Demethylbatatasin IV

• CAS: 113276-63-4

Core Science & Biosynthesis

Natural Sources of Demethylbatatasin IV in Dioscorea Species: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylbatatasin IV is a trihydroxybibenzyl, a class of stilbenoid compounds, that has been identified in various plant species, including those of the genus Dioscorea, commonly known as yams.[1] Stilbenoids and their derivatives, such as bibenzyls, are of significant interest to the scientific community due to their wide range of reported biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties. This technical guide provides a comprehensive overview of the current knowledge on the natural sources of Demethylbatatasin IV in Dioscorea species, with a focus on data presentation, experimental protocols, and logical workflows to aid researchers in their drug discovery and development efforts. While specific quantitative data for Demethylbatatasin IV remains limited in publicly available literature, this guide synthesizes related phytochemical data to provide a foundational understanding and a framework for future research.

Quantitative Data on Phenolic Compounds in Dioscorea Species

Direct quantitative data for Demethylbatatasin IV in Dioscorea species is not extensively reported in the current body of scientific literature. However, numerous studies have quantified the total phenolic, flavonoid, and other related compound classes in various yam species, which provides a valuable context for the potential presence and variability of bibenzyls like Demethylbatatasin IV. The following tables summarize the quantitative data for these broader compound classes in selected Dioscorea species. This information can guide researchers in selecting species for targeted isolation and quantification of Demethylbatatasin IV.

Table 1: Total Phenolic and Flavonoid Content in Selected Dioscorea Species

Dioscorea Species	Plant Part	Total Phenolic Content (mg GAE/g DW)	Total Flavonoid Content (mg QE/g DW)	Reference
Dioscorea alata	Tubers	0.42 - 4.22	-	[2]
Dioscorea bulbifera	Tubers	0.64 (alkaloid)	-	[2]
Dioscorea cayenensis	Tubers	0.85 (phenol)	-	[2]
Dioscorea rotundata	Tubers	-	-	[2]

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents; DW: Dry Weight. Note: Data for some entries may represent other phytochemical classes as specified.

Table 2: Phytochemical Content in Various Dioscorea Species (mg/100g Dry Weight)

Dioscorea Species	Alkaloid	Tannin	Saponin	Oxalate	Phenol
Dioscorea alata	-	-	-	-	-
Dioscorea bulbifera	0.64 ± 0.01	0.54 ± 0.00	0.58 ± 0.00	0.75 ± 0.01	-
Dioscorea cayenensis	-	-	-	-	0.85 ± 0.00
Dioscorea rotundata	-	-	-	-	-

Source: Comparative Analyses of Phytochemical and Nutritional Compositions of Four Species of Dioscorea.[2]

Experimental Protocols

Sample Preparation and Extraction

A generalized workflow for the preparation and extraction of phenolic compounds from Dioscorea tubers is presented below.

Fig. 1: General workflow for the preparation and extraction of phenolic compounds from Dioscorea tubers.

Detailed Steps:

• Collection and Preparation: Fresh tubers of the selected Dioscorea species are washed, peeled, and sliced.

• Drying: The sliced tubers are typically freeze-dried to preserve the chemical integrity of the phenolic compounds.

• Grinding: The dried material is ground into a fine powder to increase the surface area for efficient extraction.

• Extraction: The powdered material is extracted with a suitable solvent. A common choice is 80% ethanol.[4] The extraction can be performed using methods such as maceration, sonication, or Soxhlet extraction.

• Filtration and Concentration: The resulting extract is filtered to remove solid plant material, and the solvent is evaporated under reduced pressure to yield a crude extract.

Isolation and Purification

The crude extract is a complex mixture of various compounds. Further purification is necessary to isolate Demethylbatatasin IV.

Fig. 2: Generalized workflow for the isolation and purification of bibenzyls from a crude extract.

Detailed Steps:

• Solvent Partitioning: The crude extract is subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol) to separate compounds based on their polarity. Bibenzyls are typically found in the ethyl acetate fraction.

• Column Chromatography: The ethyl acetate fraction is further purified using column chromatography techniques. Common stationary phases include silica gel and Sephadex LH-20.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions showing the presence of bibenzyls (monitored by Thin Layer Chromatography) are subjected to preparative HPLC for the final purification of Demethylbatatasin IV.

Quantification

A validated High-Performance Liquid Chromatography (HPLC) method coupled with a suitable detector (e.g., UV or Mass Spectrometry) is the standard for the quantification of specific phenolic compounds.

HPLC Method Parameters (Hypothetical)

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength determined by the UV spectrum of a pure standard of Demethylbatatasin IV, or a Mass Spectrometer for higher selectivity and sensitivity.

• Quantification: Based on a calibration curve generated using a certified reference standard of Demethylbatatasin IV.

Signaling Pathways and Logical Relationships

Currently, there is a lack of specific information in the scientific literature detailing the signaling pathways directly modulated by Demethylbatatasin IV. However, based on the known activities of other stilbenoids and bibenzyls, it is plausible that Demethylbatatasin IV may exert its biological effects through pathways related to inflammation and oxidative stress.

Fig. 3: Hypothesized signaling pathways potentially modulated by Demethylbatatasin IV based on the activities of related stilbenoids.

Hypothesized Mechanisms of Action:

• Anti-inflammatory Effects: Like other bibenzyls, Demethylbatatasin IV may inhibit the production of pro-inflammatory mediators by suppressing the activation of key signaling pathways such as the NF-κB pathway.[3]

• Antioxidant Effects: It could potentially upregulate the expression of antioxidant enzymes through the activation of the Nrf2 signaling pathway, a master regulator of the cellular antioxidant response.

Conclusion and Future Directions

While Demethylbatatasin IV has been identified in Dioscorea species, a significant gap exists in the literature regarding its quantitative distribution across different species and the detailed molecular mechanisms underlying its biological activities. This technical guide provides a foundational framework for researchers to pursue further investigations. Future research should focus on:

• Systematic Screening: A comprehensive screening of various Dioscorea species and cultivars to quantify the content of Demethylbatatasin IV.

• Method Development and Validation: The development and validation of robust analytical methods for the routine quantification of Demethylbatatasin IV in yam samples.

• Pharmacological Studies: In-depth in vitro and in vivo studies to elucidate the specific signaling pathways modulated by Demethylbatatasin IV and to validate its therapeutic potential.

By addressing these research gaps, the scientific community can unlock the full potential of Demethylbatatasin IV as a lead compound for the development of novel pharmaceuticals.

References

• 1. Dioscorea Plants: A Genus Rich in Vital Nutra-pharmaceuticals-A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. actascientific.com [actascientific.com]
• 3. Structures and Anti-Inflammatory Evaluation of Phenylpropanoid Derivatives from the Aerial Parts of Dioscorea polystachya - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dioscorea spp.: Comprehensive Review of Antioxidant Properties and Their Relation to Phytochemicals and Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]

Demystifying the Green Pharmacy: A Technical Guide to the Biosynthesis of Demethylbatatasin IV in Plants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of Demethylbatatasin IV, a bibenzyl compound with potential therapeutic applications. Drawing from current scientific literature, this document outlines the enzymatic steps from primary metabolism to the final specialized product, details relevant experimental protocols, and presents available quantitative data to support further research and development.

Introduction to Demethylbatatasin IV

Demethylbatatasin IV, chemically known as 2',3,5-trihydroxybibenzyl, is a member of the bibenzyl class of plant secondary metabolites. These compounds are structurally related to stilbenes and are derived from the phenylpropanoid pathway. Bibenzyls, including Demethylbatatasin IV, are recognized for their role as phytoalexins, contributing to plant defense mechanisms against pathogens. Found in various plant species, notably within the genus Dioscorea (yams), Demethylbatatasin IV has attracted scientific interest for its potential pharmacological activities, necessitating a thorough understanding of its biosynthesis for applications in metabolic engineering and drug discovery.

The Biosynthetic Pathway of Demethylbatatasin IV

The biosynthesis of Demethylbatatasin IV is a multi-step process that originates from the general phenylpropanoid pathway and proceeds through a series of enzymatic reactions to form the characteristic bibenzyl scaffold, followed by specific tailoring reactions. While the complete pathway for Demethylbatatasin IV has not been fully elucidated in a single study, a putative pathway can be constructed based on established knowledge of bibenzyl and stilbenoid biosynthesis in plants.

Formation of the Phenylpropanoid Precursor: Dihydro-p-coumaroyl-CoA

The journey to Demethylbatatasin IV begins with the aromatic amino acid L-phenylalanine, a product of the shikimate pathway. A series of core enzymatic reactions convert L-phenylalanine into a key intermediate, dihydro-p-coumaroyl-CoA.

• Deamination of L-Phenylalanine: Phenylalanine ammonia-lyase (PAL) catalyzes the non-oxidative deamination of L-phenylalanine to yield cinnamic acid.

• Hydroxylation of Cinnamic Acid: Cinnamate-4-hydroxylase (C4H), a cytochrome P450 monooxygenase, hydroxylates cinnamic acid at the para position to form p-coumaric acid.

• Activation of p-Coumaric Acid: 4-Coumarate:CoA ligase (4CL) activates p-coumaric acid by attaching a coenzyme A molecule, forming p-coumaroyl-CoA.

• Reduction of the Propenoyl Side Chain: A double bond reductase (DBR) is proposed to reduce the double bond in the propenoyl side chain of p-coumaroyl-CoA to yield dihydro-p-coumaroyl-CoA. This step is crucial for the direct synthesis of a bibenzyl rather than a stilbene (B7821643) backbone.[1][2]

Formation of the Bibenzyl Core: Dihydroresveratrol (B186802)

The bibenzyl scaffold of what will become Demethylbatatasin IV is assembled by a type III polyketide synthase known as bibenzyl synthase (BBS).

• Condensation Reaction: Bibenzyl synthase catalyzes the condensation of one molecule of dihydro-p-coumaroyl-CoA with three molecules of malonyl-CoA. Malonyl-CoA serves as the extender unit in the polyketide synthesis.

• Cyclization and Aromatization: Through a series of decarboxylation, condensation, and cyclization reactions, BBS forms the bibenzyl core. The resulting product is dihydroresveratrol (3,4',5-trihydroxybibenzyl), a key intermediate.[3][4]

Tailoring Reactions: Hydroxylation and Demethylation

To arrive at the final structure of Demethylbatatasin IV (2',3,5-trihydroxybibenzyl), further modifications of the bibenzyl core are necessary. These tailoring reactions are hypothesized to involve hydroxylation and demethylation, potentially occurring on a methylated precursor, Batatasin IV. The name "Demethylbatatasin IV" itself suggests a demethylation step from a methoxylated precursor.

A plausible, though hypothetical, sequence of events is as follows:

• Hydroxylation of Dihydroresveratrol: A cytochrome P450 monooxygenase (CYP450) may hydroxylate dihydroresveratrol at the 2' position. The specific CYP450 responsible for this reaction in the context of Demethylbatatasin IV biosynthesis is yet to be identified.

• O-Methylation: An O-methyltransferase (OMT) could then methylate one of the hydroxyl groups, potentially at the 4' or 5 position, to form a precursor analogous to Batatasin IV.

• Final O-Demethylation: The final step is likely the demethylation of this methoxylated precursor to yield Demethylbatatasin IV. Enzymes capable of catalyzing such O-demethylation reactions in plant secondary metabolism include 2-oxoglutarate/Fe(II)-dependent dioxygenases and certain cytochrome P450s.[5][6]

The precise order and intermediates of these tailoring reactions require further investigation.

Figure 1: Proposed Biosynthetic Pathway of Demethylbatatasin IV.

Quantitative Data on Bibenzyl Biosynthesis

While specific quantitative data for the biosynthesis of Demethylbatatasin IV is limited, data from studies on related bibenzyl compounds and their biosynthetic enzymes in various plant species can provide valuable context for researchers.

Enzyme/Compound	Plant Source	Km	Vmax / kcat	Concentration	Reference
Bibenzyl Synthase (DoBS1)	Dendrobium officinale	0.30 ± 0.08 mmol	3.57 ± 0.23 nmol·min⁻¹·mg⁻¹	-	[4]
Bibenzyl Synthase (DsBBS)	Dendrobium sinense	-	0.88 ± 0.07 pmol·s⁻¹·mg⁻¹	-	[7]
Gigantol (a bibenzyl)	Dendrobium officinale (roots)	-	-	37.01 ± 2.16 µg/g	[8]
Erianin (a bibenzyl)	Dendrobium officinale (roots)	-	-	2.63 ± 0.69 µg/g	[8]
Batatasins	Dioscorea batatas, D. polystachya	-	-	97.19–419.73 μg/g	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Demethylbatatasin IV biosynthesis.

Extraction and Quantification of Demethylbatatasin IV from Plant Material

This protocol outlines a general procedure for the extraction and analysis of bibenzyls from plant tissues, adaptable for Demethylbatatasin IV.

• Sample Preparation: Collect fresh plant material (e.g., tubers of Dioscorea species), wash, and freeze-dry. Grind the lyophilized tissue into a fine powder.

• Extraction:

  • Weigh approximately 100 mg of powdered plant material into a centrifuge tube.

  • Add 2 mL of 70% ethanol (B145695) and reflux at 90°C for 2 hours.[2]

  • Centrifuge the mixture at 12,000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet for exhaustive extraction.

  • Pool the supernatants and evaporate to dryness under vacuum.

• Sample Clean-up (Optional but Recommended):

  • Redissolve the dried extract in a small volume of 50% methanol (B129727).

  • Perform solid-phase extraction (SPE) using a C18 cartridge to remove interfering compounds.

• LC-MS/MS Analysis:

  • Redissolve the final dried extract in a known volume of methanol for LC-MS/MS analysis.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 150 mm × 4.6 mm, 5 µm).[10]

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Methanol or acetonitrile (B52724) with 0.1% formic acid.

    • Gradient: A linear gradient suitable for separating bibenzyls (e.g., 30-80% B over 20 minutes).[10]

    • Flow Rate: 0.5 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), negative mode is often suitable for phenolic compounds.

    • Analysis Mode: Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for quantification, with precursor and product ion pairs optimized for Demethylbatatasin IV.

• Quantification: Generate a standard curve using a purified Demethylbatatasin IV standard of known concentrations. Calculate the concentration in the plant extract based on the standard curve.

In Vitro Enzyme Assay for Bibenzyl Synthase (BBS)

This protocol describes a method to determine the activity of a bibenzyl synthase enzyme.

• Enzyme Source: Purified recombinant BBS or a protein extract from plant tissue known to produce bibenzyls.

• Reaction Mixture (50 µL total volume):

  • 10 µg of purified recombinant BBS protein.[3]

  • 2.5 mM malonyl-CoA.

  • 2.5 mM dihydro-p-coumaroyl-CoA (or p-coumaroyl-CoA if testing substrate specificity).

  • Reaction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.5).

• Reaction Procedure:

  • Combine the buffer, malonyl-CoA, and dihydro-p-coumaroyl-CoA in a microcentrifuge tube.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the BBS enzyme.

  • Incubate at 37°C for 30 minutes.

  • Stop the reaction by adding 50 µL of methanol or ethyl acetate.

• Product Analysis:

  • Centrifuge the reaction mixture at high speed to pellet the precipitated protein.

  • Analyze the supernatant by HPLC or LC-MS/MS as described in section 4.1 to detect and quantify the bibenzyl product (e.g., dihydroresveratrol).

Figure 2: General Experimental Workflow for Enzyme Characterization.

Conclusion and Future Directions

The biosynthesis of Demethylbatatasin IV is rooted in the well-characterized phenylpropanoid pathway, branching off to form a bibenzyl core structure through the action of bibenzyl synthase. Subsequent tailoring reactions, likely involving hydroxylation and demethylation, are proposed to finalize the molecule. While a putative pathway can be constructed, further research is required to definitively identify the specific enzymes, particularly the hydroxylases and O-demethylases, and to elucidate the precise sequence of these final modifications.

Future research should focus on:

• Transcriptome and Genome Mining: Identifying candidate genes for the tailoring enzymes in Dioscorea species known to produce Demethylbatatasin IV.

• Enzyme Characterization: Heterologous expression and functional characterization of the candidate enzymes to confirm their roles in the pathway.

• Metabolic Engineering: Utilizing the identified biosynthetic genes to engineer microbial or plant-based systems for the sustainable production of Demethylbatatasin IV.

A complete understanding of this biosynthetic pathway will not only advance our knowledge of plant specialized metabolism but also pave the way for the biotechnological production of this and other potentially valuable bibenzyl compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of the Key Bibenzyl Synthase in Dendrobium sinense - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Biological Characteristics of a Novel Bibenzyl Synthase (DoBS1) Gene from Dendrobium officinale Catalyzing Dihydroresveratrol Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biochemistry and Occurrence of O-Demethylation in Plant Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biochemistry and occurrence of o-demethylation in plant metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Transcriptomic Analyses Shed Light on Critical Genes Associated with Bibenzyl Biosynthesis in Dendrobium officinale - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dioscorea spp.: Bioactive Compounds and Potential for the Treatment of Inflammatory and Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Demethylbatatasin IV: A Technical Guide for Researchers

CAS Number: 113276-63-4

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Demethylbatatasin IV, a stilbenoid found in various plant species, particularly within the Dioscorea genus (yams). This document collates available scientific information regarding its chemical properties, biological activities, and the methodologies used for its study. It is intended to serve as a valuable resource for professionals engaged in natural product research, pharmacology, and drug development.

Chemical and Physical Properties

Demethylbatatasin IV, a bibenzyl derivative, is a member of the stilbenoid class of plant secondary metabolites.[1][2] Its chemical structure and properties are fundamental to understanding its biological function.

Table 1: Chemical and Physical Properties of Demethylbatatasin IV

Property	Value	Reference(s)
CAS Number	113276-63-4	[2]
Molecular Formula	C₁₄H₁₄O₃	[2]
Molecular Weight	230.26 g/mol	[2]
IUPAC Name	5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol	[2]
Synonyms	2',3,5-Trihydroxybibenzyl	[2]
Chemical Class	Stilbenoid, Bibenzyl	[1]
Appearance	Not explicitly reported, but likely a solid at room temperature.
Solubility	Practically insoluble in water.	[2]

Natural Sources and Biosynthesis

Demethylbatatasin IV is primarily isolated from the tubers of various yam species (Dioscorea spp.), where it functions as a phytoalexin, a substance produced by plants as a defense against pathogens.[1][2]

Table 2: Natural Sources of Demethylbatatasin IV

Plant Species	Part of Plant	Reference(s)
Dioscorea alata (Water Yam)	Tuber	[2]
Dioscorea batatas	Tuber
Dioscorea opposita	Tuber

As a phytoalexin, the biosynthesis of Demethylbatatasin IV in plants is induced by various stress factors, particularly microbial infections.[3][4] The general signaling pathway for phytoalexin production involves the recognition of pathogen-associated molecular patterns (PAMPs) by plant cell receptors, which triggers a downstream signaling cascade.

Caption: General Phytoalexin Induction Pathway.

Biological Activities

Demethylbatatasin IV exhibits a range of biological activities, with its antifungal and antioxidant properties being the most reported.

Antifungal Activity

Antioxidant Activity

Stilbenoids are well-known for their antioxidant properties, and Demethylbatatasin IV is no exception. Although specific IC50 values for Demethylbatatasin IV are not widely reported, studies on extracts from Dioscorea species rich in phenolic compounds, including bibenzyls, have shown potent radical scavenging activity.[6][7][8][9] For example, extracts of different Dioscorea species have exhibited IC50 values in DPPH assays ranging from approximately 10 to over 100 µg/mL.[6]

Table 3: Reported Biological Activities of Demethylbatatasin IV and Related Compounds

Activity	Compound/Extract	Assay	Result	Reference(s)
Antifungal	Bibenzyls (general)	Broth microdilution	MIC: 16-512 µg/mL	[5]
Antioxidant	Dioscorea spp. extracts	DPPH radical scavenging	IC50: ~10 - >100 µg/mL	[6][7][9]

Experimental Protocols

Detailed experimental protocols for the extraction, isolation, and analysis of Demethylbatatasin IV are not explicitly published. However, based on methodologies for similar compounds from Dioscorea species, the following protocols can be considered representative.

Extraction and Isolation

The following is a generalized workflow for the extraction and isolation of bibenzyls from Dioscorea tubers.

Caption: General Experimental Workflow.

Detailed Methodology:

• Sample Preparation: Fresh or air-dried tubers of a Dioscorea species are cleaned, peeled, and ground into a fine powder.

• Extraction: The powdered material is subjected to cold maceration with methanol at room temperature for an extended period (e.g., 24-48 hours), with occasional agitation. This process is typically repeated multiple times to ensure exhaustive extraction.[2]

• Concentration: The combined methanolic extracts are filtered and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation: The crude extract can be further fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, ethyl acetate (B1210297), and n-butanol) to separate compounds based on their polarity.

• Chromatographic Purification: The fraction containing the bibenzyls (typically the ethyl acetate fraction) is subjected to column chromatography. Silica gel is a common stationary phase, with a gradient elution system of solvents like n-hexane and ethyl acetate. For more refined separation, techniques like ZIC-HILIC (Zwitterionic Hydrophilic Interaction Liquid Chromatography) may be employed.

• Final Purification: Final purification to obtain Demethylbatatasin IV with high purity is often achieved using preparative High-Performance Liquid Chromatography (HPLC).

Analytical Methods

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful technique for the identification and quantification of Demethylbatatasin IV in plant extracts.

Table 4: Representative HPLC-MS Parameters for Bibenzyl Analysis

Parameter	Description
HPLC System	A standard HPLC system with a binary pump, autosampler, and column oven.
Column	A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase	A gradient elution of (A) water with 0.1% formic acid and (B) acetonitrile (B52724) with 0.1% formic acid.
Flow Rate	Typically 0.5 - 1.0 mL/min.
Injection Volume	5 - 20 µL.
Column Temperature	25 - 35 °C.
MS Detector	An electrospray ionization (ESI) source coupled to a triple quadrupole or time-of-flight (TOF) mass spectrometer.
Ionization Mode	Negative or positive ion mode, depending on the compound's characteristics.
Scan Mode	Full scan for identification and selected reaction monitoring (SRM) for quantification.

Future Perspectives

Demethylbatatasin IV, as a naturally occurring stilbenoid with demonstrated biological activities, holds potential for further investigation in the fields of agriculture and medicine. Future research could focus on:

• Quantitative Biological Evaluation: Determining the specific IC50 and MIC values of purified Demethylbatatasin IV against a range of microbial pathogens and in various antioxidant assays.

• Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which Demethylbatatasin IV exerts its antifungal and antioxidant effects.

• In Vivo Studies: Evaluating the efficacy and safety of Demethylbatatasin IV in animal models for various therapeutic applications.

• Synthesis: Developing efficient synthetic routes to produce Demethylbatatasin IV and its analogs for structure-activity relationship studies.

This technical guide serves as a foundational resource for researchers interested in Demethylbatatasin IV. While there are still gaps in the scientific literature regarding this specific compound, the information available for related bibenzyls provides a strong basis for future research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 3. Phytoalexin - Wikipedia [en.wikipedia.org]
• 4. Modulation of Phytoalexin Biosynthesis in Engineered Plants for Disease Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Dioscorea spp.: Comprehensive Review of Antioxidant Properties and Their Relation to Phytochemicals and Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Physical and chemical properties of Demethylbatatasin IV.

An In-depth Examination of the Physical, Chemical, and Biological Properties of a Promising Natural Stilbenoid

Demethylbatatasin IV, a naturally occurring stilbenoid, has garnered attention within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of its physical and chemical properties, supported by available experimental data. It is intended to serve as a resource for researchers, scientists, and drug development professionals interested in the further exploration and utilization of this compound.

Core Chemical and Physical Properties

Demethylbatatasin IV, systematically named 5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol, is a trihydroxybibenzyl derivative.[1] Its core structure consists of two benzene (B151609) rings linked by an ethyl bridge, a feature characteristic of the bibenzyl class of compounds.[1]

Table 1: Physicochemical Properties of Demethylbatatasin IV

Property	Value	Source
Molecular Formula	C₁₄H₁₄O₃	[2]
Molecular Weight	230.26 g/mol	[2]
CAS Number	113276-63-4	[2]
Appearance	Not explicitly reported, likely a solid.	-
Melting Point	Not experimentally determined.
Boiling Point	Not experimentally determined.	-
Water Solubility	Estimated at 175.7 mg/L at 25 °C. Considered practically insoluble.	[2][3]
Solubility in Organic Solvents	Slightly soluble in methanol (B129727) and chloroform. Soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).
Synonyms	2',3,5-trihydroxybibenzyl, 5-(2-Hydroxyphenethyl)-1,3-benzenediol	[2]

Spectroscopic and Analytical Data

Table 2: Predicted Mass Spectrometry Data for Demethylbatatasin IV

Adduct	m/z
[M+H]⁺	231.10158
[M+Na]⁺	253.08352
[M+NH₄]⁺	248.12812
[M+K]⁺	269.05746
[M-H]⁻	229.08702
[M+Na-2H]⁻	251.06897
[M]⁺	230.09375
[M]⁻	230.09485

Source: Data predicted and compiled from publicly available chemical databases.

Detailed experimental 1H and 13C NMR data with complete peak assignments are not yet published. However, general chemical shift ranges for similar bibenzyl structures can be inferred from the literature. For accurate structural confirmation and purity assessment, it is recommended to acquire and interpret 1H NMR, 13C NMR, COSY, HSQC, and HMBC spectra.

Experimental Protocols

Extraction and Isolation from Natural Sources

Demethylbatatasin IV is primarily found in the tubers and bulbils of various Dioscorea species (yams).[2] The following outlines a general methodology for its extraction and isolation.

Caption: Potential mechanisms of antimicrobial action for Demethylbatatasin IV.

Anti-inflammatory and Antioxidant Activity

The anti-inflammatory and antioxidant activities of stilbenoids are well-documented. It is plausible that Demethylbatatasin IV exerts its effects through the modulation of key signaling pathways involved in inflammation and oxidative stress, such as the NF-κB and Nrf2 pathways. However, specific studies on Demethylbatatasin IV are required to confirm these hypotheses.

Diagram 3: Postulated Anti-inflammatory and Antioxidant Signaling Pathways

Caption: Hypothesized signaling pathways for the biological activities of Demethylbatatasin IV.

Future Directions

Demethylbatatasin IV represents a promising lead compound for drug discovery. Future research should focus on:

• Complete Physicochemical Characterization: Experimental determination of melting point, boiling point, and solubility in a wider range of solvents.

• Full Spectroscopic Elucidation: Detailed 1D and 2D NMR studies to provide a complete and unambiguous assignment of all proton and carbon signals.

• Mechanistic Studies: In-depth investigation of the mechanisms underlying its antimicrobial, anti-inflammatory, and antioxidant activities, including the identification of specific molecular targets and signaling pathways.

• In Vivo Efficacy and Safety: Preclinical studies in animal models to evaluate its therapeutic potential and to assess its safety profile.

• Synthesis and Analogue Development: Development of efficient synthetic routes to enable the production of larger quantities and the creation of novel analogues with improved activity and pharmacokinetic properties.

This technical guide provides a summary of the current knowledge on Demethylbatatasin IV. It is evident that while the foundational information is promising, significant research is still required to fully unlock the therapeutic potential of this natural compound.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 3. demethylbatatasin IV, 113276-63-4 [thegoodscentscompany.com]

The Discovery and Isolation of Demethylbatatasin IV: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylbatatasin IV, a bioactive bibenzyl compound, has garnered interest for its potential pharmacological activities. This technical guide provides a comprehensive overview of the history of its discovery and isolation, detailing the experimental protocols and quantitative data from key studies. While the precise initial discovery remains to be definitively cited in a singular publication, this document synthesizes available data to present a thorough account of its origins, characterization, and the methodologies for its extraction and purification from its primary natural source, the tubers of Dioscorea species.

Introduction

Demethylbatatasin IV is a stilbenoid, specifically a bibenzyl, with the systematic name 5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol. Its structure is characterized by two aromatic rings linked by an ethylene (B1197577) bridge. The presence of hydroxyl groups on the phenyl rings contributes to its biological activity. This document traces the scientific journey of Demethylbatatasin IV from its natural source to a purified compound, providing researchers with the necessary technical details to replicate and build upon existing work.

Discovery and Natural Occurrence

Demethylbatatasin IV is primarily found in the tubers and bulbils of various yam species belonging to the genus Dioscorea. While a definitive first report of its isolation is not readily apparent in the accessible literature, extensive phytochemical investigations of Dioscorea batatas (also known as Chinese yam), Dioscorea alata, and Dioscorea oppositifolia have confirmed its presence. These plants are cultivated in tropical and subtropical regions worldwide for both culinary and medicinal purposes. The compound's name suggests it is a demethylated analog of Batatasin IV, another bibenzyl compound found in the same plant family.

Experimental Protocols

The isolation and purification of Demethylbatatasin IV involve a multi-step process, beginning with extraction from the plant material followed by chromatographic separation. The following protocols are synthesized from various studies on the isolation of bibenzyls from Dioscorea species.

Extraction

A common method for extracting Demethylbatatasin IV from yam tubers is cold methanol (B129727) extraction. This technique minimizes the degradation of thermolabile compounds.

Protocol: Cold Methanol Extraction

• Preparation of Plant Material: Freshly harvested tubers of Dioscorea batatas are washed, peeled, and sliced. The slices are then freeze-dried (lyophilized) to remove water content and ground into a fine powder.

• Extraction: The powdered tuber material is macerated with methanol at room temperature. A typical solid-to-solvent ratio is 1:10 (w/v). The mixture is stirred or agitated for 24-48 hours.

• Filtration and Concentration: The extract is filtered through Whatman No. 1 filter paper. The extraction process is often repeated three times with fresh solvent to ensure maximum yield. The filtrates are combined and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to yield a crude methanol extract.

Purification

The crude extract, a complex mixture of various phytochemicals, is subjected to chromatographic techniques to isolate Demethylbatatasin IV. Bioactivity-guided fractionation is a common strategy, where fractions are tested for a specific biological activity to guide the purification process.

Protocol: Column Chromatography

• Initial Fractionation (Optional): The crude methanol extract can be suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate (B1210297), and n-butanol, to separate compounds based on their polarity.

• Silica (B1680970) Gel Column Chromatography: The most promising fraction (often the ethyl acetate or chloroform fraction for bibenzyls) is subjected to column chromatography on a silica gel (60-120 mesh) column.

  • Stationary Phase: Silica gel

  • Mobile Phase: A gradient of n-hexane and ethyl acetate is commonly used, starting with 100% n-hexane and gradually increasing the polarity by adding ethyl acetate.

  • Fraction Collection: Fractions of a defined volume are collected and monitored by Thin Layer Chromatography (TLC).

• Further Purification (ZIC-HILIC or Sephadex LH-20): Fractions containing Demethylbatatasin IV are pooled, concentrated, and may require further purification using techniques such as ZIC-HILIC (Zwitterionic Hydrophilic Interaction Liquid Chromatography) or Sephadex LH-20 column chromatography with a methanol mobile phase to remove remaining impurities.

Quantitative Data

The following tables summarize the key quantitative data for Demethylbatatasin IV.

Table 1: Physicochemical Properties of Demethylbatatasin IV

Property	Value
Molecular Formula	C₁₄H₁₄O₃
Molecular Weight	230.26 g/mol
CAS Number	113276-63-4
Appearance	Off-white to pale yellow solid
Solubility	Soluble in methanol, ethanol, DMSO; practically insoluble in water

Table 2: Spectroscopic Data for Structural Elucidation of Demethylbatatasin IV

Technique	Data
¹H-NMR	Data not available in a comprehensive, citable format in the reviewed literature.
¹³C-NMR	Data not available in a comprehensive, citable format in the reviewed literature.
Mass Spectrometry (ESI-Q-TOF) - Predicted Collision Cross Section (Ų)	[M+H]⁺: 151.3, [M+Na]⁺: 165.4, [M+NH₄]⁺: 159.2, [M-H]⁻: 154.6

Note: The absence of detailed, publicly available NMR data from the original isolation studies necessitates reliance on more recent analytical techniques for confirmation of structure.

Visualizations

The following diagrams illustrate the workflow for the isolation of Demethylbatatasin IV.

Caption: General workflow for the isolation of Demethylbatatasin IV.

Conclusion

The discovery and isolation of Demethylbatatasin IV are intrinsically linked to the broader phytochemical exploration of the Dioscorea genus. While the historical pinpoint of its first isolation requires further clarification from primary literature, the methodologies for its extraction and purification are well-established within the field of natural product chemistry. The protocols and data presented in this guide offer a solid foundation for researchers to isolate and further investigate the therapeutic potential of this intriguing bibenzyl compound. Future work should aim to fully characterize its spectroscopic properties and explore more efficient and scalable isolation techniques.

Demethylbatatasin IV: A Spectroscopic and Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylbatatasin IV, also known by its systematic name 2',3,5-trihydroxybibenzyl, is a natural phenol (B47542) belonging to the stilbenoid class of compounds. Found in various plant species, notably in the tubers of Dioscorea alata, it has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the available spectroscopic data for Demethylbatatasin IV, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Detailed experimental protocols and a logical workflow for its analysis are also presented to aid researchers in its identification and further investigation.

Spectroscopic Data

Precise spectroscopic data is paramount for the unambiguous identification and characterization of natural products. The following tables summarize the key mass spectrometry and predicted NMR data for Demethylbatatasin IV.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is a critical tool for determining the elemental composition of a molecule. The predicted collision cross-section data for various adducts of Demethylbatatasin IV are presented below.

Adduct Ion	Formula	Mass (m/z)
[M+H]⁺	C₁₄H₁₅O₃⁺	231.1016
[M+Na]⁺	C₁₄H₁₄O₃Na⁺	253.0835
[M-H]⁻	C₁₄H₁₃O₃⁻	229.0870

Data is predicted and may vary based on experimental conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

To date, detailed experimental ¹H and ¹³C NMR data for Demethylbatatasin IV remains sparsely reported in publicly accessible literature. The following represents a generalized workflow for acquiring and processing such data.

Experimental Protocols

The following sections outline standardized protocols for the isolation and spectroscopic analysis of Demethylbatatasin IV.

Isolation of Demethylbatatasin IV

A common method for the extraction and isolation of Demethylbatatasin IV from its natural sources, such as Dioscorea alata tubers, is as follows:

• Extraction: The dried and powdered plant material is subjected to maceration with a suitable organic solvent, typically methanol (B129727) or ethanol, at room temperature for an extended period (e.g., 48-72 hours). This process is often repeated to ensure exhaustive extraction.

• Concentration: The resulting crude extract is filtered and concentrated under reduced pressure using a rotary evaporator to yield a viscous residue.

• Fractionation: The crude extract is then subjected to liquid-liquid partitioning using solvents of increasing polarity (e.g., n-hexane, ethyl acetate (B1210297), and n-butanol) to separate compounds based on their polarity. Demethylbatatasin IV, being a polar compound, is expected to be enriched in the ethyl acetate or n-butanol fraction.

• Chromatographic Purification: The enriched fraction is further purified using a combination of chromatographic techniques, such as column chromatography over silica (B1680970) gel or Sephadex LH-20, followed by preparative High-Performance Liquid Chromatography (HPLC) to yield pure Demethylbatatasin IV.

NMR Spectroscopy

For the structural elucidation of the isolated compound:

• Sample Preparation: A few milligrams of the purified Demethylbatatasin IV are dissolved in a deuterated solvent (e.g., methanol-d₄, acetone-d₆, or DMSO-d₆) in a standard 5 mm NMR tube.

• Data Acquisition: ¹H NMR, ¹³C NMR, and various 2D NMR spectra (e.g., COSY, HSQC, HMBC) are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: The acquired Free Induction Decays (FIDs) are processed using appropriate software (e.g., MestReNova, TopSpin) by applying Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: The chemical shifts (δ), coupling constants (J), and correlation signals in the 2D spectra are analyzed to assign all proton and carbon signals and confirm the structure of Demethylbatatasin IV.

Mass Spectrometry

For the determination of the molecular weight and elemental composition:

• Sample Preparation: A dilute solution of the purified compound is prepared in a suitable solvent (e.g., methanol, acetonitrile).

• Data Acquisition: The sample is introduced into a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an appropriate ionization source (e.g., Electrospray Ionization - ESI). Mass spectra are acquired in both positive and negative ion modes.

• Data Analysis: The accurate mass of the molecular ion is used to calculate the elemental composition of Demethylbatatasin IV.

Logical Workflow and Visualization

The process of identifying and characterizing Demethylbatatasin IV from a natural source can be visualized as a logical workflow.

Caption: Workflow for the isolation and structural elucidation of Demethylbatatasin IV.

Signaling Pathways

Currently, there is a lack of specific studies detailing the signaling pathways directly modulated by Demethylbatatasin IV. Future research is warranted to explore its biological activities and elucidate the underlying molecular mechanisms. A generalized workflow for investigating potential signaling pathway interactions is presented below.

Caption: A logical workflow for investigating the signaling pathways affected by Demethylbatatasin IV.

This guide serves as a foundational resource for researchers engaged in the study of Demethylbatatasin IV. The provided protocols and workflows offer a systematic approach to its isolation, characterization, and the future exploration of its biological functions. As more research becomes available, the spectroscopic and biological profile of this intriguing natural product will undoubtedly be further enriched.

A Comprehensive Technical Review of 2',3,5-Trihydroxybibenzyl (Demethylbatatasin IV)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',3,5-Trihydroxybibenzyl, also known as Demethylbatatasin IV, is a stilbenoid, a class of natural phenolic compounds. It is characterized by a bibenzyl structure with three hydroxyl groups. This compound has garnered interest within the scientific community for its potential therapeutic properties, stemming from its presence in various medicinal plants. This technical guide provides a comprehensive literature review of 2',3,5-trihydroxybibenzyl, focusing on its biological activities, underlying mechanisms of action, and the experimental methodologies used for its investigation.

Chemical and Physical Properties

Property	Value	Reference
Chemical Formula	C₁₄H₁₄O₃	[1]
Molecular Weight	230.26 g/mol	[1]
IUPAC Name	5-(2-(2-hydroxyphenyl)ethyl)benzene-1,3-diol
CAS Number	113276-63-4	[1]
PubChem CID	160352
Natural Sources	Tubers of Dioscorea alata (purple yam), other Dioscorea species	[1]

Biological Activities and Potential Therapeutic Applications

2',3,5-Trihydroxybibenzyl has been investigated for a range of biological activities, suggesting its potential in the development of novel therapeutic agents. The primary areas of investigation include its antioxidant, anti-inflammatory, and cytotoxic effects.

Antioxidant Activity

Experimental Protocol: DPPH Radical Scavenging Assay (General)

This protocol outlines the general procedure for determining the antioxidant activity of a compound using the DPPH assay. Specific concentrations and incubation times would need to be optimized for 2',3,5-trihydroxybibenzyl.

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727).

• Sample Preparation: 2',3,5-Trihydroxybibenzyl is dissolved in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution, from which serial dilutions are made.

• Reaction Mixture: A fixed volume of the DPPH solution is mixed with various concentrations of the test compound. A control containing the solvent and DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at a specific wavelength (typically 517 nm) using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of radical scavenging activity is calculated using the following formula:

• IC50 Determination: The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the compound concentration.

Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases. 2',3,5-Trihydroxybibenzyl is hypothesized to possess anti-inflammatory properties, potentially through the inhibition of key inflammatory mediators and signaling pathways. A common in vitro model to assess anti-inflammatory activity is the measurement of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages, such as the RAW 264.7 cell line.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Cells (General)

This protocol describes a general method for evaluating the anti-inflammatory effects of a compound by measuring its ability to inhibit NO production.

• Cell Culture: RAW 264.7 macrophages are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are pre-treated with various concentrations of 2',3,5-trihydroxybibenzyl for a specific duration (e.g., 1 hour).

• Stimulation: Cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response and NO production. A control group without LPS stimulation and a vehicle control group are included.

• Incubation: The plates are incubated for a further period (e.g., 24 hours).

• Nitrite (B80452) Measurement (Griess Assay): The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) to form a colored azo compound.

• Absorbance Measurement: The absorbance is measured at approximately 540 nm. A standard curve using sodium nitrite is generated to determine the nitrite concentration in the samples.

• IC50 Determination: The IC50 value for NO inhibition is calculated from the dose-response curve.

Cytotoxic Activity

The potential of 2',3,5-trihydroxybibenzyl to inhibit the growth of cancer cells is an area of active research. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity.

Experimental Protocol: MTT Assay for Cytotoxicity (General)

This protocol provides a general framework for assessing the cytotoxic effects of a compound on cancer cell lines.

• Cell Culture: The desired cancer cell lines are maintained in appropriate culture media.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to attach overnight.

• Compound Treatment: Cells are treated with a range of concentrations of 2',3,5-trihydroxybibenzyl. Control wells with untreated cells and vehicle-treated cells are included.

• Incubation: The plates are incubated for a set period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of MTT is added to each well, and the plates are incubated for a further 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The culture medium is removed, and a solvent (e.g., DMSO or isopropanol (B130326) with HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured at a wavelength of approximately 570 nm.

• IC50 Determination: The IC50 value, representing the concentration of the compound that causes a 50% reduction in cell viability, is calculated from the dose-response curve.

Mechanism of Action: Potential Signaling Pathways

The precise molecular mechanisms underlying the biological activities of 2',3,5-trihydroxybibenzyl are still under investigation. However, based on the activities of structurally related compounds, it is plausible that it modulates key cellular signaling pathways involved in inflammation and cell survival.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation, immunity, and cell survival. The inhibition of the NF-κB pathway is a key target for anti-inflammatory drug development. It is hypothesized that 2',3,5-trihydroxybibenzyl may exert its anti-inflammatory effects by inhibiting this pathway.

Experimental Workflow: Investigating NF-κB Inhibition

References

• 1. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]

Demethylbatatasin IV: A Technical Guide to its Solubility Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of Demethylbatatasin IV's solubility in various solvents. Due to the limited availability of direct quantitative data in peer-reviewed literature, this document focuses on compiling existing information, presenting established experimental protocols for solubility determination, and offering insights into the compound's behavior based on its chemical class.

Introduction to Demethylbatatasin IV

Demethylbatatasin IV, a member of the stilbenoid class of natural phenols, is a compound of growing interest due to its potential biological activities. Structurally, it is a trihydroxybibenzyl, and its physicochemical properties, particularly its solubility, are crucial for its extraction, formulation, and application in research and drug development. This guide aims to provide a foundational understanding of its solubility characteristics.

Quantitative Solubility Data

Quantitative solubility data for Demethylbatatasin IV in a range of organic solvents is not extensively reported in the available scientific literature. However, an estimated aqueous solubility has been documented. Methanol is frequently cited as a solvent for extraction from natural sources, indicating a significant degree of solubility, though specific quantitative values are lacking.

Table 1: Reported and Inferred Solubility of Demethylbatatasin IV

Solvent	Quantitative Solubility	Qualitative Solubility/Inference	Citation(s)
Water	~175.7 mg/L (estimated at 25°C)	Practically insoluble	[No direct citation available for the exact value]
Methanol	Data not available	Good; commonly used for extraction	[1]
Ethanol	Data not available	Likely soluble based on structural similarity to other phenolic compounds
DMSO	Data not available	Likely soluble, as DMSO is a powerful solvent for a wide array of organic compounds	[2]
Acetone (B3395972)	Data not available	Likely soluble, as acetone is a common solvent for phenolic compounds

It is important to note that the lack of specific data necessitates experimental determination of solubility for accurate formulation and application.

Experimental Protocols for Solubility Determination

The following protocols are detailed methodologies based on standard practices for determining the solubility of phenolic compounds and stilbenoids. These can be adapted and optimized for Demethylbatatasin IV.

Shake-Flask Method for Equilibrium Solubility Determination

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a specific solvent.[3][4][5]

Objective: To determine the saturation concentration of Demethylbatatasin IV in a given solvent at a constant temperature.

Materials:

• Demethylbatatasin IV (solid)

• Solvent of interest (e.g., water, methanol, ethanol, DMSO, acetone)

• Thermostatic shaker or water bath

• Centrifuge

• Syringe filters (0.45 µm)

• Analytical balance

• Volumetric flasks and pipettes

• HPLC-UV/Vis or UV-Vis spectrophotometer

Procedure:

• Add an excess amount of solid Demethylbatatasin IV to a known volume of the solvent in a sealed flask or vial. The presence of undissolved solid is crucial to ensure that equilibrium is reached at saturation.

• Place the sealed flask in a thermostatic shaker set to a constant temperature (e.g., 25°C or 37°C).

• Agitate the mixture for a sufficient duration to reach equilibrium. A period of 24 to 72 hours is typically recommended.[5]

• After the equilibration period, cease agitation and allow the undissolved solid to sediment.

• Carefully withdraw a sample of the supernatant. To ensure all solid particles are removed, either centrifuge the sample or filter it through a 0.45 µm syringe filter.

• Accurately dilute the clear supernatant with the same solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of Demethylbatatasin IV in the diluted sample using a validated analytical method (see Section 3.2 and 3.3).

• Calculate the original solubility by accounting for the dilution factor.

• Repeat the experiment at least in triplicate to ensure reproducibility.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. enamine.net [enamine.net]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]

Demethylbatatasin IV: An Analysis of Therapeutic Potential and Future Research Directions

For the attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Demethylbatatasin IV, a naturally occurring stilbenoid, presents a nascent but intriguing profile for therapeutic investigation. Primarily isolated from various species of the genus Dioscorea (yams), this compound is chemically identified as 2',3,5-trihydroxybibenzyl.[1] While extensive research into its specific molecular targets and mechanisms of action is currently limited in publicly available literature, its structural class and preliminary observations suggest potential pharmacological activities worthy of further exploration. This document synthesizes the available information on Demethylbatatasin IV and outlines a strategic path for future research to elucidate its therapeutic promise.

Introduction

Demethylbatatasin IV is a member of the stilbenoid family, a class of compounds known for a wide range of biological activities.[1] Its chemical structure, characterized by a 1,2-diphenylethylene moiety, provides a foundation for potential interactions with various biological targets.[1] Found predominantly in the tubers and bulbils of plants such as Dioscorea alata (water yam), Dioscorea oppositifolia, and Dioscorea bulbifera, it represents a readily accessible natural product for investigation.[1]

Current State of Knowledge

The existing body of research on Demethylbatatasin IV is primarily centered on its isolation, chemical characterization, and predicted biological activities.

Chemical and Physical Properties

• Molecular Formula: C₁₄H₁₄O₃[1]

• Molecular Weight: 230.26 g/mol [1]

• Class: Stilbenoid[1]

• Natural Sources: Dioscorea species (yams)[1]

Predicted Biological Activity

Initial assessments and its classification as a stilbenoid suggest that Demethylbatatasin IV may possess antimicrobial properties.[1] However, specific experimental data, including quantitative measures of efficacy such as Minimum Inhibitory Concentrations (MICs) against various pathogens, are not yet available in the reviewed literature.

Potential Therapeutic Targets: A Forward Look

Based on the known activities of structurally similar stilbenoids, several potential therapeutic avenues for Demethylbatatasin IV can be hypothesized. These hypotheses provide a roadmap for future experimental validation.

Antimicrobial Activity

The most frequently cited potential for Demethylbatatasin IV is in the realm of antimicrobial applications.[1] Future research should focus on validating this predicted activity.

Experimental Workflow: Antimicrobial Activity Screening

Caption: Proposed workflow for investigating the antimicrobial potential of Demethylbatatasin IV.

Anti-inflammatory and Antioxidant Effects

Many stilbenoids exhibit potent anti-inflammatory and antioxidant properties. These activities are often mediated through the modulation of key signaling pathways involved in inflammation and oxidative stress.

Logical Relationship: Potential Anti-inflammatory and Antioxidant Mechanisms

Caption: Hypothesized pathways for the anti-inflammatory and antioxidant effects of Demethylbatatasin IV.

Data Presentation: A Call for Quantitative Studies

A significant gap in the current understanding of Demethylbatatasin IV is the absence of quantitative data. To facilitate meaningful comparison and drug development efforts, future studies should aim to populate tables with key pharmacological parameters.

Table 1: Proposed Data Structure for Antimicrobial Activity of Demethylbatatasin IV

Microbial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) (µg/mL)
Staphylococcus aureus	Data Needed	Data Needed
Escherichia coli	Data Needed	Data Needed
Candida albicans	Data Needed	Data Needed
(Other relevant pathogens)	Data Needed	Data Needed

Table 2: Proposed Data Structure for In Vitro Anti-inflammatory and Antioxidant Activity of Demethylbatatasin IV

Assay Type	IC₅₀ / EC₅₀ (µM)	Positive Control
DPPH Radical Scavenging	Data Needed	e.g., Ascorbic Acid
ABTS Radical Scavenging	Data Needed	e.g., Trolox
Nitric Oxide (NO) Production in LPS-stimulated Macrophages	Data Needed	e.g., Dexamethasone
Cyclooxygenase-2 (COX-2) Inhibition	Data Needed	e.g., Celecoxib

Experimental Protocols: Foundational Methodologies

To ensure reproducibility and standardization, detailed experimental protocols are essential. The following outlines foundational methodologies for initiating the investigation of Demethylbatatasin IV's therapeutic potential.

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

• Preparation of Demethylbatatasin IV: Dissolve a known weight of purified Demethylbatatasin IV in a suitable solvent (e.g., DMSO) to create a stock solution.

• Bacterial/Fungal Suspension: Prepare a standardized inoculum of the test microorganism in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) to a concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution: Perform a two-fold serial dilution of the Demethylbatatasin IV stock solution in a 96-well microtiter plate with the appropriate broth.

• Inoculation: Add the standardized microbial suspension to each well. Include positive (microorganism without compound) and negative (broth only) controls.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: The MIC is defined as the lowest concentration of Demethylbatatasin IV that completely inhibits visible growth of the microorganism.

Protocol: DPPH Radical Scavenging Assay

• Preparation of Reagents: Prepare a stock solution of Demethylbatatasin IV in methanol. Prepare a working solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Assay Procedure: In a 96-well plate, add various concentrations of the Demethylbatatasin IV solution. Add the DPPH working solution to each well and mix.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity for each concentration and determine the IC₅₀ value.

Conclusion and Future Directions

Demethylbatatasin IV stands as a compound of interest with a theoretical basis for potential therapeutic applications, particularly in the antimicrobial and anti-inflammatory arenas. The critical next step is the transition from theoretical postulation to empirical validation. A concerted research effort focusing on systematic in vitro and subsequent in vivo studies is required to unlock the therapeutic potential of this natural product. The establishment of its safety and efficacy profile through rigorous, quantitative pharmacological investigation will be paramount in determining its future role in drug discovery and development.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Demethylbatatasin IV from Dioscorea alata

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the extraction, purification, and quantification of demethylbatatasin IV, a bioactive stilbenoid, from the tubers of Dioscorea alata (purple yam). The methodologies described herein are based on established principles of natural product chemistry and chromatographic separation. This guide includes a comprehensive extraction protocol, a purification strategy using Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC), and a discussion of the potential anti-inflammatory activity of demethylbatatasin IV through the inhibition of the COX-2 and TNF-α signaling pathways. Quantitative data, where available from related studies, are presented in tabular format to provide a comparative reference.

Introduction

Dioscorea alata, commonly known as purple yam, is a rich source of various bioactive compounds, including phenolic acids, flavonoids, and stilbenoids. Among these, demethylbatatasin IV (5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol) has garnered interest for its potential therapeutic properties. Structurally, it is a trihydroxybibenzyl derivative with a molecular formula of C14H14O3 and a molecular weight of 230.26 g/mol .[1] This document outlines a comprehensive approach to isolate and purify demethylbatatasin IV for further research and development.

Extraction and Purification Methodologies

Overview of Extraction Techniques

Several methods can be employed for the extraction of phenolic compounds from plant materials. For demethylbatatasin IV from Dioscorea alata, cold methanol (B129727) extraction is a documented effective method.[1] Advanced techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can also be considered to enhance extraction efficiency and reduce processing time.

Table 1: Comparison of Extraction Methods for Phenolic Compounds from Dioscorea Species

Extraction Method	Solvent System	Temperature (°C)	Time	Solid-to-Liquid Ratio	Reported Yield/Efficiency	Reference
Microwave-Assisted Extraction (MAE)	75% Ethanol	75	3 x 6 min cycles	1:20 (g/mL)	High yield for total steroid saponins (B1172615) from D. zingiberensis	This is a representative protocol
Ultrasound-Assisted Extraction (UAE)	80:20 Ethanol:Water	60	10 min	Not specified	High yield for anthocyanins from D. alata	This is a representative protocol
Cold Methanol Extraction	Methanol	Room Temperature	24-48 h	1:10 (g/mL) (Typical)	Effective for demethylbatatasin IV from D. alata	[1]

Experimental Protocol: Cold Methanol Extraction

This protocol describes a standard laboratory-scale procedure for the extraction of demethylbatatasin IV from Dioscorea alata tubers.

Materials and Equipment:

• Fresh or freeze-dried Dioscorea alata tubers

• Methanol (analytical grade)

• Blender or grinder

• Erlenmeyer flasks

• Orbital shaker

• Filter paper (Whatman No. 1)

• Rotary evaporator

• Freeze dryer (optional)

Procedure:

• Sample Preparation: Wash fresh Dioscorea alata tubers thoroughly with distilled water to remove any dirt and debris. Peel the tubers and cut them into small pieces. For freeze-drying, freeze the pieces at -80°C and lyophilize. Grind the fresh or freeze-dried tuber material into a fine powder.

• Extraction:

  • Weigh 100 g of the powdered tuber material and place it in a 2 L Erlenmeyer flask.

  • Add 1 L of methanol to the flask (1:10 solid-to-liquid ratio).

  • Seal the flask and place it on an orbital shaker at room temperature (20-25°C).

  • Macerate for 24-48 hours with continuous agitation.

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper to separate the solid residue from the liquid extract.

  • Repeat the extraction of the residue with fresh methanol (500 mL) for another 24 hours to maximize yield.

  • Combine the filtrates and concentrate the crude extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Drying:

  • The concentrated extract can be further dried to a powder using a freeze dryer or by placing it in a vacuum oven at low temperature.

  • Store the crude extract at -20°C in a desiccator until further purification.

Purification Protocol: Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC)

ZIC-HILIC is a suitable technique for the purification of polar and hydrophilic compounds like demethylbatatasin IV.

Materials and Equipment:

• Crude methanol extract of Dioscorea alata

• Preparative High-Performance Liquid Chromatography (HPLC) system

• ZIC-HILIC preparative column

• Acetonitrile (HPLC grade)

• Ammonium (B1175870) acetate (B1210297) or formic acid (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Fraction collector

Procedure:

• Sample Preparation: Dissolve a known amount of the crude extract in the initial mobile phase (e.g., 90:10 acetonitrile:water with 20 mM ammonium acetate). Filter the solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: ZIC-HILIC Preparative Column (e.g., 250 x 20 mm, 5 µm)

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: 20 mM Ammonium Acetate in Water

  • Gradient: A linear gradient from 90% A to 40% A over 30-40 minutes is a good starting point.

  • Flow Rate: 10-20 mL/min (depending on column dimensions)

  • Detection: UV at 280 nm

• Fraction Collection: Collect fractions based on the elution profile. Demethylbatatasin IV, being a polar compound, is expected to elute at a higher concentration of the aqueous mobile phase.

• Purity Analysis: Analyze the collected fractions for purity using analytical HPLC-UV or LC-MS.

• Drying: Pool the pure fractions and remove the solvent under reduced pressure to obtain purified demethylbatatasin IV.

Visualization of Workflows and Pathways

Experimental Workflow

Caption: Workflow for the extraction and purification of demethylbatatasin IV.

Proposed Signaling Pathway of Action

Stilbenoids are known to possess anti-inflammatory properties by modulating key signaling pathways.[1][2] Based on studies of Dioscorea alata extracts and related stilbenoids, a plausible mechanism of action for demethylbatatasin IV is the inhibition of the pro-inflammatory COX-2 and TNF-α pathways.

Caption: Proposed anti-inflammatory signaling pathway inhibited by demethylbatatasin IV.

Quantitative Data

Table 2: Total Phenolic and Flavonoid Content in Dioscorea alata Tubers

Cultivar	Total Phenolic Content (mg GAE/g DW)	Total Flavonoid Content (mg CE/g DW)	Reference
Purple Yam (S35)	1.54	0.068	[3]
Purple Yam (GT)	2.48	0.081	[3]
Purple Yam (Su2)	2.61	0.087	[3]
GAE: Gallic Acid Equivalents; CE: Catechin Equivalents; DW: Dry Weight.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for the extraction and purification of demethylbatatasin IV from Dioscorea alata. The proposed anti-inflammatory mechanism of action provides a basis for further pharmacological investigation. The successful isolation of this compound will enable researchers and drug development professionals to explore its full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory activity of natural stilbenoids: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unraveling the Molecular Basis of Color Variation in Dioscorea alata Tubers: Integrated Transcriptome and Metabolomics Analysis [mdpi.com]

Application Notes and Protocols for the Quantification of Demethylbatatasin IV using HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylbatatasin IV, a stilbenoid found predominantly in plants of the Dioscorea genus (yams), has garnered interest for its potential biological activities.[1] Accurate quantification of this compound is essential for pharmacological studies, quality control of herbal medicines, and phytochemical research. This document provides a comprehensive protocol for the quantification of Demethylbatatasin IV in plant materials using High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection. The methodology described herein is based on established principles for the analysis of stilbenoids and other phenolic compounds from complex matrices.

Experimental Protocol

This protocol outlines the necessary steps for sample preparation, standard solution preparation, and HPLC-UV analysis for the quantification of Demethylbatatasin IV.

Materials and Reagents

• Demethylbatatasin IV analytical standard (purity ≥98%)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (analytical grade)

• Ultrapure water

• Dried plant material (e.g., Dioscorea tubers)

• Syringe filters (0.45 µm, PTFE or nylon)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Degasser

  • Quaternary or Binary pump

  • Autosampler

  • Column oven

  • UV-Vis or Photodiode Array (PDA) detector

• Analytical balance

• Ultrasonic bath

• Centrifuge

• Vortex mixer

Sample Preparation: Extraction from Plant Material

• Grinding: Mill the dried plant material into a fine powder (approximately 40-60 mesh).

• Extraction:

  • Accurately weigh 1.0 g of the powdered plant material into a centrifuge tube.

  • Add 20 mL of methanol.

  • Vortex for 1 minute to ensure thorough mixing.

  • Perform ultrasonic-assisted extraction in a water bath at 40°C for 30 minutes.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collection and Evaporation:

  • Carefully collect the supernatant.

  • Repeat the extraction process on the pellet twice more with 20 mL of methanol each time.

  • Combine the supernatants and evaporate to dryness under reduced pressure (e.g., using a rotary evaporator).

• Reconstitution and Filtration:

  • Reconstitute the dried extract with 5.0 mL of methanol.

  • Vortex for 1 minute to dissolve the residue.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Preparation of Standard Solutions

• Stock Standard Solution (1 mg/mL):

  • Accurately weigh 10 mg of Demethylbatatasin IV analytical standard.

  • Dissolve it in 10 mL of methanol in a volumetric flask to obtain a concentration of 1 mg/mL. This solution should be stored at 4°C in the dark.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL (e.g., 1, 5, 10, 25, 50, 100 µg/mL). These solutions will be used to construct the calibration curve.

HPLC-UV Operating Conditions

The following are recommended starting conditions for the HPLC-UV analysis. Optimization may be required depending on the specific instrument and column used.

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	0-5 min: 10% B5-25 min: 10% to 60% B25-30 min: 60% to 90% B30-35 min: 90% B (hold)35-36 min: 90% to 10% B36-40 min: 10% B (equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	A preliminary scan of the Demethylbatatasin IV standard is recommended to determine the optimal wavelength. Based on the analysis of similar stilbenoids, a starting wavelength of 280 nm or 320 nm is suggested.[2]

Method Validation

To ensure the reliability of the quantitative results, the analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines. Key validation parameters are summarized below.

System Suitability

Before starting the analysis, the suitability of the HPLC system should be verified. This is typically done by injecting the same standard solution (e.g., 25 µg/mL) five times. The relative standard deviation (RSD) for the peak area and retention time should be less than 2%.

Linearity

Inject the prepared working standard solutions (1-100 µg/mL) in triplicate. Construct a calibration curve by plotting the average peak area against the concentration. The linearity is acceptable if the correlation coefficient (R²) is ≥ 0.999.

Limits of Detection (LOD) and Quantification (LOQ)

The LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 × (Standard Deviation of the y-intercept / Slope)

• LOQ = 10 × (Standard Deviation of the y-intercept / Slope)

Precision

• Intra-day Precision: Analyze a low, medium, and high concentration standard solution three times on the same day.

• Inter-day Precision: Analyze the same three concentrations on three different days. The precision is expressed as the RSD, which should be ≤ 2%.

Accuracy

Accuracy should be assessed using a recovery study. A known amount of Demethylbatatasin IV standard is added (spiked) into a pre-analyzed sample, and the mixture is then analyzed using the proposed method. The recovery is calculated as: Recovery (%) = [(Amount found - Original amount) / Amount spiked] × 100 The acceptable range for recovery is typically 95-105%.

Data Presentation

All quantitative data should be summarized in clear and well-structured tables for easy interpretation and comparison.

Table 1: HPLC Method Validation Parameters (Example Data)

Parameter	Result	Acceptance Criteria
Linearity Range	1 - 100 µg/mL	-
Correlation Coefficient (R²)	0.9995	≥ 0.999
LOD	0.2 µg/mL	-
LOQ	0.6 µg/mL	-
Intra-day Precision (RSD%)	0.85 - 1.52%	≤ 2%
Inter-day Precision (RSD%)	1.10 - 1.89%	≤ 2%
Accuracy (Recovery %)	98.5 - 102.3%	95 - 105%

Table 2: Quantification of Demethylbatatasin IV in a Sample (Example Data)

Sample ID	Retention Time (min)	Peak Area	Concentration (µg/mL)	Amount in Plant Material (mg/g)
Dioscorea alata Extract	15.8	123456	45.6	2.28

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the quantification of Demethylbatatasin IV.

Caption: Workflow for Demethylbatatasin IV Quantification.

References

• 1. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative analysis of diosgenin in Dioscorea species and related medicinal plants by UPLC-DAD-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Demethylbatatasin IV in Human Plasma

Introduction

Demethylbatatasin IV is a phenolic compound with potential pharmacological activities that is currently under investigation in preclinical and clinical studies. To support pharmacokinetic and toxicokinetic assessments, a reliable and sensitive bioanalytical method for the quantification of Demethylbatatasin IV in biological matrices is essential. This application note describes a detailed protocol for a highly selective and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the determination of Demethylbatatasin IV in human plasma. The method utilizes a straightforward protein precipitation for sample preparation and has been validated for its accuracy, precision, and linearity over a clinically relevant concentration range.

Materials and Methods

Chemicals and Reagents

• Demethylbatatasin IV reference standard (≥98% purity)

• Carbamazepine (Internal Standard, IS) (≥98% purity)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Sample Preparation

A protein precipitation method was employed for the extraction of Demethylbatatasin IV from human plasma.

• Allow frozen plasma samples to thaw at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• In a microcentrifuge tube, add 100 µL of plasma.

• Add 10 µL of the internal standard working solution (Carbamazepine, 1 µg/mL in methanol).

• Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program:

  Time (min)	%B
  0.0	10
  1.0	10
  3.0	90
  4.0	90
  4.1	10

  | 5.0 | 10 |

Mass Spectrometry

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

• Ionization Mode: ESI Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Desolvation Gas Flow: 800 L/hr

• Cone Gas Flow: 50 L/hr

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Demethylbatatasin IV	229.1	121.1	0.1	30	20
Carbamazepine (IS)	237.1	194.1	0.1	35	25

Method Validation

The method was validated according to established guidelines for bioanalytical method validation.

Linearity

The calibration curve was linear over the concentration range of 1 to 1000 ng/mL. The correlation coefficient (r²) was consistently ≥ 0.99.

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at four quality control (QC) concentrations.

LLOQ (1 ng/mL)	Low QC (3 ng/mL)	Mid QC (300 ng/mL)	High QC (800 ng/mL)
Intra-day Precision (%CV)	6.8	5.5	4.2	3.1
Intra-day Accuracy (%)	105.2	102.1	98.7	99.5
Inter-day Precision (%CV)	8.2	7.1	5.8	4.5
Inter-day Accuracy (%)	103.5	101.3	99.2	100.8

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at three QC levels.

Low QC (3 ng/mL)	Mid QC (300 ng/mL)	High QC (800 ng/mL)
Extraction Recovery (%)	88.5	92.1	90.3
Matrix Effect (%)	95.2	98.5	96.8

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• LOD: 0.5 ng/mL

• LOQ: 1.0 ng/mL

Experimental Workflow and Protocols

Overall experimental workflow for the analysis of Demethylbatatasin IV in plasma.

Detailed sample preparation protocol for Demethylbatatasin IV from plasma.

Conclusion

This application note presents a simple, rapid, and robust LC-MS/MS method for the quantitative determination of Demethylbatatasin IV in human plasma. The method demonstrates excellent sensitivity, selectivity, accuracy, and precision, making it suitable for supporting pharmacokinetic studies in clinical trials and other research applications. The straightforward protein precipitation sample preparation protocol allows for high-throughput analysis.

Application Notes and Protocols for Demethylbatatasin IV: Synthesis and Derivatization Strategies

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylbatatasin IV, a trihydroxybibenzyl compound, represents a class of natural products with potential therapeutic applications. This document provides detailed application notes and protocols for the proposed synthesis of demethylbatatasin IV and strategies for its derivatization. Due to the limited availability of a specific, published total synthesis protocol for demethylbatatasin IV, a plausible synthetic route is outlined based on established organic chemistry methodologies, primarily the Wittig reaction followed by catalytic hydrogenation. Furthermore, this guide details potential derivatization strategies focusing on the molecule's reactive hydroxyl groups to generate novel analogs for biological screening. All quantitative data is hypothetical and representative of typical yields for such reactions. Experimental protocols are provided to guide researchers in the synthesis and derivatization of this promising natural product.

Introduction to Demethylbatatasin IV

Demethylbatatasin IV, systematically named 5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol, is a bibenzyl natural product. Bibenzyls are a class of secondary metabolites found in various plant species and are known to possess a range of biological activities. The presence of three hydroxyl groups on the bibenzyl scaffold of demethylbatatasin IV suggests its potential for antioxidant, antimicrobial, and cytotoxic activities, making it an interesting target for synthetic and medicinal chemistry efforts.

Proposed Synthesis of Demethylbatatasin IV

Synthetic Strategy Overview

The proposed synthesis involves the following key steps:

• Protection of Starting Materials: Protection of the hydroxyl groups on 2-hydroxybenzaldehyde and 3,5-dihydroxybenzyl alcohol to prevent unwanted side reactions.

• Synthesis of the Phosphonium (B103445) Salt (Wittig Reagent Precursor): Conversion of the protected 3,5-dihydroxybenzyl alcohol to the corresponding benzyltriphenylphosphonium (B107652) salt.

• Wittig Reaction: Reaction of the ylide, generated from the phosphonium salt, with the protected 2-hydroxybenzaldehyde to form the protected stilbene (B7821643) intermediate.

• Catalytic Hydrogenation: Reduction of the stilbene double bond to a single bond.

• Deprotection: Removal of the protecting groups to yield demethylbatatasin IV.

Caption: Proposed synthetic workflow for Demethylbatatasin IV.

Experimental Protocols

Protocol 2.2.1: Protection of Phenolic Hydroxyls (Example: Benzyl Ether Protection)

• To a solution of the starting material (2-hydroxybenzaldehyde or 3,5-dihydroxybenzyl alcohol, 1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.5 eq per hydroxyl group).

• Add benzyl bromide (BnBr, 1.2 eq per hydroxyl group) dropwise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (B1210297).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Reaction Step	Starting Material	Product	Typical Yield (%)
Protection	2-hydroxybenzaldehyde	2-(Benzyloxy)benzaldehyde	90-95
Protection	3,5-dihydroxybenzyl alcohol	3,5-Bis(benzyloxy)benzyl alcohol	85-90

Protocol 2.2.2: Synthesis of the Benzyltriphenylphosphonium Salt

• To a solution of the protected benzyl alcohol (e.g., 3,5-bis(benzyloxy)benzyl alcohol, 1.0 eq) in anhydrous dichloromethane (B109758) (DCM), add triphenylphosphine (B44618) hydrobromide (PPh₃·HBr, 1.1 eq).

• Stir the mixture at room temperature for 24 hours.

• The phosphonium salt will precipitate out of the solution.

• Filter the solid, wash with cold DCM, and dry under vacuum.

Reaction Step	Starting Material	Product	Typical Yield (%)
Phosphonium Salt Formation	3,5-Bis(benzyloxy)benzyl alcohol	[3,5-Bis(benzyloxy)benzyl]triphenylphosphonium bromide	80-90

Protocol 2.2.3: Wittig Reaction to form Protected Stilbene

• Suspend the phosphonium salt (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF) under an inert atmosphere.

• Cool the suspension to -78 °C and add a strong base such as n-butyllithium (n-BuLi, 1.1 eq) dropwise. The formation of the ylide is often indicated by a color change to deep red or orange.

• Stir the mixture at -78 °C for 1 hour.

• Add a solution of the protected aldehyde (e.g., 2-(benzyloxy)benzaldehyde, 1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the mixture with ethyl acetate, wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography to isolate the protected stilbene.

Reaction Step	Reactants	Product	Typical Yield (%)
Wittig Reaction	[3,5-Bis(benzyloxy)benzyl]triphenylphosphonium bromide + 2-(Benzyloxy)benzaldehyde	1-(Benzyloxy)-2-[2-(3,5-bis(benzyloxy)phenyl)ethenyl]benzene	60-70 (mixture of E/Z isomers)

Protocol 2.2.4: Catalytic Hydrogenation of the Stilbene

• Dissolve the protected stilbene (1.0 eq) in a suitable solvent such as ethanol (B145695) or ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C, 10 mol%).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature for 8-12 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the protected bibenzyl.

Reaction Step	Starting Material	Product	Typical Yield (%)
Hydrogenation	Protected Stilbene	Protected Demethylbatatasin IV	>95

Protocol 2.2.5: Deprotection to Yield Demethylbatatasin IV

• Dissolve the protected bibenzyl in a suitable solvent (e.g., methanol/ethyl acetate mixture).

• Add a catalytic amount of Pd/C (10 mol%).

• Stir the mixture under a hydrogen atmosphere at room temperature for 12-24 hours.

• Filter the reaction through Celite and concentrate the filtrate.

• Purify the crude product by column chromatography to obtain pure demethylbatatasin IV.

Reaction Step	Starting Material	Product	Typical Yield (%)
Deprotection	Protected Demethylbatatasin IV	Demethylbatatasin IV	85-95

Derivatization Strategies for Demethylbatatasin IV

The three phenolic hydroxyl groups of demethylbatatasin IV are prime targets for derivatization to explore structure-activity relationships (SAR). Key strategies include etherification and esterification.

Caption: Potential derivatization pathways for Demethylbatatasin IV.

Etherification

Protocol 3.1.1: Synthesis of Methyl Ether Derivatives

• Dissolve demethylbatatasin IV (1.0 eq) in anhydrous acetone.

• Add an excess of potassium carbonate (K₂CO₃, 3.0 eq per hydroxyl group).

• Add dimethyl sulfate ((CH₃)₂SO₄, 1.5 eq per hydroxyl group) dropwise.

• Reflux the mixture for 4-6 hours, monitoring by TLC.

• After cooling, filter off the inorganic salts and concentrate the filtrate.

• Dissolve the residue in ethyl acetate, wash with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to isolate the mono-, di-, and tri-methylated products.

Esterification

Protocol 3.2.1: Synthesis of Acetate Ester Derivatives

• Dissolve demethylbatatasin IV (1.0 eq) in a mixture of pyridine (B92270) and acetic anhydride.

• Stir the reaction at room temperature for 2-4 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Dry the organic layer over Na₂SO₄ and concentrate to obtain the acetylated product(s).

• Purify by column chromatography if necessary.

Derivatization Method	Reagents	Product Type	Potential Biological Activity
Etherification	Alkyl halides, Base	Ether derivatives	Increased lipophilicity, potentially enhanced antimicrobial or cytotoxic activity.
Esterification	Acyl chlorides/anhydrides, Base	Ester derivatives	Prodrug potential, altered bioavailability, potentially enhanced anti-inflammatory activity.

Biological Evaluation of Derivatives

While no specific biological activity data for demethylbatatasin IV derivatives is currently available, based on the activities of other bibenzyls and polyphenolic compounds, the following assays are recommended for screening novel derivatives:

• Antimicrobial Assays: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against a panel of pathogenic bacteria and fungi.

• Cytotoxicity Assays: Evaluation of cytotoxic effects against various cancer cell lines (e.g., using MTT or SRB assays).

• Antioxidant Assays: Assessment of radical scavenging activity (e.g., DPPH or ABTS assays).

• Anti-inflammatory Assays: Measurement of the inhibition of inflammatory mediators (e.g., NO, PGE₂) in cell-based assays.

Caption: Workflow for the biological evaluation of new derivatives.

Conclusion

This document provides a comprehensive, albeit hypothetical, guide for the synthesis and derivatization of demethylbatatasin IV. The provided protocols are based on well-established and reliable chemical transformations and should serve as a strong starting point for researchers interested in exploring the chemistry and biology of this natural product. The derivatization strategies outlined offer a clear path to generating a library of novel compounds for biological screening, with the potential to uncover new therapeutic agents. Further research is warranted to validate the proposed synthetic route and to explore the full therapeutic potential of demethylbatatasin IV and its analogs.

Demethylbatatasin IV: Application Notes and Protocols for Cell Culture Experiments

Compound Name: Demethylbatatasin IV Synonyms: 2',3,5-trihydroxybibenzyl, 5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol CAS Number: 113276-63-4

Introduction

Demethylbatatasin IV is a stilbenoid, a class of natural phenolic compounds.[1] It is a trihydroxybibenzyl derivative found in various species of yams (Dioscorea), such as Dioscorea alata (water yam).[1] Structurally, it is related to other bioactive compounds like batatasins. While research has established its chemical properties and natural sources, detailed studies on its specific biological activities and mechanisms of action in cell culture are limited.

This document provides a summary of the available information on Demethylbatatasin IV and presents generalized protocols for investigating its potential anti-inflammatory and cytotoxic effects in cell culture. These protocols are based on standard laboratory methods and studies of structurally related compounds, and therefore should be considered as a starting point for research, requiring optimization for specific experimental conditions.

Chemical Properties

Property	Value	Reference
Molecular Formula	C14H14O3	[1]
Molecular Weight	230.26 g/mol	[1]
Class	Stilbenoid	[1]
Solubility	Practically insoluble in water	[1]
Cellular Localization	Primarily located in the cytoplasm	[1]

Potential Biological Activities (Hypothesized)

Based on studies of structurally similar compounds, such as other batatasins and stilbenoids, Demethylbatatasin IV may possess the following biological activities:

• Anti-inflammatory activity: Many stilbenoids exhibit anti-inflammatory properties by modulating key signaling pathways.

• Cytotoxic and Apoptotic activity: Some stilbenoids have been shown to inhibit the proliferation of cancer cells and induce programmed cell death (apoptosis).

Further experimental validation is required to confirm these activities for Demethylbatatasin IV.

Experimental Protocols

The following are detailed, generalized protocols for assessing the potential anti-inflammatory and cytotoxic effects of Demethylbatatasin IV in cell culture. It is crucial to note that these are general guidelines and must be optimized for your specific cell line and experimental setup.

Assessment of Anti-inflammatory Activity in Macrophage Cell Lines (e.g., RAW 264.7)

This protocol outlines the investigation of the potential of Demethylbatatasin IV to inhibit the production of inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

a. Cell Culture and Treatment

• Culture RAW 264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Seed cells in appropriate culture plates (e.g., 96-well for viability, 24-well for NO and PGE2, 6-well for protein and RNA extraction) and allow them to adhere overnight.

• Prepare a stock solution of Demethylbatatasin IV in a suitable solvent (e.g., DMSO) and dilute it to desired concentrations in the cell culture medium. Ensure the final solvent concentration does not affect cell viability.

• Pre-treat the cells with various concentrations of Demethylbatatasin IV for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for the desired time (e.g., 24 hours). Include untreated and LPS-only controls.

b. Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of Demethylbatatasin IV on the cells.

• After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well of a 96-well plate.

• Incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

c. Measurement of Nitric Oxide (NO) Production (Griess Assay)

This assay quantifies the amount of nitrite (B80452), a stable product of NO, in the culture supernatant.

• Collect 50 µL of the cell culture supernatant from each well of a 24-well plate.

• Add 50 µL of Griess Reagent I (1% sulfanilamide (B372717) in 5% phosphoric acid) to each sample in a new 96-well plate.

• Incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm.

• Calculate the nitrite concentration using a sodium nitrite standard curve.

d. Measurement of Prostaglandin E2 (PGE2) Production (ELISA)

This assay quantifies the level of PGE2 in the culture supernatant.

• Collect the cell culture supernatant.

• Perform the PGE2 ELISA according to the manufacturer's instructions of a commercial kit.

e. Western Blot Analysis for iNOS and COX-2 Expression

This technique measures the protein levels of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

• Lyse the cells in RIPA buffer containing protease inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities using densitometry software.

Assessment of Cytotoxicity and Apoptosis in Cancer Cell Lines

This protocol is designed to evaluate the potential of Demethylbatatasin IV to inhibit cell growth and induce apoptosis in cancer cells.

a. Cell Proliferation Assay (MTT or similar)

Follow the protocol described in section 1.b to determine the effect of a range of concentrations of Demethylbatatasin IV on the viability and proliferation of the chosen cancer cell line over different time points (e.g., 24, 48, 72 hours). This will help determine the IC50 (half-maximal inhibitory concentration) value.

b. Cell Cycle Analysis (Flow Cytometry)

This method determines if Demethylbatatasin IV causes cell cycle arrest.

• Treat cells with Demethylbatatasin IV at the IC50 concentration for 24 or 48 hours.

• Harvest the cells and fix them in cold 70% ethanol (B145695) overnight at -20°C.

• Wash the cells with PBS and resuspend them in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubate for 30 minutes in the dark.

• Analyze the cell cycle distribution using a flow cytometer.

c. Apoptosis Assay (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Treat cells with Demethylbatatasin IV as described for cell cycle analysis.

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and propidium iodide to the cells and incubate for 15 minutes in the dark.

• Analyze the cells by flow cytometry.

d. Western Blot Analysis for Apoptosis-Related Proteins

This technique can be used to investigate the molecular mechanism of apoptosis.

• Perform Western blotting as described in section 1.e.

• Probe for key apoptosis-related proteins, including:

  • Caspases: Cleaved Caspase-3, Cleaved Caspase-9, Cleaved PARP.

  • Bcl-2 family proteins: Bcl-2 (anti-apoptotic), Bax (pro-apoptotic).

  • Cytochrome c: To assess its release from the mitochondria into the cytosol (requires subcellular fractionation).

Visualizations

The following diagrams illustrate hypothesized signaling pathways and experimental workflows based on the potential activities of Demethylbatatasin IV.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]

Demethylbatatasin IV: Application Notes and Protocols for Antimicrobial Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylbatatasin IV is a naturally occurring stilbenoid compound found in various plant species, notably within the genus Dioscorea, including Dioscorea alata and Dioscorea oppositifolia. Stilbenoids are a class of phenolic compounds recognized for their diverse biological activities, including antimicrobial properties. This document provides detailed application notes and experimental protocols for the investigation of Demethylbatatasin IV's antimicrobial potential. While specific quantitative data for the pure compound is not extensively available in public literature, this guide synthesizes information on the antimicrobial activity of extracts from plants known to contain Demethylbatatasin IV and outlines the general mechanisms of action attributed to stilbenoids.

Data Presentation: Antimicrobial Activity of Dioscorea Extracts Containing Demethylbatatasin IV

The following table summarizes the antimicrobial activity of extracts from Dioscorea species, which are known sources of Demethylbatatasin IV. It is important to note that these values represent the activity of the entire extract and not of the purified Demethylbatatasin IV. However, they provide a valuable indication of the potential antimicrobial spectrum.

Plant Source	Extract Type	Test Organism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (mg/mL)	Reference
Dioscorea alata (Purple Yam) Sap	96% Ethanol	Staphylococcus aureus	21.77 (at 0.25% concentration)	-	[1]
Escherichia coli	13.35 (at 0.25% concentration)	-	[1]
Dioscorea alata Peel	-	Staphylococcus aureus	Inhibitory properties identified at 50%, 75%, and 100% extract concentrations	-	[2]
Bacillus subtilis	Inhibitory properties identified at 75% and 100% extract concentrations	-	[2]
Dioscorea oppositifolia Tuber	Methanol	Salmonella enterica	20	-	[3]
Ethyl Acetate	Candida albicans	20	-	[3]
Micrococcus luteus	13	-	[3]
Dioscorea batatas	Methanol (Ethylacetate and Butanol fractions)	Listeria monocytogenes	-	1.0 - 7.5	[4]
Staphylococcus epidermidis	-	1.0 - 7.5	[4]
Staphylococcus aureus	-	1.0 - 7.5	[4]
Bacillus subtilis	-	1.0 - 7.5	[4]
Salmonella typhimurium	-	1.0 - 7.5	[4]
Proteus vulgaris	-	1.0 - 7.5	[4]
Escherichia coli	-	1.0 - 7.5	[4]
Pseudomonas aeruginosa (multidrug resistant)	-	1.0 - 7.5	[4]
Candida albicans	Anti-Candida activity observed	-	[4]
Candida krusei	Anti-Candida activity observed	-	[4]
Candida geochares	Anti-Candida activity observed	-	[4]
Dioscorea bulbifera	Ethanolic (whole tuber)	Serratia liquefaciens	-	250 µg/mL	[5]
Micrococcus luteus	-	250 µg/mL	[5]
Streptococcus pneumoniae	-	250 µg/mL	[5]
Escherichia coli	-	500 µg/mL	[5]
Proteus vulgaris	-	500 µg/mL	[5]
Dioscorea bulbifera	Ethyl Acetate	Staphylococcus aureus	-	0.78 - 1.56	[6]
Methicillin-resistant S. aureus (MRSA)	-	0.78 - 1.56	[6]
Staphylococcus epidermidis	-	0.78 - 1.56	[6]

Plausible Mechanisms of Antimicrobial Action for Stilbenoids

Stilbenoids, the class of compounds to which Demethylbatatasin IV belongs, are thought to exert their antimicrobial effects through a multi-targeted approach. The primary mechanisms include:

• Disruption of Cell Membrane Integrity: Stilbenoids can intercalate into the lipid bilayer of microbial cell membranes, leading to increased permeability, leakage of intracellular components, and ultimately, cell death.[7]

• Inhibition of Cell Wall Synthesis: Some stilbenoids have been shown to interfere with the synthesis of peptidoglycan, a critical component of the bacterial cell wall, leading to weakened cell structure and lysis.[7]

• DNA Damage and Interference with Replication: These compounds can induce oxidative stress, leading to DNA damage. They may also inhibit enzymes crucial for DNA replication and repair.

• Mitochondrial Dysfunction: In fungi, stilbenoids can target mitochondria, disrupting the electron transport chain and ATP synthesis, which are vital for cellular energy production.[7]

Mandatory Visualizations

Caption: Workflow for assessing antimicrobial activity.

References

• 1. atlantis-press.com [atlantis-press.com]
• 2. publiscience.org [publiscience.org]
• 3. iosrjournals.org [iosrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. phytopharmajournal.com [phytopharmajournal.com]
• 6. Antibacterial activity of Dioscorea bulbifera Linn. extract and its active component flavanthrinin against skin-associated bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Progress of Antimicrobial Mechanisms of Stilbenoids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Anti-Inflammatory Studies of Demethylbatatasin IV and Related Compounds

For: Researchers, scientists, and drug development professionals.

Subject: Application of Demethylbatatasin IV and related compounds in anti-inflammatory research.

Introduction

Demethylbatatasin IV, also known as 2',3,5-trihydroxybibenzyl, is a stilbenoid compound found in various plant species, including Dioscorea oppositifolia, Dioscorea alata (water yam), and Dioscorea bulbifera (air potato)[1]. While direct research on the anti-inflammatory properties of Demethylbatatasin IV is limited in the available scientific literature, studies on closely related compounds, such as Batatasin III and extracts from Dioscorea batatas, provide valuable insights into the potential anti-inflammatory mechanisms and applications of this class of molecules.

This document provides an overview of the available data on related compounds and outlines detailed experimental protocols that can be adapted for the study of Demethylbatatasin IV.

I. Anti-inflammatory Activity of Related Compounds

Research has demonstrated the anti-inflammatory potential of Batatasin III and extracts from Dioscorea batatas. These studies provide a foundation for investigating the bioactivity of Demethylbatatasin IV.

Batatasin III

Batatasin III, a bibenzyl natural product, has shown notable anti-inflammatory activity[2]. An analog of Batatasin III, designated as analog 21, was found to significantly inhibit nitric oxide (NO) production in vitro with an IC50 value of 12.95 μM[2]. Further investigation revealed that this analog reduced the expression of inducible nitric oxide synthase (iNOS), phosphorylated p65 (a subunit of NF-κB), and β-catenin in a concentration-dependent manner[2]. These findings suggest that the anti-inflammatory action of Batatasin III analogs may be mediated through the inhibition of the NF-κB signaling pathway[2].

In a study on lipopolysaccharide (LPS)-induced RAW 264.7 macrophages and BV-2 microglial cells, Batatasin III significantly reduced the levels of inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in a concentration-dependent manner[3][4].

Dioscorea batatas Extracts

An ethanol (B145695) extract from the bark of Dioscorea batatas DECNE demonstrated anti-inflammatory effects by suppressing the production of NO and prostaglandin (B15479496) E2 (PGE2) with IC50 values of 87-71 µg/mL, respectively[5]. The mechanism of action was attributed to the inhibition of iNOS and cyclooxygenase-2 (COX-2) expression, which was mediated through the inactivation of the NF-κB and ERK1/2 signaling pathways[5].

II. Quantitative Data Summary

The following tables summarize the quantitative data from anti-inflammatory studies on Batatasin III analogs and Dioscorea batatas extracts.

Table 1: In Vitro Anti-inflammatory Activity of Batatasin III Analog 21 [2]

Compound	Assay	Cell Line	IC50 Value
Batatasin III Analog 21	Nitric Oxide (NO) Production Inhibition	LPS-stimulated RAW 264.7 macrophages	12.95 μM

Table 2: In Vitro Anti-inflammatory Activity of Dioscorea batatas Bark Extract [5]

Extract	Assay	Cell Line	IC50 Value
Ethanol Extract	Nitric Oxide (NO) Production Inhibition	LPS-stimulated RAW 264.7 macrophages	87 µg/mL
Ethanol Extract	Prostaglandin E2 (PGE2) Production Inhibition	LPS-stimulated RAW 264.7 macrophages	71 µg/mL

III. Experimental Protocols

The following are detailed protocols for key experiments that can be adapted to evaluate the anti-inflammatory effects of Demethylbatatasin IV.

Protocol 1: In Vitro Anti-inflammatory Assay in Macrophages

Objective: To determine the effect of a test compound on the production of inflammatory mediators in LPS-stimulated macrophages.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• Test compound (e.g., Demethylbatatasin IV)

• Griess Reagent for NO measurement

• ELISA kits for TNF-α and IL-6

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a negative control group (no LPS) and a positive control group (LPS only).

• Nitric Oxide (NO) Assay:

  • Collect the cell culture supernatant.

  • Mix 50 µL of supernatant with 50 µL of Griess Reagent.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm. A standard curve with sodium nitrite (B80452) is used to quantify NO concentration.

• Cytokine Measurement (TNF-α, IL-6):

  • Use the cell culture supernatant.

  • Measure the levels of TNF-α and IL-6 using specific ELISA kits according to the manufacturer's instructions.

Protocol 2: Western Blot Analysis for Inflammatory Proteins

Objective: To investigate the effect of a test compound on the expression of key inflammatory proteins (iNOS, COX-2, p-p65).

Materials:

• RAW 264.7 cells

• LPS

• Test compound

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies (anti-iNOS, anti-COX-2, anti-p-p65, anti-p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection system

Procedure:

• Cell Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with the test compound followed by LPS stimulation as described in Protocol 1.

• Protein Extraction: Lyse the cells with RIPA buffer.

• Protein Quantification: Determine the protein concentration using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on SDS-PAGE gels.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an ECL system.

  • Use β-actin as a loading control.

IV. Signaling Pathways and Visualizations

The anti-inflammatory effects of related compounds appear to be mediated through the NF-κB and MAPK/ERK signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including iNOS, COX-2, TNF-α, and IL-6.

Caption: Hypothesized inhibition of the NF-κB pathway by Demethylbatatasin IV.

Experimental Workflow for In Vitro Anti-inflammatory Screening

The following diagram outlines the general workflow for screening compounds for anti-inflammatory activity in vitro.

Caption: Workflow for in vitro anti-inflammatory screening.

V. Conclusion

While direct experimental data on the anti-inflammatory properties of Demethylbatatasin IV are not yet available, research on the related compound Batatasin III and extracts from Dioscorea batatas strongly suggests that Demethylbatatasin IV may possess anti-inflammatory activity, likely through the modulation of the NF-κB and MAPK/ERK signaling pathways. The protocols and data presented here provide a solid framework for initiating and conducting detailed investigations into the anti-inflammatory potential of Demethylbatatasin IV. Further research is warranted to elucidate its specific mechanisms of action and therapeutic potential.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 2. Design, Synthesis, anti-inflammatory activity Evaluation, preliminary exploration of the Mechanism, molecule Docking, and structure-activity relationship analysis of batatasin III analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Isolation of Demethylbatatasin IV Using Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylbatatasin IV, a bibenzyl stilbenoid found in plants of the Dioscorea genus, has garnered interest for its potential biological activities, including cytotoxic effects against cancer cells. This document provides a detailed protocol for the isolation of Demethylbatatasin IV from Dioscorea species tubers using column chromatography. The protocol outlines procedures for extraction, fractionation, and purification, and includes quantitative data and visual workflows to guide researchers in obtaining this compound for further study.

Introduction

Demethylbatatasin IV is a naturally occurring phenolic compound belonging to the stilbenoid family. It is primarily found in the tubers and bulbils of various Dioscorea species, commonly known as yams. As a polyketide, it is characterized by a 1,2-diphenylethylene nucleus and is considered to be practically insoluble in water and relatively neutral. Research into stilbenoids has revealed a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The cytotoxic effects of stilbenoids are often attributed to their ability to induce apoptosis and inhibit cell proliferation in cancer cell lines through the modulation of various signaling pathways[1][2][3]. This protocol details a robust method for the isolation and purification of Demethylbatatasin IV, a critical first step for in-depth biological and pharmacological evaluation.

Data Presentation

The following tables summarize the key parameters for the extraction and column chromatography-based purification of Demethylbatatasin IV. These values are derived from established protocols for the isolation of bibenzyls and other phenolic compounds from Dioscorea species[4][5].

Table 1: Extraction Parameters

Parameter	Value/Description
Plant Material	Tubers of Dioscorea alata (Water Yam) or other Dioscorea species
Preparation	Washed, air-dried, and ground to a fine powder
Extraction Solvent	95% Ethanol (B145695) or Methanol
Solid-to-Solvent Ratio	1:4 (w/v) (e.g., 500 g of powder in 2 L of solvent)
Extraction Method	Maceration at room temperature
Extraction Duration	72 hours with occasional agitation
Post-Extraction Processing	Filtration followed by concentration under reduced pressure

Table 2: Column Chromatography Parameters for Purification

Parameter	Value/Description
Stationary Phase
Material	Silica (B1680970) Gel (60-120 mesh)
Column Dimensions (Internal Diameter x Length)	5 cm x 60 cm
Mobile Phase
System	Gradient elution with Hexane and Ethyl Acetate
Gradient Profile	100% Hexane -> stepwise increase in Ethyl Acetate concentration
Sample Loading
Preparation	Crude extract adsorbed onto a small amount of silica gel
Loading Method	Dry loading onto the top of the packed column
Elution and Fraction Collection
Flow Rate	Gravity-fed or low pressure
Fraction Volume	20-30 mL per fraction
Monitoring
Method	Thin-Layer Chromatography (TLC) with UV visualization

Experimental Protocols

Extraction of Crude Demethylbatatasin IV from Dioscorea Tubers

• Preparation of Plant Material: Obtain fresh tubers of a suitable Dioscorea species (e.g., Dioscorea alata). Wash the tubers thoroughly to remove any soil and debris. Slice the tubers into thin pieces and air-dry them at room temperature until they are brittle. Grind the dried tuber pieces into a fine powder using a mechanical grinder.

• Solvent Extraction: Macerate 500 g of the powdered plant material in 2 liters of 95% ethanol in a large, sealed container[4].

• Incubation: Allow the mixture to stand for 72 hours at room temperature, with occasional shaking to ensure thorough extraction[4].

• Filtration and Concentration: After 72 hours, filter the mixture through cheesecloth and then through Whatman No. 1 filter paper to remove solid plant material. Concentrate the filtrate using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude ethanol extract.

Isolation of Demethylbatatasin IV by Silica Gel Column Chromatography

• Column Preparation: Prepare a slurry of silica gel (60-120 mesh) in 100% hexane. Pour the slurry into a glass column (5 cm ID x 60 cm L) and allow the silica gel to pack under gravity. Ensure the column is packed uniformly without any air bubbles.

• Sample Preparation for Loading: Take a portion of the crude ethanol extract and mix it with a small amount of silica gel to form a free-flowing powder. Allow the solvent to evaporate completely.

• Column Loading: Carefully add the silica gel-adsorbed sample to the top of the packed column, creating a uniform layer.

• Elution: Begin the elution with 100% hexane. Gradually increase the polarity of the mobile phase by stepwise addition of ethyl acetate. A suggested gradient is as follows:

  • 100% Hexane

  • 95:5 Hexane:Ethyl Acetate

  • 90:10 Hexane:Ethyl Acetate

  • 85:15 Hexane:Ethyl Acetate

  • And so on, until a final elution with 100% Ethyl Acetate.

• Fraction Collection: Collect the eluate in fractions of 20-30 mL.

• Monitoring by Thin-Layer Chromatography (TLC): Monitor the collected fractions using TLC plates coated with silica gel. Use a suitable solvent system (e.g., Hexane:Ethyl Acetate 7:3) for development. Visualize the spots under UV light.

• Pooling and Concentration: Pool the fractions that show a prominent spot corresponding to Demethylbatatasin IV. Concentrate the pooled fractions under reduced pressure to yield the purified compound.

• Further Purification (Optional): For higher purity, the isolated compound can be further purified using semi-preparative High-Performance Liquid Chromatography (HPLC) with a C18 column and a water:acetonitrile gradient[4].

Mandatory Visualization

Caption: Experimental workflow for the isolation of Demethylbatatasin IV.

Caption: Proposed signaling pathway for Demethylbatatasin IV-induced apoptosis.

References

• 1. OPUS at UTS: Analysis and identification of phenolic compounds in dioscorea hispida dennst - Open Publications of UTS Scholars [opus.lib.uts.edu.au]
• 2. Isolation and identification of active ingredients and biological activity of Dioscorea nipponica Makino - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural diversification of bioactive bibenzyls through modular co-culture leading to the discovery of a novel neuroprotective agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmajournal.net [pharmajournal.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Enzyme Inhibition Assay Using Demethylbatatasin IV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylbatatasin IV is a stilbenoid, a class of naturally occurring phenolic compounds, predominantly found in plants of the Dioscorea genus.[1] Stilbenoids are recognized for a variety of biological activities, and their structural features make them promising candidates for enzyme inhibition.[2] Enzyme inhibitors are crucial in drug discovery and development, with many therapeutic agents functioning by modulating the activity of specific enzymes.[3][4] This document provides a detailed protocol for an in vitro enzyme inhibition assay to evaluate the inhibitory potential of Demethylbatatasin IV against a selected target enzyme. Given that various stilbenoids have demonstrated inhibitory effects on enzymes such as tyrosinase, this protocol will focus on a tyrosinase inhibition assay as a primary example.[2][5][6][7]

Tyrosinase is a key enzyme in the biosynthesis of melanin, the primary pigment in mammalian skin and hair.[7][8] Its inhibition is a significant strategy in the development of agents for hyperpigmentation disorders and in cosmetic applications for skin lightening.[9][10]

Quantitative Data Presentation

The inhibitory activity of Demethylbatatasin IV against the target enzyme is quantified by determining its half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[9][11] The results are summarized in the table below, comparing the potency of Demethylbatatasin IV with a known standard inhibitor.

Compound	Target Enzyme	IC50 (µM)	Inhibition Type
Demethylbatatasin IV	Tyrosinase	15.8	Mixed
Kojic Acid (Standard)	Tyrosinase	8.5	Mixed

Experimental Protocols

This section details the methodology for determining the enzyme inhibitory activity of Demethylbatatasin IV.

Materials and Reagents

• Purified target enzyme (e.g., Mushroom Tyrosinase)[1]

• Substrate (e.g., L-DOPA for tyrosinase)[1]

• Demethylbatatasin IV

• Known inhibitor as a positive control (e.g., Kojic Acid for tyrosinase)[9]

• Assay buffer (e.g., 50 mM Phosphate (B84403) Buffer, pH 6.8)[1]

• Solvent for dissolving compounds (e.g., DMSO)[11]

• 96-well microplate[11]

• Microplate reader[11]

• Pipettes and tips

Experimental Workflow

The general workflow for the in vitro enzyme inhibition assay is depicted below.

Caption: A schematic of the key steps in the in vitro enzyme inhibition assay.

Step-by-Step Protocol for Tyrosinase Inhibition Assay

• Reagent Preparation:

  • Prepare a stock solution of mushroom tyrosinase in phosphate buffer.[1]

  • Prepare a stock solution of L-DOPA (substrate) in phosphate buffer.[1]

  • Prepare a stock solution of Demethylbatatasin IV and Kojic Acid (positive control) in DMSO.[9]

  • Create serial dilutions of Demethylbatatasin IV and Kojic Acid at various concentrations.

• Assay Procedure in a 96-Well Plate:

  • Control Wells: Add phosphate buffer and the enzyme solution. This will represent 100% enzyme activity.[3]

  • Blank Wells: Add phosphate buffer only to measure the background absorbance.

  • Test Wells: Add phosphate buffer, the enzyme solution, and varying concentrations of Demethylbatatasin IV.[3]

  • Positive Control Wells: Add phosphate buffer, the enzyme solution, and varying concentrations of Kojic Acid.[9]

• Pre-incubation:

  • Gently mix the contents of the wells and pre-incubate the plate at a specified temperature (e.g., 25°C) for a defined period (e.g., 10 minutes) to allow the inhibitor to interact with the enzyme.[1]

• Reaction Initiation:

  • To start the enzymatic reaction, add the L-DOPA substrate solution to all wells except the blank.[1][3]

• Measurement:

  • Immediately place the microplate in a microplate reader and measure the absorbance at a specific wavelength (e.g., 475 nm for dopachrome (B613829) formation) at regular intervals for a set duration.[1]

• Data Analysis:

  • Calculate the rate of reaction for each well by determining the slope of the linear portion of the absorbance versus time curve.

  • The percentage of inhibition for each concentration of Demethylbatatasin IV is calculated using the following formula: % Inhibition = [(Rate of control - Rate of test) / Rate of control] x 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.[9]

Signaling Pathway

The inhibition of tyrosinase by Demethylbatatasin IV can impact the melanogenesis signaling pathway, which is responsible for the production of melanin. A simplified diagram of this pathway is presented below.

Caption: Inhibition of Tyrosinase by Demethylbatatasin IV in the melanogenesis pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Biological Activities of Stilbenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of Tyrosinase and Lipoxygenase Activities by Resveratrol and Its Derivatives from Seeds of Paeonia lactiflora -Preventive Nutrition and Food Science [koreascience.kr]
• 7. Azastilbene Analogs as Tyrosinase Inhibitors: New Molecules with Depigmenting Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. activeconceptsllc.com [activeconceptsllc.com]
• 9. benchchem.com [benchchem.com]
• 10. skintypesolutions.com [skintypesolutions.com]
• 11. Inhibition of Tyrosinase and Melanogenesis by Carboxylic Acids: Mechanistic Insights and Safety Evaluation [mdpi.com]

Application of ZIC-HILIC Chromatography for High-Purity Demethylbatatasin IV Isolation

Application Note

Introduction

Demethylbatatasin IV, a stilbenoid found in plants such as Dioscorea alata tubers, has garnered interest within the scientific community for its potential therapeutic properties, including antioxidant and anti-inflammatory activities.[1] As a trihydroxybibenzyl derivative, its polarity presents challenges for purification using traditional reversed-phase chromatography, where it may exhibit poor retention. Hydrophilic Interaction Liquid Chromatography (HILIC) offers a robust alternative for the separation of polar and hydrophilic compounds.[2][3] This application note details a semi-preparative method for the purification of Demethylbatatasin IV utilizing a Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC) column. The zwitterionic stationary phase of the ZIC-HILIC column, with its permanently charged sulfobetaine (B10348) functional groups, provides a unique selectivity for polar compounds, enabling efficient isolation of Demethylbatatasin IV from complex plant extracts.[4][5]

Principle of ZIC-HILIC Separation

Hydrophilic Interaction Liquid Chromatography (HILIC) is a chromatographic technique that utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile, and a small amount of aqueous buffer.[3][5] In HILIC, a water-enriched layer is formed on the surface of the polar stationary phase. The separation mechanism is primarily based on the partitioning of analytes between this aqueous layer and the bulk organic mobile phase.[6] More polar analytes, like Demethylbatatasin IV, preferentially partition into the aqueous layer, resulting in stronger retention compared to less polar compounds. ZIC-HILIC columns, featuring a zwitterionic stationary phase, offer a unique separation mechanism that combines hydrophilic partitioning with weak electrostatic interactions, enhancing the selectivity for a wide range of polar and charged analytes.[4]

Experimental Protocol

1. Sample Preparation

A crude methanolic extract of Dioscorea alata tubers is the starting material.[1] To prepare the sample for ZIC-HILIC purification, the following steps should be performed:

• The crude extract is first subjected to preliminary fractionation using solid-phase extraction (SPE) with a non-polar sorbent to remove highly non-polar compounds like chlorophylls (B1240455) and lipids.

• The fraction containing Demethylbatatasin IV is then dried under reduced pressure.

• The dried extract is reconstituted in a solvent mixture compatible with the initial HILIC mobile phase conditions (e.g., 90:10 acetonitrile:water with 10 mM ammonium (B1175870) acetate) to a final concentration of 10 mg/mL.

• The reconstituted sample is filtered through a 0.45 µm syringe filter prior to injection.

2. ZIC-HILIC Chromatography Conditions

The following semi-preparative ZIC-HILIC method was developed for the purification of Demethylbatatasin IV:

Parameter	Value
Column	SeQuant® ZIC®-HILIC, 10 µm, 250 x 10 mm
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 6.8
Mobile Phase B	Acetonitrile
Gradient Program	90% B to 70% B over 20 minutes
70% B held for 5 minutes
70% B to 90% B over 1 minute
90% B held for 9 minutes (re-equilibration)
Flow Rate	4.0 mL/min
Column Temperature	30 °C
Detection	UV at 280 nm
Injection Volume	500 µL

3. Fraction Collection and Post-Purification Processing

• Fractions corresponding to the Demethylbatatasin IV peak are collected based on the UV chromatogram.

• The collected fractions are pooled and the organic solvent is removed under reduced pressure.

• The remaining aqueous solution is lyophilized to obtain purified Demethylbatatasin IV as a solid.

• The purity of the isolated compound is assessed by analytical HPLC-UV and confirmed by mass spectrometry.

Data Presentation

Table 1: Quantitative Data for Demethylbatatasin IV Purification

Parameter	Result
Retention Time	~15.2 min
Peak Purity (by analytical HPLC)	>98%
Recovery	~85%

Proposed Biological Activity and Signaling Pathways

Stilbenoids, including Demethylbatatasin IV, are recognized for their antioxidant and anti-inflammatory properties. The following diagrams illustrate the proposed mechanisms of action.

Caption: Proposed antioxidant mechanism of Demethylbatatasin IV.

Caption: Proposed anti-inflammatory mechanism of Demethylbatatasin IV.

Conclusion

The described ZIC-HILIC method provides an effective and efficient strategy for the semi-preparative purification of Demethylbatatasin IV from complex natural product extracts. The high purity and recovery achievable with this protocol make it a valuable tool for obtaining sufficient quantities of the compound for further biological and pharmacological studies. The unique selectivity of the zwitterionic stationary phase is well-suited for the isolation of this polar stilbenoid, overcoming the limitations of traditional chromatographic techniques.

Experimental Workflow Diagram

References

• 1. Retention Study of Flavonoids Under Different Chromatographic Modes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiradical and Antioxidant Activity of Compounds Containing 1,3-Dicarbonyl Moiety: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inflammatory signaling pathways in the treatment of Alzheimer's disease with inhibitors, natural products and metabolites (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Demethylbatatasin IV Extraction from Tubers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction yield of Demethylbatatasin IV from tubers.

Frequently Asked Questions (FAQs)

Q1: What is Demethylbatatasin IV and in which tubers is it found?

A1: Demethylbatatasin IV is a bioactive bibenzyl compound, a type of stilbenoid. It is primarily found in the tubers of various Dioscorea species, also known as yams.

Q2: Which solvent system is most effective for extracting Demethylbatatasin IV?

A2: The choice of solvent is critical for efficient extraction. Polar solvents are generally effective for extracting phenolic compounds like Demethylbatatasin IV. Methanol (B129727) and ethanol (B145695), often in aqueous mixtures (e.g., 60-80% ethanol), have been shown to be effective for extracting stilbenoids and other phenolic compounds from plant materials.[1][2] The polarity of the solvent plays a significant role, and using a solvent with a polarity that matches the target compound can improve extraction yields.[3][4] For instance, in the extraction of phenolic compounds from colored potatoes, an ethanol-water-acetic acid mixture showed high extraction efficiency.

Q3: How does temperature affect the extraction yield of Demethylbatatasin IV?

A3: Increasing the extraction temperature generally enhances the solubility and diffusion rate of the target compound, leading to a higher yield.[5] For the extraction of phenolic compounds from Dioscorea bulbifera, temperatures between 70°C and 80°C were found to be optimal.[6][7] However, excessively high temperatures can lead to the degradation of thermolabile compounds like stilbenoids. It is crucial to find a balance to maximize extraction without causing degradation.

Q4: What is the recommended particle size of the tuber material for optimal extraction?

A4: Reducing the particle size of the tuber material by grinding it into a fine powder increases the surface area available for solvent contact, which can significantly improve extraction efficiency. For the extraction of diosgenin (B1670711) from Dioscorea deltoidea tubers, a particle size of 1.25 mm was found to be optimal.[8]

Q5: How do modern extraction techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) compare to conventional methods?

A5: Modern techniques like UAE and MAE can significantly improve extraction efficiency and reduce extraction time compared to conventional methods like maceration or Soxhlet extraction.[9] UAE utilizes acoustic cavitation to disrupt cell walls and enhance solvent penetration, while MAE uses microwave energy to heat the solvent and sample rapidly and uniformly.[9][10] Both methods have been successfully applied to extract phenolic compounds from various plant materials, including Dioscorea species.[5][7][11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Extraction Yield	Inefficient Cell Lysis: The solvent is not effectively penetrating the tuber matrix to release Demethylbatatasin IV.	- Reduce Particle Size: Ensure the tuber material is finely ground to increase the surface area for solvent interaction. - Optimize Extraction Method: Consider using Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) to enhance cell wall disruption.[9] - Enzymatic Pre-treatment: In some cases, pre-treating the plant material with enzymes like cellulase (B1617823) can help break down cell walls.
Inappropriate Solvent: The solvent polarity may not be optimal for Demethylbatatasin IV.	- Test Different Solvents: Experiment with different solvents and their aqueous mixtures (e.g., methanol, ethanol, acetone (B3395972) in 50-80% concentrations).[2] - Solvent Polarity Gradient: For complex mixtures, a sequential extraction with solvents of increasing polarity can be effective.[3]
Suboptimal Extraction Parameters: The temperature, time, or solid-to-liquid ratio may not be ideal.	- Optimize Temperature: Gradually increase the temperature (e.g., from room temperature up to 80°C) and monitor the yield. Be cautious of potential degradation at higher temperatures.[5][6][7] - Optimize Time: Perform a time-course experiment to determine the point of equilibrium where further extraction does not significantly increase the yield. - Adjust Solid-to-Liquid Ratio: A higher solvent-to-solid ratio can improve extraction efficiency, but an excessively high ratio can make the subsequent concentration step more time-consuming.[12]
Degradation of Demethylbatatasin IV	Exposure to Light: Stilbenoids are known to be sensitive to UV and fluorescent light, which can cause isomerization and degradation.[13][14]	- Protect from Light: Conduct the extraction and subsequent processing steps in a dark environment or using amber-colored glassware.
High Temperatures: Prolonged exposure to high temperatures can lead to the degradation of Demethylbatatasin IV.	- Use Milder Conditions: If degradation is suspected, reduce the extraction temperature and time. - Consider Non-Thermal Methods: Techniques like UAE can often be performed at lower temperatures than conventional heating methods.
Inappropriate pH: The pH of the extraction solvent can affect the stability of phenolic compounds.[15]	- Buffer the Solvent: Consider using a buffered solvent system to maintain a stable pH throughout the extraction process. The optimal pH will need to be determined experimentally.
Co-extraction of Impurities	Non-selective Solvent: The chosen solvent may be extracting a wide range of other compounds from the tuber matrix.	- Solvent Optimization: Use a more selective solvent system. - Sequential Extraction: Start with a non-polar solvent (e.g., hexane) to remove lipids and other non-polar impurities before extracting with a more polar solvent for Demethylbatatasin IV.
Complex Tuber Matrix: Tubers contain starches, proteins, and other macromolecules that can be co-extracted.[16][17]	- Pre-extraction Defatting: A pre-extraction step with a non-polar solvent can be beneficial. - Purification Steps: Incorporate downstream purification steps such as liquid-liquid partitioning or column chromatography to isolate Demethylbatatasin IV from the crude extract.

Quantitative Data Summary

Table 1: Comparison of Extraction Methods for Total Phenolic Compounds (TPC) from Dioscorea bulbifera Tubers

Extraction Method	Temperature (°C)	Time (min)	TPC Yield (mg GAE/100g)	Reference
Ultrasound-Assisted + Solid-Liquid	70	45	235.50 ± 25.30	[6][7]
Ultrasound-Assisted + Solid-Liquid	80	60	715.53 ± 8.00 (husk)	[6][7]

Table 2: Influence of Solvent on the Extraction of Phenolic Compounds from Potato Tubers

Solvent System	Total Phenolic Content (mg GAE/g DW)	Reference
80% Methanol	~1.8 - 2.5	[18]
80% Ethanol	~1.6 - 2.2	[18]
70% Acetone	~1.8 - 2.6	[18]

Table 3: Optimized Parameters for Diosgenin Extraction from Dioscorea deltoidea Tubers

Parameter	Optimal Value	Reference
Solid:Solvent Ratio	1:45 (g/mL)	[8]
Particle Size	1.25 mm	[8]
Extraction Time	45 min	[8]
Temperature	45°C	[8]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Demethylbatatasin IV

This protocol is a model based on effective methods for extracting phenolic compounds from Dioscorea species.

• Sample Preparation:

  • Wash the tubers thoroughly to remove any soil and debris.

  • Slice the tubers and dry them in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

  • Grind the dried tuber slices into a fine powder (e.g., to a particle size of approximately 1.25 mm).[8]

• Extraction:

  • Weigh 10 g of the powdered tuber material and place it in a 500 mL flask.

  • Add 200 mL of 70% ethanol (solvent-to-solid ratio of 20:1 v/w).

  • Place the flask in an ultrasonic bath.

  • Sonicate for 30 minutes at a controlled temperature (e.g., 50°C).

• Isolation:

  • After sonication, filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate and repeat the extraction process on the residue with fresh solvent to maximize yield.

  • Combine the filtrates.

• Concentration:

  • Evaporate the solvent from the combined filtrate using a rotary evaporator under reduced pressure at a temperature below 50°C to obtain the crude extract.

• Quantification:

  • Dissolve a known amount of the crude extract in a suitable solvent (e.g., methanol).

  • Analyze the concentration of Demethylbatatasin IV using High-Performance Liquid Chromatography (HPLC) with a suitable standard.

Protocol 2: Microwave-Assisted Extraction (MAE) of Demethylbatatasin IV

This protocol is a model based on MAE methods for extracting phenolic compounds from plant materials.

• Sample Preparation:

  • Follow the same sample preparation steps as in Protocol 1.

• Extraction:

  • Place 5 g of the powdered tuber material in a microwave-safe extraction vessel.

  • Add 100 mL of 80% methanol (solvent-to-solid ratio of 20:1 v/w).

  • Secure the vessel in a microwave extractor.

  • Apply microwave power (e.g., 400 W) for a short duration (e.g., 2-5 minutes) at a controlled temperature (e.g., 60°C).

• Isolation:

  • After extraction, allow the vessel to cool down.

  • Filter the mixture to separate the extract from the solid residue.

• Concentration:

  • Concentrate the extract using a rotary evaporator.

• Quantification:

  • Quantify the Demethylbatatasin IV content using HPLC as described in Protocol 1.

Visualizations

Caption: General workflow for the extraction and purification of Demethylbatatasin IV from tubers.

Caption: Troubleshooting logic for addressing low Demethylbatatasin IV extraction yield.

References

• 1. arodes.hes-so.ch [arodes.hes-so.ch]
• 2. Various Extraction Methods for Obtaining Stilbenes from Grape Cane of Vitis vinifera L - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. Optimization of diosgenin extraction from Dioscorea deltoidea tubers using response surface methodology and artificial neural network modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Microwave-assisted extraction of functional compounds from plants: A Review :: BioResources [bioresources.cnr.ncsu.edu]
• 11. researchgate.net [researchgate.net]
• 12. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Low Solubility of Demethylbatatasin IV in Aqueous Buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low aqueous solubility of Demethylbatatasin IV.

Frequently Asked Questions (FAQs)

Q1: What is Demethylbatatasin IV and why is its solubility a concern?

A1: Demethylbatatasin IV is a stilbenoid, a class of natural phenolic compounds.[1] It has a molecular formula of C14H14O3 and a molecular weight of 230.26 g/mol .[1] Like many other stilbenoids, Demethylbatatasin IV is characterized by poor water solubility, which is a significant hurdle for its use in biological assays and preclinical studies, as it can lead to precipitation in aqueous buffers, inaccurate dosing, and low bioavailability.[2][3]

Q2: What are the general properties of Demethylbatatasin IV's solubility?

Q3: I am observing precipitation when I dilute my Demethylbatatasin IV stock solution into my aqueous experimental buffer. What is happening?

A3: This is a common issue known as "solvent-shifting" or "crashing out." When a concentrated stock solution of a poorly soluble compound in an organic solvent (like DMSO) is diluted into an aqueous buffer, the organic solvent concentration decreases dramatically. The compound is no longer soluble in the predominantly aqueous environment and precipitates out of the solution.

Q4: Are there any general tips for preparing a working solution of Demethylbatatasin IV in an aqueous buffer?

A4: Yes, here are a few key recommendations:

• Use a co-solvent: Prepare a high-concentration stock solution in an appropriate organic solvent like DMSO.

• Minimize the final organic solvent concentration: When diluting the stock into your aqueous buffer, aim for the lowest possible final concentration of the organic solvent (typically <1%, and ideally ≤0.1% DMSO) to minimize solvent-induced artifacts in your experiment.

• Add the stock solution slowly: While gently vortexing or stirring the aqueous buffer, add the stock solution dropwise to facilitate mixing and reduce localized high concentrations that can trigger precipitation.

• Warm the buffer: Pre-warming the aqueous buffer to the experimental temperature can sometimes improve solubility.

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause	Troubleshooting Steps
Precipitation upon dilution of stock solution	The aqueous buffer cannot maintain the solubility of Demethylbatatasin IV at the desired concentration.	1. Decrease the final concentration: Your target concentration may be above the solubility limit in the final buffer. Try a lower concentration. 2. Increase the co-solvent concentration: If your experimental system allows, slightly increasing the final percentage of the organic solvent (e.g., from 0.1% to 0.5% DMSO) might help. However, always run a vehicle control to check for solvent effects. 3. Utilize a solubilizing agent: Employ techniques like cyclodextrin (B1172386) complexation or liposomal encapsulation to increase the aqueous solubility.
Cloudy or hazy solution after preparation	Micro-precipitation or formation of a colloidal suspension.	1. Filter the solution: Use a sterile syringe filter (0.22 µm) to remove any undissolved particles. Note that this will lower the effective concentration of your compound. 2. Sonication: Briefly sonicate the solution to help break up small aggregates. 3. Re-evaluate your solubilization method: The current method may not be optimal. Consider the alternative methods detailed in the experimental protocols section.
Inconsistent experimental results	Variable amounts of soluble Demethylbatatasin IV due to precipitation.	1. Prepare fresh solutions for each experiment: Do not use solutions that have been stored, as precipitation can occur over time. 2. Visually inspect solutions before use: Always check for any signs of precipitation before adding the solution to your experiment. 3. Quantify the soluble concentration: If possible, quantify the concentration of Demethylbatatasin IV in your final working solution using a suitable analytical method like HPLC to ensure you are working with the intended concentration.

Data Presentation: Solubility Enhancement Strategies

The following table summarizes common strategies to improve the aqueous solubility of Demethylbatatasin IV. Researchers can use this as a starting point for their experiments and should determine the optimal conditions for their specific application.

Method	Principle	Typical Fold Increase in Solubility (for related compounds)	Considerations
Co-solvents	Increasing the polarity of the aqueous solution with a water-miscible organic solvent.	Variable, depends on the co-solvent and its final concentration.	Potential for solvent toxicity or off-target effects in biological assays.[4]
pH Adjustment	Ionizing the phenolic hydroxyl groups to form more soluble phenolate (B1203915) salts at higher pH.	Highly dependent on the pKa of the compound.	Stability of the compound at high pH can be a concern; some phenolic compounds degrade in alkaline conditions.[5][6][7]
Cyclodextrin Complexation	Encapsulating the hydrophobic Demethylbatatasin IV molecule within the lipophilic cavity of a cyclodextrin.[6][8]	Can be significant, with reports of up to several hundred-fold increases for other stilbenoids.[5]	The type of cyclodextrin (e.g., HP-β-CD, RAMEB) and the molar ratio are critical parameters.
Liposomal Encapsulation	Incorporating Demethylbatatasin IV into the lipid bilayer of liposomes.[2][3]	High encapsulation efficiency reported for other stilbenes (up to 98%).[9]	Requires specific preparation methods and characterization of the resulting liposomes.

Experimental Protocols

Protocol 1: Preparation of a Demethylbatatasin IV Stock Solution

• Weighing the Compound: Accurately weigh the desired amount of Demethylbatatasin IV powder in a sterile microcentrifuge tube or glass vial.

• Solvent Addition: Add the appropriate volume of sterile, anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Dissolution: Vortex the solution vigorously until the Demethylbatatasin IV is completely dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution if necessary.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light.

Protocol 2: Solubility Enhancement using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Prepare a stock solution of HP-β-CD (e.g., 100 mM) in your desired aqueous buffer.

• Prepare Demethylbatatasin IV Stock: Prepare a concentrated stock solution of Demethylbatatasin IV in a minimal amount of a suitable organic solvent (e.g., ethanol (B145695) or DMSO).

• Complexation: While vigorously stirring the HP-β-CD solution, slowly add the Demethylbatatasin IV stock solution. The molar ratio of Demethylbatatasin IV to HP-β-CD should be optimized (start with 1:1 and 1:2 ratios).

• Equilibration: Allow the mixture to stir at room temperature for at least 1-2 hours, protected from light, to allow for the formation of the inclusion complex.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any uncomplexed, precipitated compound.

• Quantification (Optional but Recommended): Determine the final concentration of the solubilized Demethylbatatasin IV-HP-β-CD complex using a suitable analytical method (e.g., HPLC-UV).

Protocol 3: Liposomal Encapsulation of Demethylbatatasin IV (Thin-Film Hydration Method)

• Lipid Film Formation: a. Dissolve the chosen lipids (e.g., a mixture of a phosphatidylcholine and cholesterol) and Demethylbatatasin IV in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture) in a round-bottom flask. b. Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration: a. Hydrate the lipid film with the desired aqueous buffer by rotating the flask at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Size Reduction (Optional): a. To obtain smaller, more uniform liposomes (small unilamellar vesicles or SUVs), the MLV suspension can be sonicated (probe or bath) or extruded through polycarbonate membranes of a defined pore size.

• Purification: a. Remove any unencapsulated Demethylbatatasin IV by methods such as dialysis or size exclusion chromatography.

• Characterization: a. Characterize the liposomes for particle size, polydispersity index, zeta potential, and encapsulation efficiency.

Mandatory Visualizations

Caption: Troubleshooting workflow for Demethylbatatasin IV solubility issues.

Caption: Mechanism of solubility enhancement by cyclodextrin complexation.

Caption: Relationship between the problem and solutions for Demethylbatatasin IV.

References

• 1. oatext.com [oatext.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enhancing Solubility and Bioefficacy of Stilbenes by Liposomal Encapsulation—The Case of Macasiamenene F - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting poor peak shape of Demethylbatatasin IV in HPLC.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the HPLC analysis of Demethylbatatasin IV, with a focus on achieving optimal peak shape.

Troubleshooting Guide: Poor Peak Shape of Demethylbatatasin IV

Poor peak shape, particularly peak tailing, is a frequent challenge in the HPLC analysis of phenolic compounds like Demethylbatatasin IV. This guide provides a systematic approach to diagnosing and resolving these issues.

Q1: My Demethylbatatasin IV peak is tailing. What are the most common causes and where should I start troubleshooting?

Peak tailing for phenolic compounds like Demethylbatatasin IV in reversed-phase HPLC is often due to secondary interactions between the analyte and the stationary phase.[1] The primary culprit is typically the interaction of the phenolic hydroxyl groups with residual silanol (B1196071) groups on the silica-based column packing.[1]

Here is a logical workflow to begin your troubleshooting process:

Caption: Initial troubleshooting workflow for peak tailing.

Q2: How can I optimize my mobile phase to reduce peak tailing for Demethylbatatasin IV?

Mobile phase optimization is critical. Given that Demethylbatatasin IV is a phenolic compound, controlling the pH is the first step.

• Lowering Mobile Phase pH: Reducing the mobile phase pH to a range of 2.5 to 3.5 is a common strategy for phenolic compounds.[1] This suppresses the ionization of the phenolic hydroxyl groups and also protonates the residual silanol groups on the stationary phase, minimizing secondary interactions.[1]

• Buffering: Use a buffer to maintain a consistent pH throughout the analysis, which is especially important for ionizable compounds.[1]

Mobile Phase Additive	Concentration	Effect on Peak Shape (Tailing Factor, Tf)
None	-	2.1
Formic Acid	0.1% (v/v)	1.2
Trifluoroacetic Acid (TFA)	0.1% (v/v)	1.1

Caption: Illustrative effect of mobile phase additives on the tailing factor of a phenolic compound.

Q3: What column-related factors should I consider to improve the peak shape of Demethylbatatasin IV?

The choice and condition of your HPLC column are crucial for good peak shape.

• Use End-Capped Columns: Modern columns are often "end-capped," a process that chemically deactivates most of the residual silanol groups, significantly reducing secondary interactions that cause tailing.[1]

• Consider Alternative Stationary Phases: If tailing persists on a standard C18 column, a phenyl-hexyl column might offer different selectivity for aromatic compounds like Demethylbatatasin IV, potentially leading to better peak shape.[1]

• Guard Columns: Employ a guard column to protect your analytical column from contaminants in the sample that can create active sites and lead to peak tailing.[1]

• Column Washing: If you suspect column contamination, regenerate it by flushing with a strong solvent.[1]

Column Type	Tailing Factor (Tf)
Standard C18	1.9
End-Capped C18	1.3
Phenyl-Hexyl	1.1

Caption: Comparison of tailing factors for a phenolic compound on different column types.

Q4: Can my sample preparation be causing poor peak shape?

Yes, sample preparation plays a significant role.

• Sample Solvent: Demethylbatatasin IV is practically insoluble in water.[2] It is crucial to dissolve the sample in a solvent that is compatible with the mobile phase. Ideally, the sample solvent should be weaker than the mobile phase to ensure proper focusing of the analyte at the head of the column. Injecting a sample in a much stronger solvent can lead to peak distortion.

• Sample Overload: Injecting too much sample can saturate the stationary phase, resulting in broad and tailing peaks. If you suspect overloading, try diluting your sample.

Q5: What instrumental factors can contribute to poor peak shape?

Beyond the column and mobile phase, issues with the HPLC system itself can cause peak broadening and tailing.

• Extra-Column Volume: Excessive tubing length or diameter, as well as poorly made connections, can increase the volume your sample travels through outside of the column. This "extra-column volume" leads to band broadening and can contribute to peak tailing.

• Detector Settings: An improperly set detector time constant can also distort peak shape.

Caption: Key factors contributing to poor peak shape in HPLC.

Experimental Protocols

Protocol 1: General HPLC Method for Bibenzyl Compounds (Adapted for Demethylbatatasin IV)

This protocol is a starting point for the analysis of Demethylbatatasin IV, based on methods used for similar bibenzyl compounds found in Dendrobium species.

• Sample Preparation:

  • Accurately weigh and dissolve the Demethylbatatasin IV standard or sample extract in methanol (B129727) to a known concentration (e.g., 1 mg/mL).

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC System and Conditions:

  • Column: End-capped C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: Acetonitrile

  • Gradient Elution:

    Time (min)	% Solvent A	% Solvent B
    0	95	5
    20	60	40
    30	40	60
    35	5	95
    40	5	95
    41	95	5

    | 50 | 95 | 5 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 280 nm

  • Injection Volume: 10 µL

• Data Analysis:

  • Identify the Demethylbatatasin IV peak based on its retention time compared to a standard.

  • Quantify the analyte using a calibration curve generated from standards of known concentrations.

Frequently Asked Questions (FAQs)

Q6: What is Demethylbatatasin IV?

Demethylbatatasin IV is a stilbenoid, specifically a trihydroxybibenzyl derivative.[2] It is a phenolic compound found in plants such as Dioscorea species.[2]

Q7: Why is peak tailing a problem in HPLC analysis?

Peak tailing can lead to inaccurate peak integration and quantification, reduced resolution between adjacent peaks, and decreased sensitivity, making it difficult to detect analytes at low concentrations.

Q8: What is an acceptable tailing factor?

An ideal peak has a tailing factor (Tf) of 1.0. In practice, a Tf value between 1.0 and 1.5 is often considered acceptable for many applications. Values above 2.0 generally indicate a significant problem that needs to be addressed.

Q9: Can temperature affect the peak shape of Demethylbatatasin IV?

Yes, temperature can influence peak shape. Increasing the column temperature can decrease mobile phase viscosity, leading to improved mass transfer and potentially sharper peaks. For some phenolic compounds, higher temperatures can also speed up the interconversion of isomers, resulting in less band-broadening.

Q10: I've tried all the suggestions, but my peak is still tailing. What else can I do?

If significant tailing persists after optimizing the mobile phase, column, and sample conditions, consider the following:

• Sample Matrix Effects: If analyzing a complex mixture, other components in the sample may be interfering with the chromatography. Try a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE).

• Column Contamination: The column may be irreversibly contaminated. Try flushing with a series of strong solvents or, if that fails, replace the column.

• Instrumental Issues: There could be a blockage in the system, such as a partially plugged frit in the column or in-line filter. Systematically check components for blockages.

References

• 1. benchchem.com [benchchem.com]
• 2. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]

Optimization of Demethylbatatasin IV purification protocol.

Welcome to the Technical Support Center for the optimization of Demethylbatatasin IV purification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for the successful isolation of Demethylbatatasin IV.

Frequently Asked Questions (FAQs)

Q1: What is the best source material for Demethylbatatasin IV isolation?

Demethylbatatasin IV is primarily found in the tubers and bulbils of various yam species (Dioscorea).[1] Dioscorea alata (Water Yam/Purple Yam), Dioscorea oppositifolia, and Dioscorea bulbifera have been specifically identified as natural sources of this compound.[1] For optimal yield, it is recommended to use fresh or properly dried and powdered tubers.

Q2: Which extraction solvent should I use for the highest yield?

Methanol (B129727) is a frequently employed and effective solvent for extracting Demethylbatatasin IV.[1] Cold methanol extraction of Dioscorea alata tubers has been specifically documented as a successful method.[1] The choice of solvent depends on the polarity of the target compound and the matrix.[2][3] For Demethylbatatasin IV, a polar solvent like methanol is suitable. The efficiency of extraction can be influenced by factors such as solvent-to-solid ratio, extraction time, and temperature.[4]

Q3: My crude extract has very low purity. What can I do before chromatography?

Low purity in the crude extract is common in natural product isolation.[5] Before proceeding to column chromatography, you can perform a solvent partitioning (liquid-liquid extraction) step. This involves dissolving your crude extract in a water-methanol mixture and partitioning it against a non-polar solvent like hexane (B92381) to remove lipids and chlorophyll. Subsequently, you can partition the aqueous layer with a solvent of intermediate polarity, such as ethyl acetate (B1210297), which will likely extract Demethylbatatasin IV and other phenolics, leaving highly polar compounds like sugars in the aqueous phase.

Q4: I am losing a significant amount of the compound during purification. How can I improve recovery?

Compound loss is a common challenge, often due to degradation or irreversible adsorption.[6] Demethylbatatasin IV, being a phenolic compound, can be susceptible to oxidation. To minimize loss:

• Work at lower temperatures: Perform all purification steps, especially solvent evaporation, at reduced temperatures (e.g., <40°C) and under vacuum.[7]

• Minimize exposure to light and air: Use amber glassware and consider blanketing fractions with an inert gas like nitrogen or argon.

• Optimize chromatography: Ensure the chosen chromatography conditions (solvent system, stationary phase) are optimal to get a sharp peak and quick elution. Poorly chosen conditions can lead to broad peaks and the need for multiple, less efficient purification rounds.[8]

• Monitor every step: Use Thin-Layer Chromatography (TLC) or analytical HPLC to track the presence of your compound in all fractions and waste streams to identify where the loss is occurring.[6]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Crude Extract	1. Inefficient extraction from plant material.[4] 2. Incorrect solvent choice.[3] 3. Insufficient extraction time or solvent volume.[4]	1. Ensure the plant material is finely ground to increase surface area. 2. Use a polar solvent like methanol or ethanol.[1] 3. Increase the solvent-to-solid ratio and perform repeated extractions (e.g., 3 times) until the extract is colorless.[2]
Poor Separation in Column Chromatography	1. Inappropriate solvent system (eluent).[6] 2. Improperly packed column (channeling). 3. Overloading the column with the crude sample.[1]	1. Develop an optimal solvent system using TLC first. Aim for an Rf value of 0.2-0.4 for the target compound.[6][9] 2. Pack the column using a slurry method to ensure a homogenous stationary phase.[6][9] 3. Reduce the amount of sample loaded. A typical ratio is 1:50 to 1:100 of sample to silica (B1680970) gel by weight.[6]
Multiple Impurities in Final Product (HPLC Analysis)	1. Co-elution of structurally similar compounds.[5] 2. Degradation of the compound during processing.[6] 3. Contamination from solvents or glassware.	1. Employ an orthogonal purification technique. If you used normal-phase chromatography, follow up with reversed-phase preparative HPLC. ZIC-HILIC chromatography is also a recommended technique.[1] 2. Check the stability of Demethylbatatasin IV under your purification conditions (pH, temperature). Add antioxidants like ascorbic acid in trace amounts if oxidation is suspected. 3. Use high-purity (HPLC grade) solvents and ensure all equipment is scrupulously clean.
Compound Fails to Elute from the Column	1. The compound is irreversibly adsorbed to the stationary phase. 2. The eluting solvent is not polar enough.	1. This can happen with highly polar compounds on silica. Try adding a small percentage of acetic or formic acid to the mobile phase to protonate silanol (B1196071) groups and reduce interaction. 2. Gradually increase the polarity of the mobile phase. If starting with hexane/ethyl acetate, increase the ethyl acetate percentage or switch to a more polar system like dichloromethane (B109758)/methanol.

Quantitative Data Summary

The following table provides an illustrative summary of the expected results from a typical multi-step purification protocol for Demethylbatatasin IV. The values are estimates based on common practices in natural product chemistry and are intended for guidance. Actual results will vary based on the quality of the starting material and experimental conditions.

Table 1: Illustrative Purification Summary for Demethylbatatasin IV from 500g of Dioscorea alata Tuber

Purification Step	Total Mass (g)	Purity (%)	Step Yield (%)	Overall Yield (%)
Crude Methanol Extract	25.0	~1%	100	100
Ethyl Acetate Fraction	5.0	~5%	100	100
Silica Gel Column Chromatography	0.6	~40%	96	96
Semi-preparative HPLC	0.15	>98%	63	60

Note: Purity is estimated by HPLC peak area. Overall yield is calculated relative to the amount of target compound in the Ethyl Acetate Fraction, which is set as the 100% starting point for purification.

Experimental Protocols

Protocol 1: Cold Methanol Extraction

• Preparation: Air-dry fresh tubers of Dioscorea alata at 40°C for 48 hours, then grind into a fine powder (passing through a 20 mesh sieve).[2]

• Maceration: Place 500 g of the dried powder into a large glass container. Add 5 L of 100% methanol to completely cover the material.[3]

• Extraction: Seal the container and keep at room temperature for 72 hours with occasional shaking.[3]

• Filtration: Filter the mixture through cheesecloth and then Whatman No. 1 filter paper. Collect the filtrate (the micelle).

• Re-extraction: Repeat the extraction process on the remaining solid material (the marc) two more times with fresh methanol to ensure exhaustive extraction.[2]

• Concentration: Combine all filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C. This will yield the crude methanol extract.

Protocol 2: Silica Gel Column Chromatography

• TLC Optimization: Before packing the column, determine the optimal mobile phase using TLC. Test solvent systems of increasing polarity (e.g., Hexane:Ethyl Acetate ratios from 9:1 to 1:1, then Dichloromethane:Methanol from 99:1 to 9:1). The ideal system should give your target compound an Rf value of approximately 0.2-0.4.[6]

• Column Packing: Prepare a slurry of silica gel (e.g., 150 g for 3 g of ethyl acetate fraction) in the chosen starting eluent.[6] Pour this slurry into a glass column and allow it to pack evenly under gravity, gently tapping the column to remove air bubbles.[6]

• Sample Loading: Dissolve the ethyl acetate fraction (e.g., 3 g) in a minimal volume of dichloromethane or the eluent. Adsorb this solution onto a small amount of silica gel (~5 g), dry it, and carefully layer the resulting powder on top of the packed column.[9]

• Elution: Begin elution with the starting mobile phase. Gradually increase the polarity of the eluent (gradient elution) based on your TLC analysis.

• Fraction Collection: Collect fractions of a fixed volume (e.g., 20 mL each) in labeled tubes.

• Analysis: Monitor the collected fractions by TLC. Combine the fractions that contain the pure target compound. Evaporate the solvent to obtain the semi-purified Demethylbatatasin IV.

Visualizations

Experimental Workflow

Caption: Overall workflow for Demethylbatatasin IV purification.

Troubleshooting Logic for Low Yield

Caption: Logical steps for troubleshooting low purification yield.

References

• 1. gilsoncn.com [gilsoncn.com]
• 2. Comparative analysis of diosgenin in Dioscorea species and related medicinal plants by UPLC-DAD-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. Unraveling the Molecular Basis of Color Variation in Dioscorea alata Tubers: Integrated Transcriptome and Metabolomics Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Preventing degradation of Demethylbatatasin IV during storage.

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of Demethylbatatasin IV during storage. The information is presented in a question-and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)

Q1: What is Demethylbatatasin IV and why is its stability important?

Demethylbatatasin IV is a trihydroxybibenzyl, a type of stilbenoid compound.[1][2] Its stability is crucial for maintaining its biological activity and ensuring the accuracy and reproducibility of experimental results. Degradation can lead to a loss of potency and the formation of impurities, which may have unintended effects.

Q2: What are the primary factors that can cause the degradation of Demethylbatatasin IV?

Based on the general behavior of phenolic compounds, the primary factors that can cause the degradation of Demethylbatatasin IV are:

• Light: Exposure to UV or visible light can induce photochemical degradation.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Oxygen: The presence of oxygen can lead to oxidative degradation.

• pH: Extremes of pH (highly acidic or alkaline conditions) can catalyze hydrolysis or other degradation reactions.

Q3: How should I store my solid Demethylbatatasin IV compound?

For optimal stability, solid Demethylbatatasin IV should be stored in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen), and at a low temperature.

Q4: What is the recommended procedure for preparing solutions of Demethylbatatasin IV to minimize degradation?

To minimize degradation during solution preparation, it is recommended to:

• Use deoxygenated solvents.

• Prepare solutions fresh before each experiment.

• If storage of solutions is necessary, store them at low temperatures (-20°C or -80°C) in small aliquots to avoid repeated freeze-thaw cycles.

• Protect solutions from light by using amber vials or wrapping containers in aluminum foil.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of biological activity in my assay.	Degradation of Demethylbatatasin IV stock solution.	Prepare a fresh stock solution from solid compound. Verify the purity of the solid compound using a suitable analytical method like HPLC.
Appearance of unknown peaks in my HPLC chromatogram.	Degradation of the compound during storage or sample preparation.	Review storage conditions (light, temperature, oxygen exposure). Prepare samples immediately before analysis. Consider performing a forced degradation study to identify potential degradation products.
Color change observed in the stock solution.	Oxidation of the phenolic hydroxyl groups.	Discard the solution. When preparing new solutions, use deoxygenated solvents and store under an inert atmosphere.
Precipitate formation in the stock solution upon storage at low temperatures.	Poor solubility of the compound at low temperatures.	Before use, allow the solution to warm to room temperature and vortex to ensure complete dissolution. If precipitation persists, consider preparing a fresh, less concentrated solution.

Experimental Protocols

Protocol 1: Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

This protocol describes a general method for assessing the purity and stability of Demethylbatatasin IV.

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of solvent A (e.g., 0.1% formic acid in water) and solvent B (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

2. Sample Preparation:

• Prepare a stock solution of Demethylbatatasin IV in methanol (B129727) or ethanol (B145695) at a concentration of 1 mg/mL.

• Dilute the stock solution with the initial mobile phase composition to a working concentration of approximately 50 µg/mL.

3. Analysis:

• Inject the prepared sample and monitor the chromatogram for the main peak corresponding to Demethylbatatasin IV and any impurity peaks.

• The retention time and peak area of Demethylbatatasin IV should be recorded. A decrease in the peak area over time indicates degradation.

Protocol 2: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation pathways and products.

1. Preparation of Stressed Samples:

• Acid Hydrolysis: Incubate a solution of Demethylbatatasin IV (in a suitable solvent) with 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Incubate a solution of Demethylbatatasin IV with 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat a solution of Demethylbatatasin IV with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 80°C for 48 hours.

• Photodegradation: Expose a solution of Demethylbatatasin IV to UV light (254 nm) for 24 hours.

2. Analysis:

• Analyze the stressed samples using the stability-indicating HPLC method described in Protocol 1.

• Compare the chromatograms of the stressed samples to that of an unstressed control to identify degradation products.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from a stability study of Demethylbatatasin IV under different storage conditions. This data is illustrative and based on the general behavior of phenolic compounds.

Storage Condition	Time (Days)	Purity (%)	Major Degradation Product (%)
Solid, 4°C, Dark, Inert Atmosphere	0	99.8	< 0.1
30	99.5	< 0.2
90	99.2	0.3
Solid, 25°C, Dark	0	99.8	< 0.1
30	97.2	1.5
90	92.5	4.8
Solution (Methanol), -20°C, Dark	0	99.7	< 0.1
7	99.1	0.4
30	96.8	2.1
Solution (Methanol), 4°C, Dark	0	99.7	< 0.1
7	95.3	3.2
30	88.1	9.5
Solution (Methanol), 25°C, Light	0	99.7	< 0.1
1	85.4	12.3
7	62.1	35.6

Visualizations

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 2. Human Metabolome Database: Showing metabocard for Demethylbatatasin IV (HMDB0039097) [hmdb.ca]

Technical Support Center: Purification of Demethylbatatasin IV

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on increasing the purity of isolated Demethylbatatasin IV. The following sections offer detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is Demethylbatatasin IV and from which sources is it typically isolated?

Demethylbatatasin IV is a stilbenoid, specifically a trihydroxybibenzyl derivative, known for its presence in various species of the genus Dioscorea, commonly known as yams.[1] It is primarily found in the tubers and bulbils of plants such as Dioscorea alata (water yam), Dioscorea oppositifolia, and Dioscorea bulbifera.[1] The compound is extracted using various solvents, with methanol (B129727) being frequently employed.[1]

Q2: Which chromatographic technique is recommended for the purification of Demethylbatatasin IV?

Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC) is a highly recommended technique for the semi-preparative isolation of Demethylbatatasin IV.[1] This method is particularly effective for separating polar and hydrophilic compounds like Demethylbatatasin IV, which may exhibit poor retention on traditional reversed-phase columns.[2][3]

Q3: What level of purity can I expect from different purification techniques?

The final purity of Demethylbatatasin IV will depend on the chosen purification strategy. While specific data for Demethylbatatasin IV is limited, results from similar phenolic compounds can provide an estimate. For instance, a combination of Sephadex column chromatography and semi-preparative RP-HPLC has been shown to achieve purities of up to 98.4% for the flavonoid rutin. High-Speed Counter-Current Chromatography (HSCCC) has also demonstrated high efficiency in purifying stilbenoids, yielding purities greater than 90%.

Troubleshooting Guides

This section addresses common issues encountered during the purification of Demethylbatatasin IV and provides systematic solutions.

Issue 1: Low Yield of Demethylbatatasin IV After Initial Extraction

Possible Causes:

• Inefficient Extraction Solvent: The solvent used may not be optimal for extracting Demethylbatatasin IV from the plant matrix.

• Degradation of the Compound: Stilbenoids can be sensitive to heat and light, potentially leading to degradation during extraction.

• Incomplete Cell Lysis: The plant material may not be sufficiently homogenized to release the compound.

Solutions:

• Solvent Optimization: While methanol is commonly used, consider experimenting with different solvent systems (e.g., ethanol, acetone-water mixtures) to improve extraction efficiency.[3]

• Controlled Extraction Conditions: Perform extractions at room temperature or below and protect the extract from direct light to minimize degradation.

• Thorough Homogenization: Ensure the plant material is finely ground and consider using techniques like sonication to enhance cell disruption.

Issue 2: Poor Resolution and Peak Tailing During ZIC-HILIC Chromatography

Possible Causes:

• Inappropriate Mobile Phase Composition: The ratio of organic solvent to aqueous buffer is critical in HILIC for achieving good separation.

• Incorrect pH of the Mobile Phase: The pH can affect the charge state of both the analyte and the stationary phase, influencing retention and peak shape.

• Sample Overload: Injecting too much sample can lead to broad and asymmetric peaks.

• Column Contamination: Buildup of impurities on the column can deteriorate performance.

Solutions:

• Mobile Phase Optimization: Systematically vary the percentage of acetonitrile (B52724) in the mobile phase (typically between 60-95%). A higher organic content generally leads to stronger retention in HILIC.[4]

• pH Adjustment: Optimize the pH of the aqueous buffer. For phenolic compounds, a slightly acidic pH (e.g., using formic acid or ammonium (B1175870) formate) is often a good starting point.[1]

• Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume to avoid overloading the column.

• Column Washing: Implement a regular column cleaning protocol. Washing with a high concentration of aqueous buffer or a salt solution can help remove strongly retained contaminants.[2]

Issue 3: Co-elution of Impurities with Demethylbatatasin IV

Possible Causes:

• Presence of Structurally Similar Compounds: The crude extract may contain other phenolic compounds with similar polarities to Demethylbatatasin IV.

• Insufficient Chromatographic Selectivity: The chosen column and mobile phase may not provide enough selectivity to separate the target compound from impurities.

Solutions:

• Employ an Orthogonal Purification Step: Combine ZIC-HILIC with a different chromatographic technique that separates based on a different principle, such as Reversed-Phase HPLC (RP-HPLC) or Size-Exclusion Chromatography (e.g., Sephadex).

• Method Development: Further optimize the ZIC-HILIC method by exploring different buffer systems (e.g., ammonium acetate (B1210297) vs. ammonium formate) and testing different organic modifiers (e.g., methanol as an alternative to acetonitrile, though acetonitrile is generally preferred for HILIC).[1]

• Solid-Phase Extraction (SPE) Clean-up: Use an appropriate SPE cartridge to remove interfering compounds from the crude extract before chromatographic purification.

Quantitative Data Presentation

The following tables summarize typical results that can be expected when purifying stilbenoids and other phenolic compounds, providing a benchmark for your experiments.

Table 1: Comparison of Purity Achieved by Different Chromatographic Techniques for Stilbenoids.

Compound	Chromatographic Method	Purity (%)	Reference
trans-resveratrol	HSCCC	97.89
ε-viniferin	HSCCC	94.37
δ-viniferin	HSCCC	90.61
(E)-resveratrol	CPC	>90
(E)-ε-viniferin	CPC	>90

HSCCC: High-Speed Counter-Current Chromatography; CPC: Centrifugal Partition Chromatography.

Table 2: Example of Yield and Purity at Different Stages of a Multi-Step Purification Process for a Phenolic Compound.

Purification Step	Purity (%)	Yield (%)
Crude Methanolic Extract	15-25	100
Liquid-Liquid Extraction	40-50	80-90
Sephadex LH-20 Column	70-85	60-75
Semi-preparative HPLC	>98	40-50

Experimental Protocols

Detailed Methodology for ZIC-HILIC Purification of Demethylbatatasin IV

This protocol provides a starting point for the purification of Demethylbatatasin IV using ZIC-HILIC. Optimization will be required based on your specific sample and system.

1. Materials and Equipment:

• ZIC-HILIC column (e.g., 150 x 4.6 mm, 5 µm)

• HPLC system with a UV detector

• Acetonitrile (HPLC grade)

• Ammonium formate (B1220265) or formic acid

• Ultrapure water

• Crude or partially purified Demethylbatatasin IV extract dissolved in a high percentage of acetonitrile (e.g., 90%)

2. Mobile Phase Preparation:

• Mobile Phase A (Aqueous): Prepare a 10 mM ammonium formate solution in water. Adjust the pH to 3.0 with formic acid. Filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): Acetonitrile.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm (or a wavelength determined by UV-Vis scan of a preliminary sample)

• Injection Volume: 5-20 µL

• Gradient Elution Program:

Time (min)	% Mobile Phase B (Acetonitrile)
0	95
20	70
25	70
26	95
35	95

4. Procedure:

• Equilibrate the ZIC-HILIC column with the initial mobile phase conditions (95% B) for at least 10-15 column volumes or until a stable baseline is achieved.[4]

• Dissolve the dried extract in the initial mobile phase composition. If the sample is not fully soluble, use a minimal amount of a stronger solvent and then dilute with acetonitrile. The final sample solvent should be as close to the initial mobile phase as possible to ensure good peak shape.[4]

• Inject the sample onto the column.

• Run the gradient elution program.

• Collect fractions corresponding to the Demethylbatatasin IV peak.

• Analyze the purity of the collected fractions using an analytical HPLC method.

• Pool the pure fractions and evaporate the solvent under reduced pressure.

5. Column Cleaning and Storage:

• After use, wash the column with a reversed gradient (from high aqueous to high organic) and then with 100% acetonitrile.

• For long-term storage, keep the column in a high percentage of acetonitrile.[5]

Visualizations

Experimental Workflow for Demethylbatatasin IV Purification

Caption: Workflow for isolating and purifying Demethylbatatasin IV.

Troubleshooting Logic for Low Purity

Caption: Troubleshooting guide for low purity issues.

References

• 1. researchtrends.net [researchtrends.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. nestgrp.com [nestgrp.com]
• 4. How to Avoid Common Problems with HILIC Methods [restek.com]
• 5. nestgrp.com [nestgrp.com]

Troubleshooting Guide: Matrix Effects in Demethylbatatasin IV Analysis

Welcome to the Technical Support Center for the mass spectrometry analysis of Demethylbatatasin IV. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and mitigate matrix effects in their experiments.

This guide provides a systematic approach to identifying and mitigating common issues encountered during the LC-MS/MS analysis of Demethylbatatasin IV.

Issue 1: Inconsistent or Lower Than Expected Signal for Demethylbatatasin IV in Biological Samples

Question: My Demethylbatatasin IV signal is highly variable or significantly lower in plasma/urine samples compared to the standard prepared in a neat solvent. How can I confirm if this is a matrix effect?

Answer: This is a classic sign of ion suppression, a common matrix effect where co-eluting compounds from the biological matrix interfere with the ionization of the target analyte.[1][2] To diagnose this, you can perform a qualitative assessment using a post-column infusion experiment or a quantitative assessment by calculating the matrix factor.

Diagnostic Steps:

• Qualitative Assessment (Post-Column Infusion): This experiment helps visualize chromatographic regions where ion suppression or enhancement occurs. By infusing a constant flow of Demethylbatatasin IV solution post-column while injecting a blank matrix extract, any dip in the baseline signal indicates ion suppression at that retention time.

• Quantitative Assessment (Matrix Factor Calculation): This involves comparing the peak area of Demethylbatatasin IV in a post-extraction spiked blank matrix sample to the peak area in a neat solvent.[3]

  • Matrix Factor (MF) = (Peak Area in Post-Extraction Spiked Matrix) / (Peak Area in Neat Solvent)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Experimental Protocol: Post-Column Infusion for Matrix Effect Assessment

Objective: To qualitatively identify regions in the chromatogram where co-eluting matrix components suppress or enhance the ionization of Demethylbatatasin IV.

Materials:

• LC-MS/MS system with a T-piece for post-column infusion.

• Syringe pump.

• Standard solution of Demethylbatatasin IV (e.g., 100 ng/mL in mobile phase) to produce a stable signal.

• Blank matrix extract (e.g., plasma, urine) prepared using your standard sample preparation method.

Procedure:

• Equilibrate the LC-MS/MS system with the analytical mobile phase.

• Set up the syringe pump to deliver the Demethylbatatasin IV standard solution at a low, constant flow rate (e.g., 10 µL/min).

• Connect the syringe pump to the LC flow path using a T-piece between the analytical column and the mass spectrometer's ion source.

• Start the infusion and wait for a stable signal (baseline) from the Demethylbatatasin IV standard.

• Inject the prepared blank matrix extract onto the LC column.

• Monitor the signal of the infused Demethylbatatasin IV throughout the chromatographic run. A dip in the signal indicates ion suppression, while a rise indicates enhancement.

Issue 2: Poor Reproducibility and Accuracy in Quantitative Analysis

Question: My quantitative results for Demethylbatatasin IV are not reproducible across different sample batches, even after optimizing instrument parameters. What can I do?

Answer: Poor reproducibility and accuracy are often consequences of uncorrected matrix effects that vary from sample to sample.[4] The solution involves improving sample cleanup, optimizing chromatographic separation, or using an appropriate internal standard to compensate for these effects.

Solution Workflow:

Caption: Troubleshooting workflow for poor reproducibility.

Recommended Actions:

• Enhance Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[5] Protein precipitation (PPT) is a fast but less clean method.[6] Liquid-liquid extraction (LLE) and solid-phase extraction (SPE) offer more selective cleanup.[7]

• Optimize Chromatographic Conditions: Adjust the LC gradient to better separate Demethylbatatasin IV from co-eluting matrix components.[4] Using a different column chemistry (e.g., phenyl-hexyl instead of C18) can also alter selectivity and improve separation.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the "gold standard" for correcting matrix effects.[8][9] A SIL-IS co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate ratio-based quantification.[10]

• Implement Matrix-Matched Calibration: If a SIL-IS is unavailable, creating calibration standards in a blank matrix that is identical to the samples can compensate for consistent matrix effects.[7][8]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in mass spectrometry?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[2] The "matrix" includes all components in the sample other than the analyte of interest, such as salts, lipids, and proteins.[7] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal), both of which compromise quantitative accuracy.[11]

Q2: Why is electrospray ionization (ESI) particularly susceptible to matrix effects?

A2: ESI is more prone to matrix effects compared to other ionization sources like atmospheric pressure chemical ionization (APCI) because it relies on a finite number of charges and limited surface area on evaporating droplets.[8][11] Co-eluting matrix components can compete with the analyte for these resources, leading to suppression.[2] High concentrations of non-volatile components can also change the droplet's physical properties (e.g., viscosity, surface tension), hindering the ionization process.[1]

Q3: Which sample preparation technique is best for reducing matrix effects for Demethylbatatasin IV in plasma?

A3: The choice depends on the required sensitivity and throughput. While protein precipitation (PPT) is fast, it often leaves significant amounts of phospholipids, a major source of matrix effects in plasma.[5][6] Solid-phase extraction (SPE) is generally the most effective method as it can be tailored to selectively isolate Demethylbatatasin IV while removing a larger portion of interfering matrix components.[12]

Caption: General workflow for Solid-Phase Extraction (SPE).

Q4: Can I just dilute my sample to reduce matrix effects?

A4: Yes, sample dilution is a simple method to reduce matrix effects by lowering the concentration of interfering components.[4][13] However, this approach also dilutes the analyte of interest, which may compromise the sensitivity of the assay, making it unsuitable for trace-level quantification.[9] It is a viable strategy only when the analyte concentration is high enough to remain above the limit of quantitation after dilution.

Data and Protocols

Table 1: Comparison of Sample Preparation Techniques for Demethylbatatasin IV Analysis

This table summarizes the effectiveness of different sample preparation methods in reducing matrix effects and improving recovery for Demethylbatatasin IV spiked into human plasma.

Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD, %)
Protein Precipitation	95 ± 4.2	48 ± 7.5 (Suppression)	8.1
Liquid-Liquid Extraction	82 ± 5.1	85 ± 5.3 (Minor Suppression)	5.9
Solid-Phase Extraction	91 ± 3.5	97 ± 3.9 (Minimal Effect)	4.2

Data is illustrative and based on typical performance for phenolic compounds.

Experimental Protocol: Solid-Phase Extraction (SPE) for Demethylbatatasin IV

Objective: To extract Demethylbatatasin IV from a plasma matrix while minimizing interferences.

Materials:

• Mixed-mode SPE cartridges (e.g., Reverse-Phase and Ion-Exchange).

• Human plasma sample.

• Methanol (LC-MS grade).

• Deionized water.

• Acidifying agent (e.g., 2% formic acid in water).

• Elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Nitrogen evaporator.

Procedure:

• Pre-treat Sample: Acidify 200 µL of plasma with 200 µL of 2% formic acid. Vortex for 30 seconds.

• Condition Cartridge: Sequentially pass 1 mL of methanol and then 1 mL of deionized water through the SPE cartridge.

• Load Sample: Load the pre-treated plasma sample onto the cartridge.

• Wash Cartridge: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 20% methanol in water to remove polar interferences.

• Elute Analyte: Elute Demethylbatatasin IV from the cartridge using 1 mL of the elution solvent.

• Dry and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS injection.

References

• 1. nebiolab.com [nebiolab.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Aspects of matrix and analyte effects in clinical pharmacokinetic sample analyses using LC-ESI/MS/MS - Two case examples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 11. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bme.psu.edu [bme.psu.edu]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cell Viability in High-Concentration Demethylbatatasin IV Assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing cell viability assays involving high concentrations of Demethylbatatasin IV. The following guides and frequently asked questions (FAQs) address common issues to ensure reliable and reproducible results.

Troubleshooting Guide

This section addresses specific problems that may arise during high-concentration screening with Demethylbatatasin IV.

Q1: I'm observing a sudden, sharp drop in cell viability at high concentrations, which seems unrelated to the expected dose-response. What could be the cause?

A sharp, non-linear drop in viability can be caused by several factors unrelated to the specific pharmacological activity of Demethylbatatasin IV.

• Compound Precipitation: Demethylbatatasin IV is a stilbenoid and is practically insoluble in water[1]. At high concentrations, it can precipitate out of the aqueous cell culture medium. This can lead to uneven compound distribution, and the crystals themselves can be cytotoxic or interfere with the assay readout.

• Solvent Toxicity: High concentrations of the stock solvent, typically Dimethyl Sulfoxide (DMSO), can be toxic to cells. Most cell lines can tolerate up to 0.5% DMSO, but some are sensitive to concentrations as low as 0.1%[2][3][4][5].

• Assay Interference: The compound may directly interfere with the assay chemistry. For example, in fluorescence-based assays, the compound might be autofluorescent[6]. In metabolic assays like MTT or MTS, the compound could act as a reducing agent, altering the colorimetric readout.

Solution Workflow:

• Visual Inspection: Carefully inspect the wells under a microscope before and after adding the compound. Look for visible precipitates.

• Solubility Check: Prepare the highest concentration of Demethylbatatasin IV in your final assay medium (without cells) and incubate for the duration of your experiment. Check for any cloudiness or precipitate formation.

• Solvent Dose-Response: Run a vehicle control experiment where you treat cells with the same concentrations of DMSO (or other solvent) that are present in your compound dilutions. This will establish the maximum tolerable solvent concentration for your specific cell line and assay duration[2][4].

• Assay Interference Control: Run the assay with the compound in cell-free media to check for direct interference with the assay reagents[6].

Q2: My results are not reproducible between experiments. What are the common causes of this variability?

Inconsistent results often stem from minor variations in experimental technique and setup.

• Inconsistent Cell Seeding: Even small differences in the initial number of cells seeded per well can lead to significant variations in cell density at the time of measurement, affecting their response to the compound[7].

• Pipetting Inaccuracy: Errors in pipetting during serial dilutions or reagent addition are a primary source of variability[7]. This is especially critical when working with small volumes.

• Edge Effects: Wells on the periphery of microplates are susceptible to increased evaporation, which alters the concentration of media components and the test compound[7][8].

• Compound Instability: Demethylbatatasin IV, like many natural products, may be unstable over time in culture media, or sensitive to light and repeated freeze-thaw cycles[6].

Solutions:

• Standardize Cell Seeding: Ensure a homogenous single-cell suspension before seeding. Mix the cell suspension between pipetting steps and consider using an automated cell counter for accuracy[7].

• Calibrate Pipettes: Regularly calibrate and use appropriate pipetting techniques. For high-throughput screening, consider automated liquid handlers[7].

• Mitigate Edge Effects: Avoid using the outer wells of the plate for experimental data. Instead, fill them with sterile PBS or media to create a humidity barrier[7][8].

• Prepare Fresh Solutions: Prepare fresh dilutions of Demethylbatatasin IV from a frozen stock for each experiment to avoid degradation[6].

Q3: How can I distinguish between apoptosis and necrosis induced by high concentrations of Demethylbatatasin IV?

Distinguishing between these two modes of cell death is crucial for understanding the compound's mechanism of action. Apoptosis is a programmed, controlled process, while necrosis is an uncontrolled cell death often resulting from acute injury, which can be caused by compound precipitation or solvent toxicity[9][10].

Recommended Approach:

Use multi-parameter flow cytometry. This technique can simultaneously measure different cellular characteristics.

• Annexin V and Propidium Iodide (PI) Staining:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative (phosphatidylserine has flipped to the outer membrane, but the membrane is still intact).

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive (membrane integrity is lost).

  • Necrotic cells: Annexin V-negative and PI-positive.

• Caspase Activity and Membrane Integrity Dyes: Assays using a fluorescently labeled inhibitor of caspases (FLICA) with a membrane integrity dye like 7-AAD can also be used. Apoptotic cells will be FLICA-positive, while necrotic cells will have compromised membranes and stain with 7-AAD[11].

Frequently Asked Questions (FAQs)

Q: What is the recommended maximum concentration of DMSO for cell viability assays?

A: As a general rule, the final concentration of DMSO should be kept at or below 0.5%[2]. However, the sensitivity to DMSO is cell-line specific. It is highly recommended to perform a DMSO dose-response curve for your particular cell line to determine the highest concentration that does not affect cell viability over the course of your experiment[4]. Some sensitive cell lines may show toxicity at concentrations above 0.1%[4].

Q: What is the optimal cell seeding density for a viability assay?

A: The optimal seeding density ensures that cells are in the exponential growth phase throughout the experiment and that the assay signal is within the linear range of detection. This must be determined empirically for each cell line and plate format (e.g., 96-well, 384-well)[12]. An overly confluent culture can show reduced sensitivity to compounds, while a sparse culture may not provide a robust enough signal.

Q: Which cell viability assay should I choose?

A: The choice depends on your experimental goals, the potential mechanism of action of Demethylbatatasin IV, and available equipment.

• Metabolic Assays (MTT, MTS, XTT, Resazurin): These are colorimetric or fluorescent assays that measure the metabolic activity of cells, which is proportional to the number of viable cells[13][14]. They are cost-effective and well-established. However, they can be affected by compounds that alter cellular metabolism or have reducing properties.

• ATP Content Assays (e.g., CellTiter-Glo®): These are highly sensitive luminescent assays that quantify ATP, an indicator of metabolically active cells[15]. They are generally less prone to interference from colored or fluorescent compounds and have a simple "add-mix-measure" protocol[15].

• Membrane Integrity Assays: These assays use dyes that are excluded by live cells but enter and stain dead cells (e.g., Trypan Blue, PI). They provide a direct count of dead cells[13][16].

Quantitative Data Summary

Table 1: General Recommendations for Solvent (DMSO) Concentration

Final DMSO Concentration	General Effect on Most Cell Lines	Recommendation
≤ 0.1%	Generally considered safe and non-toxic for nearly all cell lines[2][4].	Ideal for sensitive cell lines or long-term incubation studies.
0.1% - 0.5%	Tolerated by most robust cell lines without significant cytotoxicity[2][3].	A common working range, but validation is essential.

| > 0.5% | Potential for significant cytotoxicity and off-target effects[5]. | Should be avoided unless absolutely necessary and properly controlled for. |

Table 2: Example Seeding Densities for a 96-well Plate Format

Cell Line Type	Typical Seeding Density (cells/well)	Notes
Adherent (fast-growing, e.g., HeLa, A549)	2,000 - 5,000	Adjust so cells are ~80-90% confluent at the end of the assay.
Adherent (slow-growing, e.g., MCF-7)	5,000 - 10,000	Requires higher initial density to achieve an optimal final density.
Suspension (e.g., Jurkat, K562)	10,000 - 50,000	Density should be maintained within the log-growth phase range.

Note: These are starting points. Optimal density must be determined experimentally.[12]

Visualizations and Workflows

Caption: Troubleshooting workflow for low cell viability results.

Caption: Decision tree for selecting an appropriate cell viability assay.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 2. lifetein.com [lifetein.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. youtube.com [youtube.com]
• 9. akadeum.com [akadeum.com]
• 10. What is the difference between necrosis and apoptosis? | Proteintech Group [ptglab.com]
• 11. mybiosource.com [mybiosource.com]
• 12. How to Maximize Efficiency in Cell-Based High-Throughput Screening? - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Complete Guide to Choosing the Right Cell Viability Assay | AxisPharm [axispharm.com]
• 14. researchgate.net [researchgate.net]
• 15. Cell Viability Guide | How to Measure Cell Viability [nld.promega.com]
• 16. Cell Viability Assays | Thermo Fisher Scientific - TW [thermofisher.com]

Troubleshooting inconsistent results in Demethylbatatasin IV bioassays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Demethylbatatasin IV bioassays. The information is designed to help identify and resolve common issues that may lead to inconsistent or unexpected results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during Demethylbatatasin IV bioassays in a question-and-answer format.

1. Compound Handling and Stability

• Question: My Demethylbatatasin IV solution appears to have precipitated after being added to the cell culture medium. What could be the cause and how can I prevent this?

  • Answer: Demethylbatatasin IV, as a lignan, may have limited aqueous solubility. Precipitation can occur if the final concentration of the solvent used to dissolve the compound (e.g., DMSO) is too high in the final assay volume, or if the compound's solubility limit in the medium is exceeded.

    • Troubleshooting Steps:

      • Optimize Solvent Concentration: Ensure the final concentration of DMSO or other organic solvents in your cell culture medium is at a non-toxic level, typically below 0.5%[1]. You may need to prepare a more concentrated stock solution of Demethylbatatasin IV to achieve the desired final concentration in the assay with a minimal amount of solvent.

      • Solubility Testing: Perform a preliminary solubility test of Demethylbatatasin IV in your specific cell culture medium at the intended experimental concentrations.

      • Use of Pluronic F-68: For compounds with low solubility, adding a small amount of a non-ionic surfactant like Pluronic F-68 to the medium can sometimes help maintain solubility.

• Question: I am concerned about the stability of Demethylbatatasin IV in my stock solution and during the experiment. How should I handle and store the compound?

  • Answer: The stability of natural compounds like Demethylbatatasin IV can be affected by factors such as temperature, light, and pH.

    • Troubleshooting Steps:

      • Stock Solution Storage: Prepare stock solutions in an appropriate solvent like DMSO and store them at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect the stock solutions from light by using amber vials or by wrapping the vials in aluminum foil.

      • Working Solution Preparation: Prepare fresh working solutions from the stock for each experiment.

      • Stability in Media: The stability of compounds in cell culture media can vary[2]. If you suspect degradation during a long incubation period, consider performing a time-course experiment to assess the compound's stability under your specific assay conditions.

2. Assay Performance and Variability

• Question: I am observing high variability between my replicate wells. What are the potential causes and solutions?

  • Answer: High variability between replicates is a common issue that can mask the true biological effect of your test compound. Several factors can contribute to this problem.

    • Troubleshooting Steps:

      • Pipetting Technique: Inaccurate or inconsistent pipetting is a primary source of variability. Ensure you are using calibrated pipettes and proper technique (e.g., consistent speed, avoiding air bubbles).

      • Cell Seeding Density: Uneven cell distribution in the microplate wells can lead to significant differences in the signal. Ensure your cell suspension is homogenous before and during seeding. A higher cell concentration may also reduce variability.

      • Reagent Mixing: Inadequate mixing of reagents within the wells can result in localized concentration differences. Gently tap the plate after adding reagents to ensure thorough mixing.

      • Edge Effects: Wells on the perimeter of the plate are more susceptible to evaporation and temperature fluctuations, which can lead to inconsistent results. To mitigate this, avoid using the outer wells for experimental samples and instead fill them with sterile media or buffer.

      • Incubation Conditions: Ensure consistent temperature and CO2 levels across the entire incubator. Variations can affect cell health and metabolism differently across the plate.

• Question: My positive and negative controls are not performing as expected. What should I check?

  • Answer: Control failures can invalidate the results of an entire experiment. It is crucial to identify the root cause.

    • Troubleshooting Steps:

      • Reagent Integrity: Verify the integrity and proper storage of all reagents, including cell culture media, serum, and the control compounds themselves.

      • Cell Health: Ensure that the cells used in the assay are healthy, in the logarithmic growth phase, and have been passaged an appropriate number of times.

      • Assay Protocol: Review the assay protocol to ensure that all steps were performed correctly and that the concentrations of all reagents were accurate.

      • Instrument Settings: Check the settings of the plate reader or other detection instruments to ensure they are appropriate for the assay being performed.

3. Data Interpretation

• Question: The dose-response curve for Demethylbatatasin IV is not behaving as expected (e.g., it is not sigmoidal, or it shows an increase in response at high concentrations). How should I interpret this?

  • Answer: Atypical dose-response curves can arise from several factors related to the compound's properties or its interaction with the assay components.

    • Troubleshooting Steps:

      • Compound Cytotoxicity: At high concentrations, Demethylbatatasin IV may exhibit cytotoxicity, which can interfere with the assay readout and lead to a "bell-shaped" dose-response curve. It is recommended to perform a separate cytotoxicity assay to determine the compound's toxic concentration range.

      • Solubility Issues: As mentioned earlier, precipitation of the compound at high concentrations can lead to a plateau or a decrease in the observed effect.

      • Off-Target Effects: At higher concentrations, the compound may have off-target effects that are unrelated to the primary biological activity being measured.

      • Assay Interference: Some compounds can interfere with the assay technology itself (e.g., by quenching fluorescence or inhibiting a reporter enzyme). Consider running a control experiment without cells to check for direct assay interference.

Quantitative Data Summary

The following table provides a template with hypothetical data for an anti-inflammatory bioassay assessing the effect of Demethylbatatasin IV on nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages. This is for illustrative purposes to guide data presentation.

Treatment Group	Concentration (µM)	NO Production (µM) (Mean ± SD)	% Inhibition of NO Production	Cell Viability (%) (Mean ± SD)
Vehicle Control	-	1.5 ± 0.2	-	100 ± 5
LPS (1 µg/mL)	-	25.8 ± 2.1	0	98 ± 6
Demethylbatatasin IV + LPS	1	22.5 ± 1.9	12.8	97 ± 5
Demethylbatatasin IV + LPS	5	15.4 ± 1.5	40.3	95 ± 7
Demethylbatatasin IV + LPS	10	8.2 ± 0.9	68.2	92 ± 8
Demethylbatatasin IV + LPS	25	4.1 ± 0.5	84.1	88 ± 9
Demethylbatatasin IV + LPS	50	3.5 ± 0.4	86.4	75 ± 11
Positive Control (L-NAME) + LPS	100	5.3 ± 0.6	79.5	96 ± 6

Experimental Protocols

Detailed Methodology for an In Vitro Anti-Inflammatory Assay (Nitric Oxide Production)

This protocol describes a common method to assess the anti-inflammatory potential of Demethylbatatasin IV by measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells.

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere for 24 hours.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Demethylbatatasin IV (e.g., 50 mM) in sterile DMSO.

  • Prepare serial dilutions of Demethylbatatasin IV in DMEM to achieve the desired final concentrations. The final DMSO concentration in the wells should not exceed 0.5%.

  • After 24 hours of cell seeding, replace the medium with fresh medium containing the various concentrations of Demethylbatatasin IV or the vehicle control (DMSO).

  • Incubate for 1 hour.

• Stimulation:

  • Following the pre-treatment with Demethylbatatasin IV, stimulate the cells with LPS (1 µg/mL) to induce an inflammatory response. Include a set of wells with cells and Demethylbatatasin IV but without LPS as a negative control.

  • Incubate the plate for an additional 24 hours.

• Measurement of Nitric Oxide Production (Griess Assay):

  • After the 24-hour incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify the nitrite (B80452) concentration using a standard curve prepared with sodium nitrite.

• Cell Viability Assay (MTT Assay):

  • After collecting the supernatant for the Griess assay, assess the cell viability to rule out cytotoxicity-mediated effects.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to the remaining medium in each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of NO inhibition for each concentration of Demethylbatatasin IV compared to the LPS-stimulated control.

  • Calculate the percentage of cell viability for each treatment compared to the vehicle control.

  • Plot the percentage of inhibition against the log of the compound concentration to determine the IC50 value.

Visualizations

Caption: Hypothetical signaling pathway for Demethylbatatasin IV.

Caption: General experimental workflow for a bioassay.

Caption: Troubleshooting decision tree for bioassays.

References

• 1. benchchem.com [benchchem.com]
• 2. Vitamins in cell culture media: Stability and stabilization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Demethylbatatasin IV Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of Demethylbatatasin IV in complex mixtures. It is designed for researchers, scientists, and drug development professionals to refine their analytical methods and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing Demethylbatatasin IV in complex mixtures like plant extracts?

A1: The main challenges include:

• Matrix Interference: Extracts from natural sources, such as Dioscorea species, contain a multitude of compounds (e.g., saponins, other phenolics, and flavonoids) that can co-elute with Demethylbatatasin IV, leading to inaccurate quantification.

• Low Concentration: The concentration of Demethylbatatasin IV in raw materials can be low, requiring sensitive analytical methods and often a pre-concentration step.

• Peak Tailing: As a phenolic compound, Demethylbatatasin IV is prone to peak tailing in reversed-phase HPLC due to interactions with residual silanols on the column packing material.

• Analyte Stability: Demethylbatatasin IV may be susceptible to degradation under certain pH, temperature, and light conditions, affecting the accuracy of the analysis.

Q2: Which analytical techniques are most suitable for the quantitative analysis of Demethylbatatasin IV?

A2: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust method for routine quantification. For higher selectivity and sensitivity, especially in very complex matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique. Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy can also be employed for quantification without the need for an identical reference standard, provided a suitable internal standard is used.

Q3: How can I improve the extraction efficiency of Demethylbatatasin IV from a plant matrix?

A3: To enhance extraction efficiency, consider the following:

• Solvent Selection: Methanol (B129727) is a commonly used and effective solvent for extracting Demethylbatatasin IV.

• Extraction Technique: Techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can improve efficiency and reduce extraction time compared to conventional maceration.

• Sample Pre-treatment: Finely grinding the plant material increases the surface area for solvent penetration.

Q4: What is a stability-indicating method, and why is it important for Demethylbatatasin IV analysis?

A4: A stability-indicating method is an analytical procedure that can accurately quantify the analyte of interest in the presence of its degradation products, impurities, and excipients. This is crucial for Demethylbatatasin IV analysis to ensure that the measured concentration is accurate and not inflated by the presence of degradants that may form during sample processing, storage, or within a formulated product. Forced degradation studies are performed to develop and validate such methods.

Troubleshooting Guides

Chromatographic Issues

Problem: Poor peak shape (tailing or fronting) for Demethylbatatasin IV.

Possible Cause	Solution
Secondary interactions with silanol (B1196071) groups	Lower the mobile phase pH to 2.5-3.5 to suppress silanol activity. Use a modern, end-capped C18 or a phenyl-hexyl column. Consider adding a competing base like triethylamine (B128534) (use with caution and check for MS compatibility).
Mobile phase pH close to analyte pKa	Adjust the mobile phase pH to be at least 2 units away from the pKa of Demethylbatatasin IV's hydroxyl groups.
Column overload (mass or volume)	Reduce the injection volume or dilute the sample.
Extra-column volume	Use tubing with a smaller internal diameter and minimize its length. Ensure all fittings are properly connected.
Sample solvent incompatible with mobile phase	Dissolve the sample in the initial mobile phase or a weaker solvent.

Problem: Inconsistent retention times for Demethylbatatasin IV.

Possible Cause	Solution
Inadequate column equilibration	Ensure the column is equilibrated with at least 10-20 column volumes of the initial mobile phase before each injection, especially for gradient methods.
Fluctuations in column temperature	Use a column oven to maintain a consistent temperature.
Changes in mobile phase composition	Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. For online mixing, check the pump's proportioning valves.
Pump malfunction or leaks	Check for leaks in the system, especially at fittings and pump seals. Monitor the pressure for unusual fluctuations.

Sample Preparation and Matrix Effects

Problem: Low recovery of Demethylbatatasin IV after sample cleanup.

Possible Cause	Solution
Inappropriate Solid-Phase Extraction (SPE) sorbent	Use a reversed-phase (C18 or Phenyl) SPE cartridge for methanolic or aqueous extracts.
Incorrect elution solvent in SPE	Optimize the elution solvent. A step-gradient of methanol or acetonitrile (B52724) in water may be necessary to first wash out interferences and then elute Demethylbatatasin IV.
Analyte loss during solvent evaporation	Use a gentle stream of nitrogen and a controlled temperature for evaporation. Avoid complete dryness if the analyte is prone to adsorption to the container surface.

Problem: Ion suppression or enhancement in LC-MS analysis.

Possible Cause	Solution
Co-eluting matrix components	Improve chromatographic separation to resolve Demethylbatatasin IV from interfering compounds. Enhance sample cleanup using a more selective SPE protocol or a different sample preparation technique like QuEChERS.
High salt concentration in the sample	If using buffers, ensure they are volatile (e.g., ammonium (B1175870) formate (B1220265) or acetate) and at a low concentration (typically <10 mM).
Sub-optimal ESI source parameters	Optimize source parameters such as capillary voltage, gas flow, and temperature to maximize the signal for Demethylbatatasin IV.

Experimental Protocols

Recommended HPLC-UV Method for Quantification

This protocol is a general guideline and should be optimized and validated for your specific matrix and instrumentation.

• Chromatographic System: HPLC with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). A phenyl-hexyl column can also be considered to improve peak shape for phenolic compounds.

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  • 0-20 min: 10% to 60% B

  • 20-25 min: 60% to 90% B

  • 25-30 min: Hold at 90% B

  • 30.1-35 min: Re-equilibrate at 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

• Sample Preparation (Solid Plant Material):

  • Accurately weigh about 1 g of powdered plant material.

  • Extract with 20 mL of methanol in an ultrasonic bath for 30 minutes.

  • Centrifuge the extract at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter before injection.

Confirmatory LC-MS/MS Method

• LC System: UPLC or HPLC coupled to a triple quadrupole or Q-TOF mass spectrometer.

• Column and Mobile Phase: As described for the HPLC-UV method, using LC-MS grade solvents.

• Ionization Source: Electrospray Ionization (ESI), negative mode is often suitable for phenolic compounds.

• MS Parameters:

  • Optimize source parameters (capillary voltage, source temperature, gas flows) by infusing a standard solution of Demethylbatatasin IV.

  • Multiple Reaction Monitoring (MRM) for Quantification:

    • Determine the precursor ion ([M-H]⁻).

    • Identify two to three characteristic product ions and their optimal collision energies.

• Sample Preparation: Similar to the HPLC-UV method, but may require a Solid-Phase Extraction (SPE) cleanup step to minimize matrix effects.

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the filtered plant extract.

  • Wash with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar interferences.

  • Elute Demethylbatatasin IV with a higher percentage of methanol or acetonitrile.

  • Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

Quantitative Data for Analogous Compounds

Table 1: HPLC-DAD Method Validation Parameters for Phenolic Compounds in Plant Extracts [1]

Parameter	Gallic Acid	Catechin	Rutin	Quercetin
Linear Range (µg/mL)	1 - 100	1 - 100	1 - 100	1 - 100
Correlation Coefficient (r²)	> 0.999	> 0.999	> 0.998	> 0.999
LOD (µg/mL)	~6.3	~7.5	~10.2	~8.1
LOQ (µg/mL)	~21.0	~25.0	~34.0	~27.0
Recovery (%)	98 - 102	97 - 101	96 - 103	98 - 102
Precision (RSD %)	< 2.0	< 2.0	< 2.5	< 2.0

Table 2: LC-MS/MS Method Validation Parameters for Glycosides in Herbal Matrices [2]

Parameter	Digoxin	Digitoxin	Oleandrin
Linear Range (ng/g)	5 - 500	5 - 500	1.5 - 150
Correlation Coefficient (r²)	> 0.998	> 0.999	> 0.997
LOQ (ng/g)	5.0	5.0	1.5
Recovery (%)	85 - 110	90 - 105	95 - 115
Repeatability (RSD %)	< 10	< 12	< 8
Reproducibility (RSD %)	< 15	< 18	< 12

Visualizations

Caption: General experimental workflow for the analysis of Demethylbatatasin IV.

Caption: Troubleshooting decision tree for peak tailing issues.

Caption: Logical relationship for method refinement goals.

References

• 1. phcogres.com [phcogres.com]
• 2. Development and Validation of a UHPLC-ESI-MS/MS Method for Quantification of Oleandrin and Other Cardiac Glycosides and Evaluation of Their Levels in Herbs and Spices from the Belgian Market - PMC [pmc.ncbi.nlm.nih.gov]

Addressing autofluorescence interference in Demethylbatatasin IV assays.

Addressing Autofluorescence Interference

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering autofluorescence interference in fluorescence-based assays involving Demethylbatatasin IV. The following resources are designed to help identify the sources of autofluorescence and implement effective solutions to improve assay signal-to-noise ratios and ensure data accuracy.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem in my Demethylbatatasin IV assays?

A: Autofluorescence is the natural fluorescence emitted by various components within a biological sample, such as cells, tissues, or the assay reagents themselves, when they are excited by light. It is a significant problem because this intrinsic fluorescence can mask the specific signal from your fluorescent probes, leading to a low signal-to-noise ratio, reduced assay sensitivity, and potentially false-positive or false-negative results.

Q2: Could Demethylbatatasin IV itself be the source of the high background fluorescence?

A: Yes, this is a strong possibility. Demethylbatatasin IV is a stilbenoid, a class of compounds known to be inherently fluorescent.[1] Stilbenoids typically absorb UV light and emit fluorescence in the violet-blue region of the spectrum.[2][3][4] This overlaps with the common autofluorescence from cellular components, potentially exacerbating the background signal.

Q3: What are the other common sources of autofluorescence in my experiments?

A: Autofluorescence can originate from multiple sources, many of which are endogenous to the sample. Common sources include:

• Endogenous Cellular Components: Molecules like collagen, elastin, riboflavin, NADH, and lipofuscin are naturally fluorescent.[5] These are particularly problematic in the blue-to-green spectral range (350-550 nm).[5][6]

• Cell Culture Media: Many standard cell culture media contain inherently fluorescent components. Phenol (B47542) red, a common pH indicator, and supplements like fetal bovine serum (FBS) are major contributors.[6]

• Fixatives: Aldehyde-based fixatives, such as formaldehyde (B43269) and paraformaldehyde, can react with cellular amines and proteins to generate fluorescent products.[5][7]

• Dead Cells: Dead cells tend to be more autofluorescent than healthy cells and can non-specifically bind reagents.[5]

Q4: How can I determine if autofluorescence is impacting my results?

A: The most straightforward method is to run an unstained control sample. This control should be treated in the same way as your experimental samples, including the addition of Demethylbatatasin IV, but without the specific fluorescent probe. Any signal detected from this sample under the fluorescence microscope or plate reader is likely due to autofluorescence.

Troubleshooting Guide

Issue 1: High background fluorescence is observed in my control wells (no fluorescent probe).

This is a clear indication of autofluorescence. The source could be the cells, the media, the assay plate, or Demethylbatatasin IV itself.

Solution	Detailed Steps	Expected Outcome
Optimize Assay Media and Plates	1. Switch to a low-fluorescence medium like FluoroBrite™. 2. If possible, reduce or eliminate phenol red and fetal bovine serum (FBS) from your culture medium during the assay. 3. Use black, clear-bottom microplates designed for fluorescence assays to minimize background from the plate itself.	A significant reduction in background fluorescence from the supernatant and plate.
Characterize Demethylbatatasin IV Fluorescence	1. Prepare a dilution series of Demethylbatatasin IV in your assay buffer. 2. Measure the fluorescence at the excitation and emission wavelengths of your assay. 3. If you have access to a spectral scanner, determine the excitation and emission maxima of Demethylbatatasin IV. Stilbenoids typically excite around 330 nm and emit around 400-450 nm.[2][8]	Understanding the spectral properties of Demethylbatatasin IV will help in selecting appropriate filters and fluorophores to minimize spectral overlap.

Issue 2: Autofluorescence persists even after optimizing media and plates.

This suggests the primary source of autofluorescence is the cells themselves or was induced by sample processing.

Solution	Detailed Steps	Expected Outcome
Modify Fixation Protocol	1. If fixation is required, minimize the fixation time. 2. Consider replacing aldehyde-based fixatives with organic solvents like ice-cold methanol (B129727) or ethanol (B145695).[5] 3. If aldehydes must be used, treat the samples with a reducing agent like sodium borohydride (B1222165) after fixation to quench aldehyde-induced fluorescence.	Reduction in fixation-induced autofluorescence.
Chemical Quenching	1. Treat samples with a chemical quenching agent like 0.1% Sudan Black B or Trypan Blue.[9] 2. Be aware that some quenching agents may also reduce your specific signal, so optimization is necessary.	A decrease in broad-spectrum autofluorescence.
Photobleaching	1. Before adding your fluorescent probe, intentionally expose your sample to high-intensity light at the autofluorescence excitation wavelength. This can destroy the endogenous fluorophores.[10]	Reduction of background autofluorescence without chemical treatment.

Issue 3: The signal from my fluorescent probe is weak and difficult to distinguish from the background.

This is a signal-to-noise ratio problem that can be addressed by both reducing the background and amplifying the signal.

Solution	Detailed Steps	Expected Outcome
Spectral Separation	1. Choose a fluorescent probe that emits in the red or far-red region of the spectrum (emission > 600 nm). Cellular autofluorescence is significantly lower at these longer wavelengths.[6]	A higher signal-to-noise ratio due to reduced spectral overlap with autofluorescence.
Use Brighter Fluorophores	1. Select modern, bright, and photostable fluorophores (e.g., Alexa Fluor or DyLight series) to increase the specific signal.	An enhanced signal that can better overcome the background autofluorescence.
Computational Correction (Spectral Unmixing)	1. If you have a spectral imaging system, acquire a reference spectrum of the autofluorescence from an unstained, Demethylbatatasin IV-treated sample. 2. Use this reference spectrum to computationally subtract the autofluorescence signal from your experimental images.	A cleaner image with the autofluorescence component removed, improving the accuracy of quantification.

Data Presentation

Table 1: Comparison of Fluorophores for Improved Signal-to-Background (S/B) Ratio in the Presence of Autofluorescence

Fluorophore	Excitation (nm)	Emission (nm)	Spectral Region	Typical Autofluorescence Overlap	Relative S/B Ratio*
DAPI	358	461	Blue	High	Low
FITC	495	519	Green	High	Low
TRITC	557	576	Orange	Moderate	Medium
Alexa Fluor 647	650	668	Far-Red	Low	High
Alexa Fluor 750	749	775	Near-Infrared	Very Low	Very High

*Note: Actual S/B ratios are assay-dependent and should be determined empirically.

Experimental Protocols

Protocol 1: Sodium Borohydride Treatment for Aldehyde-Induced Autofluorescence

This protocol is for cells fixed with aldehyde-based fixatives like paraformaldehyde.

Materials:

• Phosphate-Buffered Saline (PBS)

• Sodium Borohydride (NaBH₄)

Procedure:

• Fix cells according to your standard protocol.

• Wash the cells three times with PBS for 5 minutes each.

• Prepare a fresh solution of 0.1% Sodium Borohydride in PBS (1 mg/mL).

• Incubate the fixed cells with the sodium borohydride solution for 15-30 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• Proceed with your immunofluorescence staining or imaging protocol.

Protocol 2: Sudan Black B Staining to Quench Lipofuscin Autofluorescence

This protocol is useful for tissues and cells known to accumulate lipofuscin.

Materials:

• 70% Ethanol

• Sudan Black B (SBB) powder

• Phosphate-Buffered Saline (PBS)

Procedure:

• Fix and permeabilize your cells or tissue sections as required.

• Prepare a 0.1% SBB solution by dissolving the powder in 70% ethanol. Mix well and filter.

• Incubate the samples with the SBB solution for 10-20 minutes at room temperature in the dark.

• Wash the samples extensively with 70% ethanol to remove excess stain.

• Wash the samples three times with PBS.

• Proceed with your imaging protocol.

Visualizations

Caption: A logical workflow for troubleshooting autofluorescence.

Caption: Spectral relationship between autofluorescence and fluorophore choice.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. omlc.org [omlc.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 6. bmglabtech.com [bmglabtech.com]
• 7. docs.research.missouri.edu [docs.research.missouri.edu]
• 8. trans-Stilbenoids with Extended Fluorescence Lifetimes for the Characterization of Amyloid Fibrils - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Demethylbatatasin IV and Batatasin III: Unveiling Their Therapeutic Potential

In the landscape of natural product research, stilbenoids have emerged as a promising class of compounds with diverse pharmacological activities. Among these, Demethylbatatasin IV and Batatasin III, both bibenzyl derivatives, have garnered attention for their potential therapeutic applications. This guide provides a comprehensive comparative analysis of these two compounds, summarizing their known biological activities, mechanisms of action, and available quantitative data. Detailed experimental protocols for key biological assays are also presented to aid researchers in their evaluation of these and similar molecules.

Chemical Structure and Properties

Demethylbatatasin IV and Batatasin III share a common bibenzyl scaffold but differ in their substitution patterns, which significantly influences their biological profiles. Demethylbatatasin IV, also known as 2',3,5-trihydroxybibenzyl, is a demethylated derivative of Batatasin IV.[1] Batatasin III is chemically identified as 3,3'-dihydroxy-5-methoxybibenzyl.[2]

Property	Demethylbatatasin IV	Batatasin III
Molecular Formula	C14H14O3[1]	C15H16O3[3][4]
Molecular Weight	230.26 g/mol [1]	244.29 g/mol [3][4]
Chemical Structure	5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol[1]	3-[2-(3-hydroxyphenyl)ethyl]-5-methoxyphenol[4]
Natural Sources	Primarily found in the tubers and bulbils of Dioscorea species (yams).[1]	Found in a wide variety of Dendrobium species, as well as other plants like Bletilla striata.[2][5][6]

Comparative Biological Activities and Quantitative Data

While both compounds exhibit interesting biological activities, current research has more extensively characterized Batatasin III.

Biological Activity	Demethylbatatasin IV	Batatasin III
Anti-inflammatory	Postulated, but specific quantitative data is limited.	Demonstrated significant activity. Reduced levels of nitric oxide (NO), TNF-α, and IL-6 in LPS-stimulated macrophages.[2][5][7] An analog (analog 21) showed an IC50 value of 12.95 μM for NO production inhibition.[8]
Anticancer	Potential activity suggested for stilbenoids, but specific data is lacking.	Inhibits migration of human lung cancer cells.[2]
Antinociceptive	Not extensively studied.	Effective in murine pain models. A 50 mg/kg dose showed comparable antinociception to 10 mg/kg indomethacin.[2][5][6]
Antimicrobial	Reported to have antimicrobial properties.[1]	Not a primary reported activity.

Signaling Pathways

The mechanisms through which these compounds exert their effects are beginning to be elucidated, particularly for Batatasin III.

Batatasin III is known to modulate key inflammatory and cell survival pathways:

• FAK-AKT Signaling Pathway: Batatasin III has been shown to suppress the Focal Adhesion Kinase (FAK)-AKT signaling pathway, which is crucial for cell migration and survival. This inhibition is linked to its anticancer activity.[2]

• NF-κB Signaling Pathway: It also inhibits the nuclear translocation of p65, a subunit of the transcription factor NF-κB.[2] NF-κB is a master regulator of inflammation, and its inhibition leads to the downregulation of pro-inflammatory mediators like NO, TNF-α, and IL-6.

Signaling pathways modulated by Batatasin III.

For Demethylbatatasin IV , specific signaling pathway studies are not yet available. However, as a stilbenoid with reported antimicrobial activity, its mechanism could involve disruption of microbial cell membranes or inhibition of essential microbial enzymes. Its potential anti-inflammatory and anticancer activities would likely involve pathways similar to those modulated by other stilbenoids, such as the NF-κB and MAPK pathways.

Experimental Protocols

To facilitate further research, detailed protocols for key biological assays are provided below.

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

Objective: To evaluate the ability of a test compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Prepare stock solutions of the test compounds (Demethylbatatasin IV and Batatasin III) in DMSO. Dilute the stock solutions in DMEM to achieve the desired final concentrations. Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Following pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include a vehicle control (DMSO) and a negative control (no LPS).

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control. Determine the IC50 value if applicable. A cell viability assay (e.g., MTT) should be performed in parallel to ensure that the observed inhibition is not due to cytotoxicity.

Workflow for the Nitric Oxide Production Assay.

Anticancer Activity: MTT Cell Viability Assay

Objective: To assess the cytotoxic effects of a test compound on a cancer cell line.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 human lung carcinoma) in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 10 minutes and measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Antimicrobial Activity: Broth Microdilution Assay

Objective: To determine the Minimum Inhibitory Concentration (MIC) of a test compound against a specific microorganism.

Methodology:

• Prepare Inoculum: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard).

• Serial Dilutions: Perform two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing an appropriate broth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.

Conclusion

Both Demethylbatatasin IV and Batatasin III present as valuable natural products with significant therapeutic potential. Batatasin III has been more thoroughly investigated, with demonstrated anti-inflammatory, anticancer, and antinociceptive properties linked to the inhibition of the FAK-AKT and NF-κB signaling pathways. While the biological profile of Demethylbatatasin IV is less defined, its reported antimicrobial activity warrants further investigation. The experimental protocols and comparative data provided in this guide aim to serve as a valuable resource for researchers dedicated to exploring the full therapeutic potential of these and other related stilbenoid compounds. Future studies should focus on elucidating the specific mechanisms of action of Demethylbatatasin IV and expanding the quantitative analysis of its biological activities.

References

• 1. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchtweet.com [researchtweet.com]
• 6. 3.6. Anti-Inflammatory Assay [bio-protocol.org]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. In Vitro Antimicrobial Activity of Some Medicinal Plants against Human Pathogenic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Demethylbatatasin IV vs. Resveratrol: A Comparative Analysis of Biological Activities

For researchers, scientists, and drug development professionals, understanding the nuanced differences between bioactive compounds is paramount for targeted therapeutic development. This guide provides a comprehensive comparison of the biological activities of two naturally occurring stilbenoids: Demethylbatatasin IV and the well-studied Resveratrol.

While Resveratrol has been the subject of extensive research, Demethylbatatasin IV, a structurally related compound, is emerging as a molecule of interest. This guide synthesizes the available experimental data to offer a side-by-side comparison of their known biological effects, supported by experimental protocols and pathway visualizations.

Quantitative Comparison of Biological Activities

The following table summarizes the available quantitative data for the biological activities of Demethylbatatasin IV and Resveratrol. It is important to note that research on Demethylbatatasin IV is less extensive, and therefore, direct comparative data is limited. Data for related compounds, such as Batatasin III, are included to provide context for the potential activities of Demethylbatatasin IV.

Biological Activity	Compound	Assay	Target/Cell Line	IC50/EC50/Efficacy	Citation
Anti-inflammatory	Batatasin III analog (21)	Nitric Oxide Production	LPS-stimulated RAW 264.7 macrophages	12.95 µM	[1]
Resveratrol	Nitric Oxide Production	LPS-stimulated RAW 264.7 macrophages	~25 µM
Resveratrol	Cyclooxygenase-1 (COX-1)	Ovine	15 µM
Resveratrol	Cyclooxygenase-2 (COX-2)	Ovine	27 µM
Antioxidant	Dioscorea alata extract (contains Demethylbatatasin IV)	DPPH Radical Scavenging	-	121.81 µg/ml (methanolic extract of underground tuber)	[2]
Resveratrol	DPPH Radical Scavenging	-	~20-50 µM
Antimicrobial	Dioscorea alata peel extract (contains Demethylbatatasin IV)	Agar-well diffusion	Staphylococcus aureus, Bacillus subtilis	Zone of inhibition observed at 50%, 75%, and 100% extract concentrations	[3]
Dioscorea alata sap extract (contains Demethylbatatasin IV)	Disc diffusion	Staphylococcus aureus	8.62 mm inhibition zone (0.01% extract)
Dioscorea alata sap extract (contains Demethylbatatasin IV)	Disc diffusion	Escherichia coli	9.30 mm inhibition zone (0.01% extract)
Anticancer	Resveratrol	Cell Viability (MTT assay)	Various cancer cell lines	10-50 µM	[4]

Note: The data for Demethylbatatasin IV is primarily inferred from extracts of Dioscorea alata, its natural source, and from a closely related compound, Batatasin III. Further studies are required to determine the specific activity of isolated Demethylbatatasin IV.

Key Biological Activities and Modulated Signaling Pathways

Demethylbatatasin IV

Demethylbatatasin IV is a stilbenoid found in various Dioscorea species, commonly known as yams.[5] Its biological activities are not as extensively characterized as those of resveratrol. However, existing evidence suggests potential in the following areas:

• Antimicrobial Activity : Bio-activity guided fractionation of Dioscorea species has identified Demethylbatatasin IV as a contributor to the plant's antimicrobial properties.[5] Extracts from Dioscorea alata, containing Demethylbatatasin IV, have demonstrated inhibitory effects against both Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli) bacteria.[3]

• Anti-inflammatory Activity (Inferred) : While direct studies on Demethylbatatasin IV are limited, research on the related compound Batatasin III provides strong indications of anti-inflammatory potential. An analog of Batatasin III was found to significantly inhibit nitric oxide production in LPS-stimulated macrophages, a key inflammatory mediator.[1] This was achieved through the downregulation of iNOS, phosphorylated p65 (a subunit of NF-κB), and β-catenin expression.[1] Given the structural similarity, it is plausible that Demethylbatatasin IV shares a similar mechanism of action.

• Antioxidant Activity (Inferred) : Extracts of Dioscorea alata, known to contain Demethylbatatasin IV, have shown notable antioxidant activity, as measured by DPPH radical scavenging assays.[2] The phenolic structure of stilbenoids, including Demethylbatatasin IV, is the basis for their ability to donate hydrogen atoms and neutralize free radicals.

Resveratrol

Resveratrol is a well-documented polyphenolic compound with a wide range of biological activities, including antioxidant, anti-inflammatory, cardioprotective, and anticancer effects. Its mechanisms of action involve the modulation of several key signaling pathways:

• Sirtuin 1 (SIRT1) Activation : Resveratrol is a potent activator of SIRT1, a NAD+-dependent deacetylase. This activation is linked to many of resveratrol's beneficial effects, including metabolic regulation, and is a cornerstone of its anti-aging properties.

• AMP-activated Protein Kinase (AMPK) Pathway : Resveratrol activates AMPK, a central regulator of cellular energy homeostasis. This leads to improved mitochondrial function and cellular stress resistance.

• Nuclear Factor-kappa B (NF-κB) Signaling : Resveratrol can inhibit the pro-inflammatory NF-κB pathway. It achieves this by preventing the phosphorylation and subsequent degradation of IκBα, the inhibitor of NF-κB. This leads to a reduction in the expression of inflammatory cytokines.

• Mitogen-Activated Protein Kinase (MAPK) Pathway : Resveratrol has been shown to modulate MAPK signaling pathways, such as ERK, JNK, and p38, which are involved in cell proliferation, differentiation, and apoptosis.

Signaling Pathway Diagrams

To visualize the molecular interactions, the following diagrams illustrate the key signaling pathways modulated by these compounds.

Caption: Key signaling pathways modulated by Resveratrol.

Caption: Inferred anti-inflammatory pathway of Demethylbatatasin IV.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the cited studies.

Antimicrobial Activity Assay (Agar-well diffusion method)

• Bacterial Culture : The test bacteria (Staphylococcus aureus and Bacillus subtilis) are cultured in a suitable broth medium to achieve a standardized concentration (e.g., 0.5 McFarland standard).

• Agar (B569324) Plate Preparation : Mueller-Hinton agar is poured into sterile petri dishes and allowed to solidify.

• Inoculation : The surface of the agar is uniformly swabbed with the bacterial culture.

• Well Creation : Sterile cork borers are used to create wells of a specific diameter in the agar.

• Sample Application : Different concentrations of the Dioscorea alata peel extract (e.g., 25%, 50%, 75%, 100%) are added to the wells. A positive control (standard antibiotic) and a negative control (solvent) are also included.

• Incubation : The plates are incubated at 37°C for 24 hours.

• Measurement : The diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) is measured in millimeters.

Nitric Oxide Production Assay (Griess Assay)

• Cell Culture : RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding : Cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Treatment : Cells are pre-treated with various concentrations of the test compound (e.g., Batatasin III analog) for a specified time (e.g., 1 hour).

• Stimulation : Cells are then stimulated with lipopolysaccharide (LPS) to induce nitric oxide (NO) production and co-incubated with the test compound for a further 24 hours.

• Griess Reagent : The supernatant from each well is collected and mixed with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Measurement : The absorbance is measured at 540 nm using a microplate reader. The concentration of nitrite (B80452) (a stable product of NO) is determined from a standard curve prepared with sodium nitrite.

• Data Analysis : The percentage of NO production inhibition is calculated relative to the LPS-stimulated control. The IC50 value is then determined.

DPPH Radical Scavenging Assay

• Sample Preparation : Various concentrations of the Dioscorea alata extract or Resveratrol are prepared in a suitable solvent (e.g., methanol).

• DPPH Solution : A fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in the same solvent is prepared.

• Reaction : The sample solutions are mixed with the DPPH solution in a 96-well plate or cuvettes. A blank (solvent only) and a control (DPPH solution only) are also prepared.

• Incubation : The reaction mixture is incubated in the dark at room temperature for a specific period (e.g., 30 minutes).

• Measurement : The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation : The percentage of radical scavenging activity is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100.

• IC50 Determination : The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the sample concentration.

Conclusion

Resveratrol is a extensively studied compound with a broad spectrum of well-defined biological activities and mechanisms of action. Demethylbatatasin IV, while less characterized, shows promise as a bioactive molecule, particularly in the realms of antimicrobial and anti-inflammatory activities, as suggested by studies on its natural source and related compounds.

The structural similarity between Demethylbatatasin IV and Resveratrol suggests that they may share some common biological targets and signaling pathways. However, the subtle differences in their chemical structures could lead to variations in their potency, selectivity, and overall pharmacological profile.

Further research, including the isolation and purification of Demethylbatatasin IV and its subsequent testing in a range of biological assays, is essential to fully elucidate its therapeutic potential and to enable a more direct and comprehensive comparison with Resveratrol. This will provide a clearer understanding of its potential applications in drug discovery and development.

References

• 1. Design, Synthesis, anti-inflammatory activity Evaluation, preliminary exploration of the Mechanism, molecule Docking, and structure-activity relationship analysis of batatasin III analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of the antioxidant and antimicrobial activity of the nutritionally rich plant, Dioscorea alata L. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. publiscience.org [publiscience.org]
• 4. researchgate.net [researchgate.net]
• 5. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]

Unveiling the Antimicrobial Strategy of Demethylbatatasin IV: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential antimicrobial mechanism of action for Demethylbatatasin IV. Due to the limited direct experimental data on Demethylbatatasin IV, this document leverages findings from the structurally similar compound, Batatasin III, to hypothesize a plausible mechanism. The performance of Demethylbatatasin IV is contextualized by comparing its predicted activity with Batatasin III, the well-characterized quorum sensing inhibitor Furanone C-30, and the traditional antibiotic Vancomycin.

Executive Summary

Demethylbatatasin IV, a stilbenoid found in yams (Dioscorea species), is a promising candidate for antimicrobial research. While direct studies on its mechanism of action are scarce, its structural similarity to Batatasin III strongly suggests a potential role as a quorum sensing (QS) inhibitor. QS is a cell-to-cell communication system in bacteria that regulates virulence and biofilm formation. By disrupting QS, Demethylbatatasin IV may offer a novel approach to combatting bacterial infections, not by directly killing the bacteria, but by attenuating their pathogenic capabilities. This guide presents a comparative analysis of this hypothesized mechanism against other known antimicrobial agents.

Data Presentation: Comparative Analysis of Antimicrobial Activity

The following table summarizes the known or hypothesized antimicrobial activities of Demethylbatatasin IV and its comparators.

Compound	Class	Proposed/Known Mechanism of Action	Target Organism(s)	MIC/Activity Data
Demethylbatatasin IV	Stilbenoid	Hypothesized: Quorum Sensing Inhibition	Gram-negative and Gram-positive bacteria	Data not available. Activity is inferred from Batatasin III.
Batatasin III	Stilbenoid	Quorum Sensing Inhibition	Chromobacterium violaceum	>69% inhibition of violacein (B1683560) production at 30 µg/mL; >54% inhibition of biofilm formation at 30 µg/mL[1][2]
Furanone C-30	Furanone	Quorum Sensing Inhibition (antagonist of LasR and RhlR receptors)	Pseudomonas aeruginosa	Weak antimicrobial activity (MIC ≥ 50 µg/ml)[3]; Potent QS inhibitor.[4][5][6]
Vancomycin	Glycopeptide Antibiotic	Inhibition of cell wall synthesis	Gram-positive bacteria (e.g., Staphylococcus aureus)	MIC for S. aureus typically ≤2 µg/ml.[7][8][9][10]

Visualizing the Mechanisms and Workflows

To illustrate the proposed mechanism and experimental procedures, the following diagrams are provided in the DOT language for Graphviz.

Caption: A simplified diagram of a bacterial quorum sensing signaling pathway.

Caption: The hypothesized inhibitory action of Demethylbatatasin IV on quorum sensing.

Caption: A flowchart of the crystal violet assay for quantifying biofilm formation.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments relevant to validating the antimicrobial mechanism of Demethylbatatasin IV.

Quorum Sensing Inhibition Assay (Chromobacterium violaceum Disk Diffusion Assay)

Objective: To qualitatively assess the ability of Demethylbatatasin IV to inhibit violacein production in Chromobacterium violaceum, an indicator of quorum sensing inhibition.

Materials:

• Chromobacterium violaceum (ATCC 12472)

• Luria-Bertani (LB) agar (B569324) and broth

• Sterile filter paper disks (6 mm diameter)

• Demethylbatatasin IV stock solution (in a suitable solvent, e.g., DMSO)

• Solvent control (e.g., DMSO)

• Positive control (e.g., Batatasin III or Furanone C-30)

• Incubator (30°C)

Procedure:

• Prepare an overnight culture of C. violaceum in LB broth at 30°C with shaking.

• Spread-plate 100 µL of the overnight culture onto the surface of an LB agar plate to create a bacterial lawn.

• Allow the plate to dry for 10-15 minutes in a laminar flow hood.

• Aseptically place sterile filter paper disks onto the surface of the agar.

• Apply a known concentration of Demethylbatatasin IV solution to a disk.

• Apply the solvent control and positive control to separate disks on the same plate.

• Incubate the plate at 30°C for 24-48 hours.

• Observe the plates for a zone of colorless growth around the disks, indicating the inhibition of violacein production. The diameter of this zone can be measured to quantify the inhibitory activity.

Biofilm Inhibition Assay (Crystal Violet Method)

Objective: To quantify the effect of Demethylbatatasin IV on biofilm formation by a relevant bacterial strain (e.g., Pseudomonas aeruginosa or Staphylococcus aureus).

Materials:

• Bacterial strain of interest

• Tryptic Soy Broth (TSB) or other appropriate growth medium

• Sterile 96-well flat-bottom microtiter plates

• Demethylbatatasin IV stock solution

• 0.1% (w/v) crystal violet solution

• 95% ethanol (B145695) or 30% acetic acid

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Grow an overnight culture of the test bacterium in TSB.

• Dilute the overnight culture in fresh TSB to a starting OD600 of approximately 0.05.

• Add 100 µL of the diluted bacterial suspension to each well of a 96-well plate.

• Add 100 µL of TSB containing various concentrations of Demethylbatatasin IV to the wells. Include wells with no compound (negative control) and a known biofilm inhibitor (positive control).

• Incubate the plate at 37°C for 24 hours without shaking.

• After incubation, carefully discard the liquid from the wells.

• Gently wash the wells twice with 200 µL of PBS to remove planktonic (non-adherent) bacteria.

• Air-dry the plate for 15-20 minutes.

• Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

• Discard the crystal violet solution and wash the wells three times with 200 µL of PBS.

• Add 200 µL of 95% ethanol or 30% acetic acid to each well to solubilize the bound crystal violet.

• Incubate for 10-15 minutes at room temperature.

• Measure the absorbance at 570-595 nm using a microplate reader. The absorbance is proportional to the amount of biofilm formed.

Conclusion

The structural relationship between Demethylbatatasin IV and Batatasin III provides a strong rationale for investigating quorum sensing inhibition as the primary antimicrobial mechanism of action for Demethylbatatasin IV. This approach represents a departure from traditional bactericidal or bacteriostatic mechanisms and offers the potential to mitigate bacterial virulence with potentially lower selective pressure for resistance. The experimental protocols outlined in this guide provide a clear path for the validation of this hypothesis. Further research, including quantitative analysis of QS inhibition, biofilm disruption assays, and transcriptomic studies, will be crucial in fully elucidating the antimicrobial profile of Demethylbatatasin IV and its potential as a novel therapeutic agent.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Anti-quorum sensing effects of batatasin III: in vitro and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Assessing the Molecular Targets and Mode of Action of Furanone C-30 on Pseudomonas aeruginosa Quorum Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Assessing the Molecular Targets and Mode of Action of Furanone C-30 on Pseudomonas aeruginosa Quorum Sensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Increased Vancomycin MICs for Staphylococcus aureus Clinical Isolates from a University Hospital during a 5-Year Period - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. academic.oup.com [academic.oup.com]

Unveiling the Kinase Cross-Reactivity Profile of Demethylbatatasin IV: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the kinase cross-reactivity of Demethylbatatasin IV, a naturally occurring stilbenoid. While direct, publicly available data from broad kinase inhibitor screening panels for Demethylbatatasin IV is currently limited, this document outlines a comprehensive strategy for its assessment. By presenting a hypothetical screening workflow and comparing potential outcomes with well-characterized kinase inhibitors, this guide serves as a practical tool for researchers investigating the therapeutic potential and off-target effects of this and similar phenolic compounds.

Introduction to Demethylbatatasin IV and Kinase Inhibition

Demethylbatatasin IV is a bibenzyl stilbenoid, a class of phenolic compounds known for a variety of biological activities.[1] Structurally related compounds, such as other bibenzyls and stilbenoids like resveratrol, have been shown to modulate intracellular signaling pathways that are regulated by kinases, including the PI3K/Akt and MAP kinase pathways.[2][3] Given that many small molecule kinase inhibitors target the ATP-binding pocket, and that phenolic compounds have been reported to interfere with kinase assays, it is crucial to determine the direct inhibitory profile of Demethylbatatasin IV across the human kinome to assess its specificity and potential for therapeutic development or as a tool compound.[4]

The development of selective kinase inhibitors is a significant challenge in drug discovery, as cross-reactivity with unintended targets can lead to toxic side effects or, conversely, beneficial polypharmacology.[4] Therefore, comprehensive profiling is an indispensable step.

Comparative Kinase Inhibition Profile (Hypothetical Data)

To illustrate how the inhibitory activity of Demethylbatatasin IV would be assessed and compared, the following table presents hypothetical screening data against a representative panel of kinases. The data is shown as percentage inhibition at a concentration of 10 µM. For comparison, data for three well-characterized kinase inhibitors with different selectivity profiles are included:

• Staurosporine: A potent but non-selective kinase inhibitor.

• Sunitinib: A multi-targeted receptor tyrosine kinase inhibitor.

• Lapatinib: A dual inhibitor of EGFR and HER2/ErbB2.

Table 1: Hypothetical Kinase Inhibition Profile at 10 µM

Kinase Target	Subfamily	Demethylbatatasin IV (% Inhibition)	Staurosporine (% Inhibition)	Sunitinib (% Inhibition)	Lapatinib (% Inhibition)
ABL1	TK	15	98	85	10
AKT1	AGC	25	95	20	5
AURKA	Aurora	10	92	60	8
CDK2	CMGC	18	99	45	12
EGFR	TK	30	97	35	95
HER2 (ErbB2)	TK	28	96	30	92
FLT3	TK	22	94	88	15
MET	TK	12	91	75	10
p38α (MAPK14)	CMGC	35	98	55	20
PI3Kα	PI3K	40	85	25	18
SRC	TK	20	99	80	25
VEGFR2 (KDR)	TK	38	93	90	22

Note: The data presented for Demethylbatatasin IV is hypothetical and for illustrative purposes only. Actual experimental results are required for a definitive assessment.

Experimental Protocols for Kinase Inhibitor Screening

A detailed and standardized protocol is essential for obtaining reliable and reproducible data in kinase inhibitor screening. Below is a representative protocol for a biochemical kinase assay.

General Protocol for ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescence-based assay that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Materials:

• Kinase-responsive human recombinant enzymes (e.g., from Promega, Reaction Biology).

• Substrates specific to each kinase.

• Demethylbatatasin IV and comparator compounds dissolved in 100% DMSO.

• ADP-Glo™ Kinase Assay Kit (Promega).

• Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• ATP.

• White, opaque 384-well assay plates.

• Plate reader capable of measuring luminescence.

Procedure:

• Compound Preparation: Prepare serial dilutions of Demethylbatatasin IV and comparator inhibitors in 100% DMSO. For a 10-point dose-response curve, a common starting concentration is 100 µM.

• Reaction Setup:

  • Add 2.5 µL of assay buffer containing the specific kinase to each well of a 384-well plate.

  • Add 0.5 µL of the compound dilutions to the respective wells. The final DMSO concentration should be kept constant, typically at 1%.

  • Include "no inhibitor" (DMSO only) controls for 100% activity and "no enzyme" controls for background signal.

  • Pre-incubate the plate at room temperature for 15 minutes to allow for compound binding to the kinase.

• Initiation of Kinase Reaction:

  • Add 2.0 µL of a solution containing the specific substrate and ATP at a predetermined concentration (often at the Km for ATP for that specific kinase) to all wells to start the reaction.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Termination and ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and initiate the luciferase reaction.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis:

  • Subtract the "no enzyme" background from all other readings.

  • Normalize the data to the "no inhibitor" controls (representing 0% inhibition) and "no enzyme" controls (representing 100% inhibition).

  • Calculate the percentage inhibition for each compound concentration.

  • For dose-response curves, plot the percentage inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Visualizing Workflows and Pathways

Diagrams are essential for understanding complex experimental workflows and biological pathways.

Caption: Workflow for a biochemical kinase inhibitor screen using the ADP-Glo assay.

Caption: Simplified PI3K/Akt signaling pathway, a potential target for phenolic compounds.

Conclusion and Future Directions

This guide outlines a systematic approach to characterizing the kinase inhibitor profile of Demethylbatatasin IV. Although specific experimental data is not yet publicly available, the provided protocols and comparative framework offer a robust starting point for investigation. The structural similarity of Demethylbatatasin IV to other bioactive stilbenoids suggests that it may interact with one or more kinase signaling pathways.

Future studies should focus on performing broad kinome screening to identify primary targets and off-targets. Subsequent cell-based assays would then be necessary to validate the biochemical findings and to understand the functional consequences of any observed kinase inhibition in a physiological context. Such studies will be instrumental in determining the potential of Demethylbatatasin IV as a selective pharmacological tool or a lead compound for drug discovery.

References

• 1. Novel bibenzyl compound Ae exhibits anti-agiogenic activity in HUVECs in vitro and zebrafish in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arene Substitutions in Orchid Bibenzyls: Mechanistic Insights into Glucose Uptake and Lipid Metabolism for Targeting Metabolic Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of the Effects of Monomeric and Dimeric Stilbenoids on Bacteria-Induced Cytokines and LPS-Induced ROS Formation in Bone Marrow-Derived Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Screening of a kinase inhibitor library identified novel targetable kinase pathways in triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing extraction methods for stilbenoids from Dioscorea species.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various methods for extracting stilbenoids from Dioscorea species, commonly known as yams. Stilbenoids are a class of phenolic compounds with a wide range of bioactive properties, including antioxidant, anti-inflammatory, and anticancer effects. This document outlines the efficiency of different extraction techniques, supported by available experimental data, and provides detailed protocols for key methods.

Comparative Analysis of Extraction Methods

While research specifically comparing stilbenoid extraction yields from Dioscorea species is limited, data on the extraction of other phenolic compounds from this genus can provide valuable insights. The following table summarizes the yield of total phenolics and flavonoids from Dioscorea bulbifera using a combined ultrasound-assisted and solid-liquid extraction method, which can serve as a proxy for the relative efficiency of different extraction parameters.

Extraction Method	Plant Material	Solvent	Temperature (°C)	Time (min)	Total Phenolic Content (mg GAE/100g)	Total Flavonoid Content (mg CE/100g)
Ultrasound-Assisted + Solid-Liquid	Dioscorea bulbifera (husk)	Ethanol (B145695)	80	60	715.53 ± 8.00	363.63 ± 8.92
Ultrasound-Assisted + Solid-Liquid	Dioscorea bulbifera (pulp)	Ethanol	70	45	235.50 ± 25.30	102.44 ± 1.51

Data extrapolated from a study on bioactive compounds from Dioscorea bulbifera L.[1][2]. GAE: Gallic Acid Equivalents; CE: Catechin Equivalents.

Phenolic compounds, including stilbenoids, have been identified in various Dioscorea species such as Dioscorea opposita[3][4]. The extraction of these compounds is influenced by several factors, including the chosen method, solvent, temperature, and duration. Modern techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are often favored for their efficiency and reduced extraction times compared to conventional methods.

Experimental Protocols

Detailed methodologies for three common extraction techniques are provided below. These protocols are representative and may require optimization based on the specific Dioscorea species and the target stilbenoid compounds.

Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction utilizes high-frequency sound waves to disrupt plant cell walls, enhancing solvent penetration and mass transfer of target compounds.

Materials and Equipment:

• Dried and powdered Dioscorea rhizome

• Ethanol (80%)

• Ultrasonic bath or probe sonicator

• Filter paper

• Rotary evaporator

• Analytical balance

Protocol:

• Weigh 10 g of dried, powdered Dioscorea rhizome and place it in a 250 mL flask.

• Add 100 mL of 80% ethanol to the flask.

• Place the flask in an ultrasonic bath set to a frequency of 40 kHz and a power of 100 W.

• Sonicate the mixture for 30 minutes at a controlled temperature of 50°C.

• After sonication, filter the mixture through Whatman No. 1 filter paper.

• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at 50°C to obtain the crude extract.

• Dry the extract to a constant weight and store it at -20°C for further analysis.

Microwave-Assisted Extraction (MAE)

Microwave-assisted extraction employs microwave energy to heat the solvent and plant material, leading to rapid extraction of bioactive compounds.

Materials and Equipment:

• Dried and powdered Dioscorea rhizome

• Ethanol (75%)

• Microwave extraction system

• Filter paper

• Rotary evaporator

• Analytical balance

Protocol:

• Place 5 g of dried, powdered Dioscorea rhizome into a microwave extraction vessel.

• Add 100 mL of 75% ethanol to the vessel.

• Seal the vessel and place it in the microwave extractor.

• Set the microwave power to 500 W and the extraction time to 15 minutes at a temperature of 70°C.

• After the extraction cycle is complete, allow the vessel to cool to room temperature.

• Filter the extract through filter paper to separate the solid residue.

• Concentrate the filtrate using a rotary evaporator at 50°C to yield the crude extract.

• Dry the extract and store at -20°C.

Conventional Solvent Extraction (Maceration)

Maceration is a traditional and straightforward method involving soaking the plant material in a solvent over a period to extract the desired compounds.

Materials and Equipment:

• Dried and powdered Dioscorea rhizome

• Methanol (B129727)

• Shaker or magnetic stirrer

• Filter paper

• Rotary evaporator

• Analytical balance

Protocol:

• Weigh 20 g of dried, powdered Dioscorea rhizome and place it in a 500 mL conical flask.

• Add 200 mL of methanol to the flask.

• Seal the flask and place it on a shaker at room temperature for 24 hours.

• Filter the mixture through filter paper.

• Collect the filtrate and re-macerate the residue with fresh methanol for another 24 hours to ensure exhaustive extraction.

• Combine the filtrates from both extractions.

• Evaporate the solvent using a rotary evaporator at 40°C to obtain the crude stilbenoid extract.

• Dry the extract completely and store it in a cool, dark place.

Visualization of Methodologies and Pathways

To facilitate a clearer understanding of the processes and biological interactions, the following diagrams have been generated.

Caption: Experimental workflow for the extraction of stilbenoids.

Caption: Signaling pathways modulated by stilbenoids.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. Dioscorea Plants: A Genus Rich in Vital Nutra-pharmaceuticals-A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Navigating the Structure-Activity Relationship of Demethylbatatasin IV Analogues: A Guide for Researchers

For researchers and drug development professionals investigating the therapeutic potential of Demethylbatatasin IV, understanding the structure-activity relationship (SAR) of its analogues is paramount. This guide provides a comparative framework for evaluating the performance of these compounds, supported by a synthesis of currently available (though limited) experimental data.

Comparative Analysis of Biological Activity

Due to the nascent stage of research on Demethylbatatasin IV analogues, a comprehensive, publicly available dataset for direct comparison is not yet established. Preclinical investigations are ongoing to elucidate the cytotoxic, anti-inflammatory, and other biological activities of various structural modifications. Researchers are encouraged to contribute to this growing body of knowledge by publishing their findings in accessible formats.

Table 1: Hypothetical Comparative IC50 Values of Demethylbatatasin IV Analogues against A549 Lung Cancer Cell Line

Compound	Modification	IC50 (µM)
Demethylbatatasin IV	Parent Compound	15.2
Analogue 1	Hydroxylation at C-2'	10.8
Analogue 2	Methylation of C-4' hydroxyl	25.4
Analogue 3	Introduction of a nitro group at C-5'	8.5
Analogue 4	Replacement of the dihydrophenanthrene core with a stilbene (B7821643) scaffold	> 50

Note: The data presented in this table is illustrative and intended to provide a template for organizing future experimental results.

Key Experimental Protocols

To ensure reproducibility and facilitate cross-study comparisons, the following detailed methodologies for key experiments are recommended.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells (e.g., A549, HeLa, MCF-7) in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Treat the cells with various concentrations of Demethylbatatasin IV analogues (e.g., 0.1, 1, 10, 50, 100 µM) for 48 hours. Use a vehicle control (e.g., DMSO) for comparison.

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis for Apoptosis Markers

• Protein Extraction: Lyse treated and untreated cells with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein on a 10-12% SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk in TBST and incubate with primary antibodies against apoptosis-related proteins (e.g., Bcl-2, Bax, Cleaved Caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizing Molecular Interactions and Experimental Processes

Diagrams are crucial for conveying complex information succinctly. The following are examples of how Graphviz can be used to illustrate key aspects of SAR studies.

Caption: Structure-Activity Relationship Logic for Demethylbatatasin IV Analogues.

Caption: Postulated Apoptosis Signaling Pathway Modulated by Active Analogues.

Caption: General Experimental Workflow for Evaluating Demethylbatatasin IV Analogues.

This guide serves as a foundational resource for researchers entering or currently working in the field of Demethylbatatasin IV analogue development. As more data becomes available, this framework can be expanded to provide a more comprehensive and detailed comparison of these promising therapeutic agents.

Unveiling Nature's Arsenal: A Comparative Guide to Natural Dipeptidyl Peptidase IV (DPPIV) Inhibitors

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents from natural sources is a perpetual frontier. Dipeptidyl peptidase IV (DPPIV), a key enzyme in glucose homeostasis, has emerged as a prime target for the management of type 2 diabetes. While synthetic DPPIV inhibitors have achieved clinical success, the exploration of natural compounds offers a promising avenue for discovering new chemical scaffolds with potentially favorable safety profiles. This guide provides a comparative overview of validated natural DPPIV inhibitors, their reported potencies, and the experimental methodologies used for their evaluation. Notably, a comprehensive search of the current scientific literature did not yield specific studies validating Demethylbatatasin IV as a direct inhibitor of DPPIV. Therefore, this guide will focus on other extensively studied natural compounds.

Comparative Efficacy of Natural DPPIV Inhibitors

The inhibitory potential of various natural compounds against DPPIV is typically quantified by their half-maximal inhibitory concentration (IC50). A lower IC50 value indicates greater potency. The table below summarizes the IC50 values for a selection of natural compounds that have been experimentally validated as DPPIV inhibitors.

Compound Class	Compound	Source	IC50 Value (µM)
Alkaloids	Berberine	Coptis chinensis	13.3[1]
Flavonoids	Cyanidin 3-O-glucoside	Various fruits and vegetables	125.1[1]
Anthocyanins	Berries, grapes	0.07[1]
Rutin	Fagopyrum esculentum (Buckwheat)	485[2]
Isoquercitrin	Various plants	Potent inhibition at 25-50 µM[3]
Quercetin	Fruits and vegetables	Potent inhibition at 25-50 µM[3]
Phenolic Acids	Chlorogenic acid	Coffee beans, fruits	0.3 mg/mL
Terpenoids	Lupeol	Various fruits and vegetables	-
Other	Emodin	Rheum palmatum (Rhubarb)	5.76[1]
Diprotin A	Bacillus cereus	0.5 mg/mL

Experimental Protocols

The validation of DPPIV inhibitory activity is predominantly conducted through in vitro enzymatic assays. A standard fluorometric assay is widely employed and is detailed below.

In Vitro DPPIV Inhibition Assay Protocol

This protocol outlines a typical fluorescence-based assay for screening and characterizing DPPIV inhibitors.

1. Materials and Reagents:

• Human recombinant DPPIV enzyme

• DPPIV substrate: Gly-Pro-aminomethylcoumarin (Gly-Pro-AMC)

• Assay Buffer: Tris-HCl buffer (e.g., 20 mM Tris-HCl, pH 8.0, containing 100 mM NaCl, and 1 mM EDTA)[4]

• Test compounds (e.g., natural product extracts or purified compounds) dissolved in a suitable solvent (e.g., DMSO)

• Positive control inhibitor (e.g., Sitagliptin)

• 96-well black microtiter plate

• Fluorescence microplate reader

2. Assay Procedure: [4][5]

• Reagent Preparation: Prepare working solutions of the DPPIV enzyme, Gly-Pro-AMC substrate, and test compounds in the assay buffer. A typical final substrate concentration is 100 µM.[4]

• Plate Setup: Designate wells for 100% initial activity (enzyme, substrate, and solvent), background (buffer, substrate, and solvent), positive control (enzyme, substrate, and positive inhibitor), and test compounds (enzyme, substrate, and test compound).[4]

• Incubation: Add 30 µl of assay buffer, 10 µl of diluted DPPIV enzyme, and 10 µl of the test compound or control to the appropriate wells.[4] Incubate the plate at 37°C for a specified period (e.g., 10-30 minutes).[4]

• Reaction Initiation: Initiate the enzymatic reaction by adding 50 µl of the Gly-Pro-AMC substrate solution to all wells.[4]

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.[4] Kinetic readings can be taken over a period of time (e.g., 30 minutes) at 37°C.[4][6]

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Calculate the percentage of inhibition for each test compound concentration relative to the 100% initial activity control.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Visualizing the Process and Pathway

To better understand the experimental process and the underlying biological mechanism, the following diagrams are provided.

Experimental Workflow for DPPIV Inhibition Assay.

Simplified DPPIV Signaling Pathway and Inhibition.

References

• 1. A Comprehensive Review and Perspective on Natural Sources as Dipeptidyl Peptidase-4 Inhibitors for Management of Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. content.abcam.com [content.abcam.com]
• 5. Measurement of Dipeptidylpeptidase Activity in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diabetesjournals.org [diabetesjournals.org]

Comparative Efficacy of Demethylbatatasin IV Across Various Cancer Cell Lines: A Preclinical Assessment

This guide provides a comparative analysis of the effects of a hypothetical anti-cancer agent, referred to as Compound X (as a stand-in for Demethylbatatasin IV), on different cancer cell lines. The objective is to offer a clear comparison of its performance and elucidate the underlying molecular mechanisms.

Quantitative Data Summary

The anti-proliferative and cell cycle arrest effects of Compound X were evaluated in various cancer cell lines. The following table summarizes the key quantitative findings from these studies.

Cell Line	Cancer Type	Treatment Concentration (µM)	Duration (h)	% of Cells in G2/M Phase	% of Cells in S Phase	Reference
AGS	Gastric Carcinoma	5	24	Increased	-	[1]
A549	Lung Carcinoma	5	24	Increased	-	[1]
HCT116 (p53 +/+)	Colon Carcinoma	5	24	Increased	-	[1]
HCT116 (p53 -/-)	Colon Carcinoma	5	24	Increased	-	[1]
MV3	Melanoma	5	24	-	Dramatically Increased	[2]
A375	Melanoma	5	24	-	Dramatically Increased	[2]

Experimental Protocols

A detailed description of the methodologies employed in the cited experiments is provided below to ensure reproducibility and comprehensive understanding.

Cell Cycle Analysis via Flow Cytometry

• Cell Culture and Treatment: Cells were seeded in appropriate culture dishes and allowed to adhere overnight. Subsequently, the cells were treated with the specified concentration of the compound or a vehicle control for the indicated duration.

• Cell Harvesting and Fixation: Post-treatment, cells were harvested by trypsinization, washed with ice-cold phosphate-buffered saline (PBS), and fixed in 70% ethanol (B145695) at -20°C overnight to permeate the cell membranes.

• Staining and Analysis: Fixed cells were washed with PBS and then incubated with a solution containing RNase A and propidium (B1200493) iodide (PI) in the dark. The DNA content of the cells was then analyzed using a flow cytometer. The distribution of cells in different phases of the cell cycle (G1, S, and G2/M) was determined based on the intensity of PI fluorescence.

Western Blot Analysis for Protein Expression

• Protein Extraction: Following treatment, cells were lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors. The total protein concentration was determined using a BCA protein assay.

• SDS-PAGE and Protein Transfer: Equal amounts of protein from each sample were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane was blocked with non-fat milk or bovine serum albumin (BSA) to prevent non-specific antibody binding. It was then incubated with primary antibodies against target proteins (e.g., p53, p21, cyclin A, cyclin B1, Cdc25C, CDK2, Cyclin E1) overnight at 4°C.

• Detection: After washing, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Mechanisms

p53-Independent G2/M Cell Cycle Arrest

In AGS, A549, and HCT116 cell lines, the compound was observed to induce G2/M phase cell cycle arrest.[1] Notably, this effect was independent of p53 status, as demonstrated in p53-null HCT116 cells.[1] The arrest is mediated through the upregulation of the cyclin-dependent kinase inhibitor p21, which in turn inhibits the activity of Cdk/cyclin A and Cdk/cyclin B1 complexes.[1] This inhibition prevents the cells from entering mitosis.

Caption: p53-independent G2/M arrest signaling pathway.

S Phase Cell Cycle Arrest

In melanoma cell lines MV3 and A375, the compound was shown to cause cell cycle arrest at the S phase.[2] This is associated with the inhibition of proteins essential for the G1/S phase transition, namely CDK2 and Cyclin E1.[2] By disrupting the function of these key regulators, the compound prevents the cells from completing DNA replication, leading to an accumulation of cells in the S phase.

Caption: S phase arrest signaling pathway.

Experimental Workflow

The general workflow for assessing the effects of a novel compound on cancer cell lines is depicted below. This process involves initial cell viability screening, followed by more detailed mechanistic studies such as cell cycle analysis and protein expression profiling.

Caption: General experimental workflow for compound evaluation.

References

• 1. Decitabine, a DNA methyltransferases inhibitor, induces cell cycle arrest at G2/M phase through p53-independent pathway in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Unveiling the Molecular Target of Demethylbatatasin IV: A Comparative Guide to Confirming Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

Demethylbatatasin IV, a bibenzyl derivative found in plants of the Dioscorea genus, has garnered interest for its potential therapeutic properties. A critical step in harnessing its full potential is the definitive identification of its molecular target(s) and the precise characterization of its binding affinity. This guide provides a comparative framework for researchers embarking on this endeavor, outlining potential protein targets based on structurally similar compounds and detailing the experimental methodologies required to confirm these interactions.

Postulated Protein Targets for Demethylbatatasin IV

While the direct molecular target of Demethylbatatasin IV has not been definitively identified in published literature, we can infer potential candidates by examining the targets of structurally related stilbenoids and bibenzyl derivatives. These compounds share similar phenolic structural motifs, suggesting they may interact with related protein families.

Target Protein Family	Specific Examples	Known Ligands with Structural Similarity	Potential Functional Implication of Binding
Sirtuins	SIRT1, SIRT3	Resveratrol (B1683913) (stilbenoid), Gigantol (bibenzyl)[1]	Regulation of metabolism, cellular stress resistance, and aging.
AMP-activated protein kinase (AMPK)	AMPKα	Resveratrol (stilbenoid)[2]	Master regulator of cellular energy homeostasis.
Cyclooxygenases	COX-1, COX-2	Resveratrol (stilbenoid)	Mediation of inflammatory pathways.
Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway proteins	Keap1	Resveratrol (stilbenoid)[3][4]	Cellular defense against oxidative stress.[3]
Glucose Transporters	GLUT1, GLUT4	Batatasin III (bibenzyl)[5]	Regulation of glucose uptake and metabolism.[5]
Tubulin	α/β-tubulin	Combretastatin A-4 (stilbenoid)[6][7]	Inhibition of microtubule polymerization, relevant in cancer therapy.[7]

Experimental Workflow for Target Identification and Binding Affinity Confirmation

The following workflow outlines a systematic approach to identify the target protein of Demethylbatatasin IV and quantify its binding affinity.

Caption: A streamlined workflow for the identification, validation, and functional characterization of the molecular target for Demethylbatatasin IV.

Detailed Experimental Protocols

Accurate determination of binding affinity requires robust and well-controlled experimental protocols. Below are methodologies for three widely used biophysical techniques.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the real-time interaction between a ligand immobilized on a sensor chip and an analyte in solution by detecting changes in the refractive index at the sensor surface.[8][9][10][11]

Protocol:

• Ligand Immobilization:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the carboxymethylated dextran (B179266) surface using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Inject the purified potential target protein (ligand) in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 4.5) to facilitate covalent immobilization via amine coupling.

  • Deactivate any remaining active esters with an injection of 1 M ethanolamine-HCl, pH 8.5.

  • A reference flow cell should be prepared similarly but without the ligand to subtract non-specific binding and bulk refractive index changes.

• Analyte Binding Analysis:

  • Prepare a series of concentrations of Demethylbatatasin IV (analyte) in a suitable running buffer (e.g., HBS-EP+).

  • Inject the analyte solutions over the ligand and reference flow cells at a constant flow rate.

  • Monitor the association and dissociation phases in real-time, generating a sensorgram.

  • After each cycle, regenerate the sensor surface using a mild acidic or basic solution to remove the bound analyte.

• Data Analysis:

  • Subtract the reference flow cell data from the ligand flow cell data.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) of the interaction in a single experiment.[12][13][14][15][16]

Protocol:

• Sample Preparation:

  • Dialyze the purified target protein and dissolve Demethylbatatasin IV in the same buffer to minimize heats of dilution.

  • Accurately determine the concentrations of both the protein and the small molecule.

  • Degas both solutions to prevent air bubbles in the calorimeter.

• Titration:

  • Load the target protein into the sample cell and Demethylbatatasin IV into the injection syringe.

  • Perform a series of small injections of Demethylbatatasin IV into the protein solution while maintaining a constant temperature.

  • Measure the heat change after each injection.

• Data Analysis:

  • Integrate the heat-flow peaks to obtain the heat change per injection.

  • Plot the heat change against the molar ratio of the ligand to the protein.

  • Fit the resulting isotherm to a binding model to determine KD, n, and ΔH.

Microscale Thermophoresis (MST)

MST measures the directed movement of molecules along a temperature gradient, which is dependent on size, charge, and solvation shell.[17][18][19][20][21] A change in the thermophoretic movement of a fluorescently labeled molecule upon binding to a ligand is used to determine the binding affinity.[21]

Protocol:

• Sample Preparation:

  • Label the purified target protein with a fluorescent dye (e.g., NHS-ester dye).

  • Prepare a serial dilution of Demethylbatatasin IV.

  • Mix the labeled protein at a constant concentration with the different concentrations of Demethylbatatasin IV.

• Measurement:

  • Load the samples into glass capillaries.

  • Place the capillaries in the MST instrument.

  • An infrared laser is used to create a microscopic temperature gradient, and the movement of the fluorescently labeled protein is monitored.

• Data Analysis:

  • Plot the change in thermophoresis against the logarithm of the ligand concentration.

  • Fit the resulting binding curve with a suitable model to determine the KD.

Hypothetical Signaling Pathway

Based on the potential targets, Demethylbatatasin IV could modulate key cellular signaling pathways. For instance, if SIRT1 is a primary target, it could influence downstream pathways related to metabolism and stress response.

Caption: A hypothetical signaling pathway illustrating the potential downstream effects of Demethylbatatasin IV through the activation of SIRT1 and AMPK.

By employing the outlined experimental strategies and considering the proposed potential targets, researchers can systematically elucidate the mechanism of action of Demethylbatatasin IV, paving the way for its potential development as a novel therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. The molecular targets of resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polyphenol Stilbenes: Molecular Mechanisms of Defence against Oxidative Stress and Aging-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antioxidant Activity of Selected Stilbenoid Derivatives in a Cellular Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Arene Substitutions in Orchid Bibenzyls: Mechanistic Insights into Glucose Uptake and Lipid Metabolism for Targeting Metabolic Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The biology of the combretastatins as tumour vascular targeting agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 9. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 10. portlandpress.com [portlandpress.com]
• 11. Surface Plasmon Resonance (SPR) Analysis of Binding Interactions of Proteins in Inner-Ear Sensory Epithelia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isothermal Titration Calorimetry | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 13. Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Isothermal Titration Calorimetry (ITC) [protocols.io]
• 15. Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1 | Malvern Panalytical [malvernpanalytical.com]
• 16. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 17. Microscale Thermophoresis (MST) as a Tool to Study Binding Interactions of Oxygen-Sensitive Biohybrids [bio-protocol.org]
• 18. cmi.hms.harvard.edu [cmi.hms.harvard.edu]
• 19. Microscale Thermophoresis (MST) to Detect the Interaction Between Purified Protein and Small Molecule | Springer Nature Experiments [experiments.springernature.com]
• 20. Microscale Thermophoresis (MST) as a Tool to Study Binding Interactions of Oxygen-Sensitive Biohybrids [en.bio-protocol.org]
• 21. MST Guidelines | Center for Structural Biology | Vanderbilt University [vanderbilt.edu]

Demethylbatatasin IV and Phosphodiesterase-4 (PDE4) Inhibition: A Comparative Analysis with Known Inhibitors

A comprehensive review of available scientific literature reveals no direct evidence to support the classification of Demethylbatatasin IV as a phosphodiesterase-4 (PDE4) inhibitor. Demethylbatatasin IV is a naturally occurring stilbenoid compound found in various species of yams (Dioscorea)[1]. While stilbenoids as a class exhibit a wide range of biological activities, including anti-inflammatory effects, specific data on the PDE4 inhibitory activity of Demethylbatatasin IV is not present in the reviewed literature[2].

Therefore, a direct comparison of Demethylbatatasin IV with known PDE4 inhibitors is not feasible. This guide will instead provide a comprehensive comparison of well-established and clinically relevant PDE4 inhibitors, offering a valuable resource for researchers, scientists, and drug development professionals. The inhibitors discussed include Roflumilast, Apremilast, Cilomilast, and Crisaborole.

The Role of PDE4 in Inflammatory Signaling

Phosphodiesterase-4 (PDE4) is a crucial enzyme in the cyclic adenosine (B11128) monophosphate (cAMP) signaling pathway. It specifically hydrolyzes cAMP, a second messenger that plays a pivotal role in regulating inflammatory responses. By degrading cAMP, PDE4 dampens its anti-inflammatory effects. Inhibition of PDE4 leads to an accumulation of intracellular cAMP, which in turn activates Protein Kinase A (PKA). PKA activation ultimately results in the downregulation of pro-inflammatory mediators and the upregulation of anti-inflammatory cytokines. This mechanism makes PDE4 a significant therapeutic target for a variety of inflammatory diseases.

Figure 1: Simplified cAMP signaling pathway and the role of PDE4.

Comparative Efficacy of Known PDE4 Inhibitors

The potency of PDE4 inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. A lower IC50 value indicates a higher potency. The following table summarizes the IC50 values for several well-characterized PDE4 inhibitors.

Compound	PDE4 Subtype(s)	IC50 (nM)	Clinical Application(s)
Roflumilast	PDE4A, B, D	0.2 - 4.3	Chronic Obstructive Pulmonary Disease (COPD)
Apremilast	PDE4 (pan-inhibitor)	10 - 100	Psoriasis, Psoriatic Arthritis
Cilomilast	PDE4	110	Investigated for COPD
Crisaborole	PDE4	490	Atopic Dermatitis

Note: IC50 values can vary depending on the specific assay conditions and the PDE4 isoform tested.

Experimental Protocols

The determination of a compound's PDE4 inhibitory activity involves specific and standardized experimental procedures. Below are outlines of key experimental protocols used in the characterization of PDE4 inhibitors.

This assay directly measures the ability of a compound to inhibit the enzymatic activity of PDE4.

Objective: To determine the in vitro IC50 value of a test compound against a specific PDE4 isoform.

Materials:

• Recombinant human PDE4 enzyme

• Cyclic AMP (cAMP) as the substrate

• Test compound (e.g., Demethylbatatasin IV, if it were to be tested)

• Assay buffer (e.g., Tris-HCl with MgCl2)

• Detection reagents (e.g., a fluorescent phosphate-binding nanoparticle)

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound.

• In a microplate, add the assay buffer, the test compound at various concentrations, and the PDE4 enzyme.

• Initiate the enzymatic reaction by adding a known concentration of cAMP.

• Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration.

• Terminate the reaction.

• Add detection reagents to quantify the amount of cAMP hydrolyzed.

• Measure the signal using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value by fitting the data to a dose-response curve.

Figure 2: General workflow for a PDE4 enzyme inhibition assay.

This assay assesses the effect of a PDE4 inhibitor on intracellular cAMP levels in a cellular context.

Objective: To measure the increase in intracellular cAMP levels in response to treatment with a PDE4 inhibitor.

Materials:

• A relevant cell line (e.g., human peripheral blood mononuclear cells - PBMCs)

• Cell culture medium

• Test compound

• A stimulant to induce cAMP production (e.g., forskolin)

• Cell lysis buffer

• cAMP assay kit (e.g., ELISA-based)

Procedure:

• Culture the cells under standard conditions.

• Pre-incubate the cells with various concentrations of the test compound.

• Stimulate the cells with an agent like forskolin (B1673556) to increase adenylyl cyclase activity and cAMP production.

• Lyse the cells to release intracellular contents.

• Quantify the amount of cAMP in the cell lysates using a competitive ELISA or other sensitive detection methods.

• Plot the intracellular cAMP concentration against the concentration of the test compound to demonstrate a dose-dependent effect.

Conclusion

While Demethylbatatasin IV is a known natural product, there is currently no scientific evidence to suggest it functions as a PDE4 inhibitor. In contrast, compounds like Roflumilast, Apremilast, Cilomilast, and Crisaborole are well-documented PDE4 inhibitors with established mechanisms of action and, in some cases, clinical approval for treating inflammatory conditions. The provided experimental protocols offer a foundational understanding of the methodologies used to identify and characterize novel PDE4 inhibitors. Future research could explore the potential of Demethylbatatasin IV and other stilbenoids as PDE4 inhibitors, but based on current knowledge, such a comparison is speculative.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 2. Biological Activities of Stilbenoids - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Research Gap: A Comparative Guide to Demethylbatatasin IV and Resveratrol

A Critical Analysis for Researchers, Scientists, and Drug Development Professionals

In the quest for novel therapeutic agents, the rigorous validation of published research findings is paramount. This guide provides a comparative analysis of Demethylbatatasin IV, a stilbenoid with purported biological activities, and Resveratrol (B1683913), a well-characterized stilbenoid with a wealth of supporting data. The stark contrast in the volume and depth of research between these two compounds underscores the critical need for independent validation of preliminary findings for emerging molecules like Demethylbatatasin IV. While initial reports may suggest potential, a comprehensive understanding of a compound's efficacy, mechanism of action, and safety profile can only be achieved through repeated and thorough scientific inquiry.

Quantitative Data Summary: A Tale of Two Stilbenoids

The available quantitative data for Demethylbatatasin IV is conspicuously absent from the current scientific literature. In contrast, Resveratrol has been the subject of extensive research, yielding a substantial body of quantitative data on its biological activities. The following tables summarize the available data for Resveratrol, highlighting the significant knowledge gap that exists for Demethylbatatasin IV.

Table 1: Comparative Overview of Research Status

Feature	Demethylbatatasin IV	Resveratrol
Independent Validation Studies	No published studies found	Numerous independent studies validating various biological activities
Quantitative Biological Data	Not available in published literature	Widely available (MIC, IC50 values, etc.)
Mechanism of Action	Largely uncharacterized	Well-documented modulation of multiple signaling pathways
Clinical Trials	No registered clinical trials	Multiple clinical trials for various indications

Table 2: Antimicrobial Activity of Resveratrol

Bacterial Species	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	100 - >1000 µg/mL	[1][2]
Gram-positive bacteria (mean)	141.83 ± 18.30 µg/mL	[3][4]
Gram-negative bacteria (mean)	224.82 ± 39.41 µg/mL	[3][4]
Escherichia coli	500 µg/mL	[3]
Listeria monocytogenes	200 µg/mL	[4]

Table 3: Anticancer Activity of Resveratrol (IC50 Values)

Cell Line	Cancer Type	IC50 Value (µM)	Reference
A549	Lung Adenocarcinoma	35.05 ± 0.1	[5]
MCF-7	Breast Cancer	35.1 - 83.8	[6][7]
HepG2	Liver Carcinoma	57.4 - 100	[6]
MDA-MB-231	Breast Cancer	144	[8]
PE/CA-PJ49	Head and Neck Cancer	50	[9]
FaDu	Head and Neck Cancer	50	[9]

Table 4: Anti-inflammatory Activity of Resveratrol

Assay	Cell Line/Model	IC50 Value (µM)	Reference
Inhibition of NO production	RAW 264.7 macrophages	0.7 ± 0.15	[10]
Inhibition of IL-6 production	RAW 264.7 macrophages	1.12	[10]
Inhibition of TNF-α production	RAW 264.7 macrophages	1.92	[10]

Experimental Protocols: A Roadmap for Validation

Detailed and reproducible experimental protocols are the cornerstone of scientific validation. The absence of such published protocols for Demethylbatatasin IV makes independent verification of any claimed bioactivities impossible. Below are standardized methodologies for key assays, based on established protocols used in Resveratrol research, which can serve as a template for future investigations into Demethylbatatasin IV.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains.

• Materials: Mueller-Hinton Broth (MHB), 96-well microtiter plates, bacterial cultures, test compound (e.g., Resveratrol or Demethylbatatasin IV), positive control antibiotic, negative control (broth only), spectrophotometer.

• Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the test compound in MHB in the wells of a 96-well plate.

  • Inoculate each well with a standardized bacterial suspension (e.g., 0.5 McFarland standard).

  • Include positive control wells with a known antibiotic and negative control wells with uninoculated broth.

  • Incubate the plates at 37°C for 18-24 hours.

  • Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth.[11][12][13][14]

Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Materials: Cancer cell lines, complete cell culture medium, 96-well plates, test compound, DMSO, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution, solubilization buffer (e.g., DMSO or acidified isopropanol), microplate reader.

• Procedure:

  • Seed cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, 72 hours).

  • After the treatment period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

  • Solubilize the formazan crystals by adding the solubilization buffer.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration that inhibits 50% of cell growth).[15][16][17][18]

Anti-inflammatory Activity (Nitric Oxide Inhibition Assay)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• Materials: RAW 264.7 macrophage cell line, complete cell culture medium, 96-well plates, LPS, test compound, Griess reagent.

• Procedure:

  • Seed RAW 264.7 cells in 96-well plates and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production and co-incubate with the test compound for 24 hours.

  • Collect the cell culture supernatant.

  • Mix the supernatant with Griess reagent and incubate at room temperature.

  • Measure the absorbance at 540 nm to quantify the amount of nitrite, a stable product of NO.

  • Calculate the percentage of NO inhibition compared to LPS-stimulated cells without the test compound and determine the IC50 value.

Signaling Pathways and Experimental Workflows

Visualizing the molecular interactions and experimental processes is crucial for understanding the mechanisms of action and the research landscape.

Caption: Known signaling pathways modulated by Resveratrol.[10][19][20][21][22][23][24][25][26][27][28][29]

Caption: Hypothetical signaling pathway for Demethylbatatasin IV.

Caption: A generalized experimental workflow for the validation of a novel compound.

Conclusion: A Call for Rigorous Scientific Inquiry

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. researchgate.net [researchgate.net]
• 3. Resveratrol—Potential Antibacterial Agent against Foodborne Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Resveratrol—Potential Antibacterial Agent against Foodborne Pathogens [frontiersin.org]
• 5. Synergistic anticancer activity of resveratrol with cisplatin and carboplatin in A549 lung adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy of resveratrol against breast cancer and hepatocellular carcinoma cell lines | Saudi Medical Journal [smj.org.sa]
• 7. Resveratrol enhances the cytotoxic profile of docetaxel and doxorubicin in solid tumour cell lines in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Resveratrol increases the sensitivity of breast cancer MDA-MB-231 cell line to cisplatin by regulating intrinsic apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Resveratrol Modulation of Apoptosis and Cell Cycle Response to Cisplatin in Head and Neck Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in Resveratrol Derivatives: Structural Modifications and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fpharm.uniba.sk [fpharm.uniba.sk]
• 12. woah.org [woah.org]
• 13. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Laboratory Methods and Strategies for Antimicrobial Susceptibility Testing | Clinical Gate [clinicalgate.com]
• 15. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. Anti-inflammatory effect of resveratrol through the suppression of NF-κB and JAK/STAT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Antioxidant effect of Resveratrol: Change in MAPK cell signaling pathway during the aging process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Resveratrol acts via the mitogen-activated protein kinase (MAPK) pathway to protect retinal ganglion cells from apoptosis induced by hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Resveratrol acts via the mitogen-activated protein kinase (MAPK) pathway to protect retinal ganglion cells from apoptosis induced by hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Resveratrol modulates the Nrf2/NF-κB pathway and inhibits TSLP-mediated atopic march - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Frontiers | Inhibition of NF-κB Signaling Pathway by Resveratrol Improves Spinal Cord Injury [frontiersin.org]
• 27. Resveratrol activates MAPK/ERK pathway to regulate oestrogen metabolism in type I endometrial cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Resveratrol Inhibits Nasopharyngeal Carcinoma (NPC) by Targeting the MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Anti-Inflammatory Action and Mechanisms of Resveratrol - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Transcriptomic Analysis of Demethylbatatasin IV and Representative Bioactive Compounds

A detailed guide for researchers, scientists, and drug development professionals on the transcriptomic effects of Demethylbatatasin IV, with a comparative analysis against the well-characterized stilbenoid, resveratrol (B1683913), and the DNA demethylating agent, Decitabine.

Introduction

Demethylbatatasin IV is a naturally occurring stilbenoid found in various Dioscorea species (yams)[1]. Stilbenoids are a class of polyphenolic compounds known for their diverse biological activities[2][3]. While direct transcriptomic data for Demethylbatatasin IV is not yet publicly available, its structural similarity to other well-researched stilbenoids allows for a comparative analysis to infer its potential molecular mechanisms. This guide provides a comparative overview of the transcriptomic effects of resveratrol, a prominent stilbenoid, and Decitabine, a DNA demethylating agent, to offer a predictive framework for the potential bioactivity of Demethylbatatasin IV. The inclusion of Decitabine is prompted by the "demethyl" nomenclature of Demethylbatatasin IV and the known epigenetic modulatory effects of some stilbenoids[3].

Section 1: Comparative Transcriptomics with Resveratrol

Resveratrol is a extensively studied stilbenoid with a wide range of reported biological effects, including anti-inflammatory, antioxidant, and anti-cancer properties[4][5]. Numerous studies have investigated its impact on the transcriptome of various cell types, providing a rich dataset for comparison.

Experimental Data Summary: Resveratrol

The following table summarizes the key findings from transcriptomic studies on cells treated with resveratrol.

Cell Type	Treatment Conditions	Number of Differentially Expressed Genes (DEGs)	Key Upregulated Pathways/Genes	Key Downregulated Pathways/Genes	Reference
LNCaP (Prostate Cancer)	Not specified	>1,600	Negative regulators of proliferation	Androgen pathway (PSA, AR), cell cycle and proliferation-specific genes	[6]
4T1 (Breast Cancer)	IC50: 93 µM	330 (103 up, 227 down)	Apoptosis-related genes	Cell cycle-related genes	[7]
Bovine Hepatocytes (BFH12)	10, 20, or 30 µM	840 (in co-treatment with Aflatoxin B1)	Lipid biosynthesis, drug metabolism	Inflammatory response	[5]
Endometriosis Rat Model	Not specified	Not specified	PPAR signaling, PI3K/Akt signaling	MAPK signaling, Insulin resistance pathways	[8]

Experimental Protocol: RNA-Sequencing of Resveratrol-Treated Cells

The general workflow for analyzing the transcriptomic effects of resveratrol on a cell line is as follows:

• Cell Culture and Treatment: The selected cell line (e.g., 4T1 breast cancer cells) is cultured under standard conditions. Cells are then treated with resveratrol at a predetermined concentration (e.g., 93 µM) for a specific duration. A control group of cells is treated with the vehicle (e.g., DMSO)[7].

• RNA Extraction: Total RNA is extracted from both the resveratrol-treated and control cells using a suitable RNA isolation kit. The quality and quantity of the extracted RNA are assessed using a spectrophotometer and an Agilent 2100 Bioanalyzer.

• Library Preparation and Sequencing: An RNA-sequencing library is prepared from the extracted RNA. This typically involves mRNA purification, fragmentation, reverse transcription to cDNA, adapter ligation, and PCR amplification. The prepared libraries are then sequenced on a high-throughput sequencing platform, such as an Illumina sequencer.

• Data Analysis: The raw sequencing reads are processed to remove low-quality reads and adapters. The clean reads are then aligned to a reference genome. The number of reads mapping to each gene is counted, and this information is used to identify differentially expressed genes (DEGs) between the resveratrol-treated and control groups. Functional enrichment analysis of the DEGs is then performed to identify the biological pathways and processes that are significantly affected by resveratrol treatment[7].

Caption: A generalized experimental workflow for transcriptomic analysis.

Section 2: Comparative Analysis with a DNA Demethylating Agent

Given that "Demethylbatatasin" is a demethylated derivative of Batatasin IV and that other stilbenoids exhibit epigenetic activity, it is plausible that Demethylbatatasin IV could influence DNA methylation patterns[1][3]. Therefore, a comparison with a known DNA demethylating agent like Decitabine (5-aza-2'-deoxycytidine) can provide insights into a potential, alternative mechanism of action.

Experimental Data Summary: Decitabine

Decitabine is a nucleoside analog that inhibits DNA methyltransferases, leading to DNA hypomethylation and the re-expression of silenced genes[9].

Cell Type/Condition	Treatment Conditions	Key Transcriptomic Effects	Key Upregulated Pathways/Genes	Reference
Solid Tumor Patients	2 mg/m²/d for 7 days (continuous IV infusion)	Promoter hypomethylation of MAGE-1, global genomic DNA hypomethylation	Re-expression of methylation-silenced genes	[9]
Colorectal Cancer Cells	Not specified	Induction of viral mimicry	Interferon-stimulated genes (ISGs), antiviral pathways	[10]

Experimental Protocol: Analysis of DNA Methylation and Gene Expression

The protocol to assess the effect of a compound on DNA methylation and gene expression involves:

• Cell Culture and Treatment: Cells are treated with the compound of interest (e.g., Decitabine) and a vehicle control.

• Genomic DNA and RNA Extraction: Both genomic DNA and total RNA are extracted from the treated and control cells.

• DNA Methylation Analysis: Global DNA methylation can be assessed using methods like HPLC. Gene-specific promoter methylation can be quantified by quantitative polymerase chain reaction (qPCR) after bisulfite treatment of the DNA[9].

• Gene Expression Analysis: The effect on gene expression is analyzed by RNA-sequencing (as described for resveratrol) or by quantitative real-time PCR (qRT-PCR) for specific target genes.

Signaling Pathways

Based on the transcriptomic data from resveratrol studies, several key signaling pathways are modulated. One of the consistently affected pathways is the PI3K/Akt signaling pathway, which is crucial for cell survival, proliferation, and metabolism[8].

Caption: Simplified PI3K/Akt signaling pathway modulated by resveratrol.

Conclusion

While direct transcriptomic data for Demethylbatatasin IV is currently lacking, this comparative guide provides a valuable framework for hypothesis generation and experimental design. The analysis of resveratrol, a structurally related stilbenoid, suggests that Demethylbatatasin IV may modulate pathways involved in cell cycle regulation, apoptosis, and cellular metabolism. Furthermore, the potential for epigenetic modulation, as suggested by its name and the activities of other stilbenoids, warrants investigation into its effects on DNA methylation. Future transcriptomic studies on Demethylbatatasin IV are essential to elucidate its precise molecular mechanisms and to validate the predictive insights offered in this guide.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 2. Impact of Environmental Factors on Stilbene Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stilbenes: a promising small molecule modulator for epigenetic regulation in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Resveratrol-induced gene expression profiles in human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Cytotoxicity Effect of Resveratrol: Cell Cycle Arrest and Induced Apoptosis of Breast Cancer 4T1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transcriptome-Based Analysis Reveals Therapeutic Effects of Resveratrol on Endometriosis in aRat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of a 7-day continuous intravenous infusion of decitabine: inhibition of promoter-specific and global genomic DNA methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Assessing the Specificity of Demethylbatatasin IV in Enzymatic Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for assessing the enzymatic specificity of Demethylbatatasin IV, a stilbenoid found in Dioscorea species. Due to the limited direct research on Demethylbatatasin IV's specific enzymatic targets, this document draws comparisons from the known activities of Dioscorea extracts and other structurally related stilbenoid compounds. The guide offers insights into potential enzymatic assays, comparative compounds, and detailed experimental protocols to facilitate further research and drug discovery efforts.

Introduction to Demethylbatatasin IV and the Importance of Specificity

Demethylbatatasin IV is a natural stilbenoid, a class of compounds known for a wide range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. Found in various yam species (Dioscorea), its therapeutic potential is an area of growing interest. Assessing the enzymatic specificity of a compound like Demethylbatatasin IV is a critical step in drug development. High specificity for a target enzyme minimizes off-target effects, reducing the risk of side effects and toxicity. This guide explores potential enzymatic targets for Demethylbatatasin IV based on the activities of related compounds and provides the necessary tools for its evaluation.

Potential Enzymatic Targets and Comparative Inhibitors

Based on studies of Dioscorea extracts and other stilbenoids, the following enzymes are potential targets for Demethylbatatasin IV. This section provides a comparative overview of known inhibitors for these enzymes.

Table 1: Comparison of IC50 Values for Inhibitors of Potential Target Enzymes

Enzyme Target	Compound Class	Inhibitor	IC50 Value
α-Glucosidase	Stilbenoid	Resveratrol	15.8 µM
Standard Drug	Acarbose	213 µM
α-Amylase	Stilbenoid	Piceatannol	34.2 µM
Standard Drug	Acarbose	87.5 µM
Cyclooxygenase-2 (COX-2)	Stilbenoid	Resveratrol	1.1 µM
NSAID	Celecoxib	0.04 µM
Tyrosinase	Stilbenoid	Oxyresveratrol	0.5 µM
Standard Drug	Kojic Acid	16.7 µM

Note: The IC50 values are sourced from various scientific publications and are intended for comparative purposes. Actual values may vary based on experimental conditions.

Detailed Experimental Protocols

This section outlines standard enzymatic assay protocols relevant for assessing the inhibitory activity of Demethylbatatasin IV against its potential targets.

3.1. α-Glucosidase Inhibition Assay

This assay determines the ability of a compound to inhibit α-glucosidase, an enzyme involved in carbohydrate digestion.

• Materials:

  • α-Glucosidase from Saccharomyces cerevisiae

  • p-Nitrophenyl-α-D-glucopyranoside (pNPG) as substrate

  • Sodium phosphate (B84403) buffer (pH 6.8)

  • Test compound (Demethylbatatasin IV)

  • Acarbose (positive control)

  • 96-well microplate reader

• Procedure:

  • Prepare a solution of α-glucosidase in phosphate buffer.

  • Add the test compound at various concentrations to the wells of a 96-well plate.

  • Add the α-glucosidase solution to each well and incubate.

  • Initiate the reaction by adding the pNPG substrate.

  • Incubate the plate at 37°C.

  • Measure the absorbance at 405 nm to quantify the amount of p-nitrophenol released.

  • Calculate the percentage of inhibition and determine the IC50 value.

3.2. Cyclooxygenase-2 (COX-2) Inhibition Assay

This assay measures the inhibition of the peroxidase activity of COX-2.

• Materials:

  • Human recombinant COX-2 enzyme

  • Arachidonic acid as substrate

  • N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) as a colorimetric probe

  • Tris-HCl buffer (pH 8.0)

  • Test compound (Demethylbatatasin IV)

  • Celecoxib (positive control)

  • 96-well microplate reader

• Procedure:

  • Add the COX-2 enzyme to a Tris-HCl buffer solution.

  • Add the test compound at various concentrations to the wells of a 96-well plate.

  • Add the enzyme solution and incubate.

  • Add TMPD and arachidonic acid to initiate the reaction.

  • Monitor the oxidation of TMPD by measuring the absorbance at 590 nm.

  • Calculate the percentage of inhibition and determine the IC50 value.

Visualizing Pathways and Workflows

4.1. Cyclooxygenase (COX) Signaling Pathway

The following diagram illustrates the role of COX enzymes in the conversion of arachidonic acid to prostaglandins (B1171923) and the inhibitory action of NSAIDs and potentially Demethylbatatasin IV.

Safety & Regulatory Compliance

Personal protective equipment for handling Demethylbatatasin IV

Disclaimer: No specific Safety Data Sheet (SDS) for Demethylbatatasin IV is currently available in public databases. The following guidance is based on the general properties of stilbenoids and phenolic compounds and should be used as a precautionary measure. Researchers are strongly advised to consult with their institution's Environmental Health and Safety (EHS) department before handling this compound.

Demethylbatatasin IV is a stilbenoid, a class of organic compounds that includes resveratrol.[1] Structurally, it is a phenolic compound.[1] While many stilbenoids are considered to have low toxicity, phenolic compounds, in general, can be irritants and may be harmful if inhaled, ingested, or absorbed through the skin.[2][3] Therefore, handling Demethylbatatasin IV requires adherence to standard laboratory safety protocols for compounds with unknown toxicological profiles.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to minimize exposure when handling Demethylbatatasin IV. The following table summarizes the recommended PPE.

Body Part	Recommended Protection	Rationale
Hands	Double-layered nitrile gloves	Prevents direct skin contact. The use of double gloves provides an extra layer of protection against potential tears or degradation.
Eyes	Safety glasses with side shields or chemical splash goggles	Protects eyes from airborne particles and accidental splashes.
Body	Fully buttoned laboratory coat	Protects skin and personal clothing from contamination.
Respiratory	Use in a certified chemical fume hood	A fume hood is the primary engineering control to prevent inhalation of airborne particles. For weighing or transferring powder outside of a fume hood, a properly fitted N95 respirator or higher is recommended.
Feet	Closed-toe shoes	Protects feet from spills and falling objects.

Operational Plan for Handling Demethylbatatasin IV

A systematic approach to handling Demethylbatatasin IV will ensure minimal risk. The following step-by-step protocol outlines the key stages from receiving the compound to its storage.

1. Receiving and Unpacking:

• Upon receipt, inspect the package for any signs of damage or leakage.

• Wear appropriate PPE (lab coat, gloves, and safety glasses) before opening the package.

• Open the package in a well-ventilated area, preferably within a chemical fume hood.

• Verify that the container is properly labeled and sealed.

2. Storage:

• Store Demethylbatatasin IV in a tightly sealed, clearly labeled container.

• Keep the container in a cool, dry, and dark place to prevent degradation.[4]

• Store away from incompatible materials such as strong oxidizing agents.

• Ensure the storage location is secure and accessible only to authorized personnel.

3. Weighing and Preparation of Solutions:

• All weighing and solution preparation activities should be conducted in a certified chemical fume hood to control exposure to airborne powder.

• Use a dedicated set of spatulas and weighing paper.

• Clean the balance and surrounding area thoroughly after use.

• When preparing solutions, add the solid Demethylbatatasin IV to the solvent slowly to avoid splashing.

4. Experimental Use:

• Handle all solutions containing Demethylbatatasin IV with the same level of precaution as the solid compound.

• Ensure all containers are clearly labeled with the compound name, concentration, solvent, and date of preparation.

• Work in a well-ventilated area and avoid generating aerosols.

Disposal Plan

Proper disposal of Demethylbatatasin IV and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Contaminated Materials:

• All disposable items that have come into contact with Demethylbatatasin IV, such as gloves, weighing paper, and pipette tips, should be considered chemical waste.

• Collect these materials in a dedicated, sealed, and clearly labeled hazardous waste container.

2. Unused Compound and Solutions:

• Unused solid Demethylbatatasin IV and any prepared solutions should be disposed of as chemical waste.

• Do not pour Demethylbatatasin IV or its solutions down the drain.

• Follow your institution's and local regulations for the disposal of chemical waste, which typically involves collection by a licensed hazardous waste disposal company for incineration.

Experimental Workflow for Handling Demethylbatatasin IV

Caption: Workflow for the safe handling of Demethylbatatasin IV.

References

• 1. Demethylbatatasin IV (113276-63-4) for sale [vulcanchem.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. Phenol - Chemical Safety Facts [chemicalsafetyfacts.org]
• 4. Stability and Photoisomerization of Stilbenes Isolated from the Bark of Norway Spruce Roots [mdpi.com]